1-(2-Hydroxy-5-propylphenyl)ethanone

• CAS: 1990-24-5

Core Science & Biosynthesis

Synthesis of 1-(2-Hydroxy-5-propylphenyl)ethanone: A Technical Guide

This document provides a comprehensive technical overview of the synthesis of 1-(2-Hydroxy-5-propylphenyl)ethanone, a valuable intermediate in various fields of chemical research and development. The primary synthetic route detailed herein is the Fries rearrangement, a robust and widely utilized method for the preparation of hydroxyaryl ketones.

Synthetic Pathway Overview

The synthesis of 1-(2-Hydroxy-5-propylphenyl)ethanone is typically achieved through a two-step process commencing with the readily available starting material, 4-propylphenol.

• Esterification: The first step involves the acetylation of 4-propylphenol to form the intermediate ester, 4-propylphenyl acetate. This reaction is commonly carried out using an acetylating agent such as acetyl chloride or acetic anhydride.

• Fries Rearrangement: The key transformation is the Fries rearrangement of 4-propylphenyl acetate.[1] This reaction involves heating the phenolic ester in the presence of a Lewis acid catalyst, most commonly aluminum chloride (AlCl₃).[2] The rearrangement selectively yields the ortho-acyl phenol, 1-(2-Hydroxy-5-propylphenyl)ethanone, as the major product, along with a smaller amount of the para-isomer.

The overall synthetic workflow is depicted below.

Caption: Synthetic workflow for 1-(2-Hydroxy-5-propylphenyl)ethanone.

Experimental Protocols

The following protocols are adapted from established procedures for analogous compounds, such as the synthesis of 1-(5-Fluoro-2-hydroxyphenyl)ethanone and 1-(2-Hydroxy-5-methylphenyl)ethanone.[3][4]

2.1. Synthesis of 4-Propylphenyl Acetate (Intermediate)

• Reagent Preparation: To a three-necked flask equipped with a stirrer and a dropping funnel, add 4-propylphenol.

• Reaction Initiation: Cool the flask in an ice bath (0 °C) and slowly add acetyl chloride dropwise with continuous stirring.

• Reaction Progression: After the addition is complete, allow the mixture to warm to room temperature (approx. 25 °C) and continue stirring for 2 hours.

• Work-up and Isolation: Pour the reaction mixture onto crushed ice. The resulting solid product is then extracted with a suitable organic solvent (e.g., ethyl acetate). The organic phase is washed sequentially with water, a 10% sodium hydroxide solution, and again with water. The organic layer is then dried over anhydrous sodium sulfate.

• Purification: The solvent is removed by distillation under reduced pressure to yield the crude 4-propylphenyl acetate, which can be used in the next step without further purification.

2.2. Synthesis of 1-(2-Hydroxy-5-propylphenyl)ethanone (Final Product) via Fries Rearrangement

• Reaction Setup: In a 500 mL round-bottomed flask, place the 4-propylphenyl acetate synthesized in the previous step.

• Catalyst Addition: Slowly add anhydrous aluminum chloride to the flask. An exothermic reaction may be observed.

• Heating: Heat the reaction mixture in an oil bath to a temperature of 140-150 °C for 5-6 hours.[3] The progress of the reaction should be monitored by thin-layer chromatography (TLC).

• Quenching: After the reaction is complete, cool the flask and carefully quench the reaction mixture by pouring it onto crushed ice.

• Extraction: Extract the resulting solid product with ethyl acetate (2 x 50 mL).[3]

• Washing: Wash the combined organic phases with a brine solution (2 x 15 mL) and dry over anhydrous sodium sulfate.[3]

• Purification: Remove the solvent by distillation under reduced pressure to obtain the crude product. The crude product can be further purified by recrystallization from aqueous ethanol to afford the target compound, 1-(2-Hydroxy-5-propylphenyl)ethanone.[3]

Data Presentation

The following table summarizes key quantitative data for the compounds involved in the synthesis. The yield is based on analogous, high-yielding Fries rearrangement reactions.[3]

Compound	Molecular Formula	Molecular Weight ( g/mol )	Physical State	Boiling Point (°C)	Expected Yield	CAS Number
4-Propylphenol	C₉H₁₂O	136.19	Solid/Liquid	232-234	-	644-35-9
4-Propylphenyl Acetate	C₁₁H₁₄O₂	178.23	Liquid	~250	>95%	3555-96-2
1-(2-Hydroxy-5-propylphenyl)ethanone	C₁₁H₁₄O₂	178.23	Solid/Oil	145-147[5]	~90%	1990-24-5

Logical Relationships in Fries Rearrangement

The Fries rearrangement mechanism involves the formation of an acylium ion intermediate, which then acts as an electrophile in an electrophilic aromatic substitution reaction on the activated phenol ring. The selectivity for the ortho product is often favored at higher temperatures, while lower temperatures can favor the para product.

Caption: Logical steps in the Fries rearrangement mechanism.

References

• 1. Fries Rearrangement | Thermo Fisher Scientific - US [thermofisher.com]
• 2. jocpr.com [jocpr.com]
• 3. 1-(2-Hydroxy-5-methylphenyl)ethanone | 1450-72-2 [chemicalbook.com]
• 4. 1-(5-Fluoro-2-hydroxyphenyl)-1-ethanone synthesis - chemicalbook [chemicalbook.com]
• 5. 1-(2-Hydroxy-5-propylphenyl)ethanone｜lookchem [lookchem.com]

An In-depth Technical Guide to the Physicochemical Properties of 1-(2-Hydroxy-5-propylphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(2-Hydroxy-5-propylphenyl)ethanone, with the CAS number 1990-24-5, is an aromatic ketone that holds interest within chemical synthesis and potentially in the broader field of drug discovery as a research chemical.[1] Its structure, featuring a hydroxylated and alkyl-substituted phenyl ring attached to an ethanone moiety, imparts specific physicochemical characteristics that are crucial for its handling, reactivity, and potential biological activity. This technical guide provides a comprehensive overview of the known and predicted physicochemical properties of this compound, alongside detailed experimental protocols for their determination.

Chemical Structure and Identification

• IUPAC Name: 1-(2-Hydroxy-5-propylphenyl)ethanone

• Synonyms: 2'-Hydroxy-5'-propylacetophenone

• CAS Number: 1990-24-5[2]

• Molecular Formula: C₁₁H₁₄O₂[2]

• Molecular Weight: 178.23 g/mol [2]

Physicochemical Properties

The physicochemical properties of a compound are fundamental to understanding its behavior in various chemical and biological systems. The following table summarizes the available quantitative data for 1-(2-Hydroxy-5-propylphenyl)ethanone. It is important to note that many of the currently available values are predicted and await experimental verification.

Property	Value	Source
Molecular Weight	178.23 g/mol	[2]
Boiling Point	145-147 °C (Predicted)	[3]
Density	1.056 ± 0.06 g/cm³ (Predicted)	[3]
pKa	10.24 ± 0.18 (Predicted)	[3]
logP	Not available
Melting Point	Not available
Water Solubility	Not available
Solubility in Organic Solvents	Soluble in polar organic solvents (predicted)	[4]

Spectroscopic Data

Experimental Protocols

Detailed experimental protocols for determining the physicochemical properties of 1-(2-Hydroxy-5-propylphenyl)ethanone are provided below. These are based on established methodologies for aromatic ketones and phenols.

Melting Point Determination

The melting point of a solid is a critical indicator of its purity.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

Procedure:

• Ensure the sample of 1-(2-Hydroxy-5-propylphenyl)ethanone is completely dry.

• If the crystals are large, gently grind a small amount to a fine powder using a mortar and pestle.

• Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed end on a hard surface.

• Place the capillary tube into the heating block of the melting point apparatus.

• Heat the sample rapidly to determine an approximate melting range.

• Allow the apparatus to cool.

• Using a fresh sample, heat at a slower rate (1-2 °C per minute) as the temperature approaches the approximate melting point.

• Record the temperature at which the first drop of liquid appears (the beginning of the melting range) and the temperature at which the entire sample becomes a clear liquid (the end of the melting range).[7][8][10]

Boiling Point Determination

The boiling point is a key physical constant for a liquid.

Apparatus:

• Thiele tube or distillation apparatus

• Thermometer

• Small test tube

• Capillary tube (sealed at one end)

• Heating source (e.g., Bunsen burner or heating mantle)

• Mineral oil

Procedure (Thiele Tube Method):

• Place a small amount of 1-(2-Hydroxy-5-propylphenyl)ethanone into a small test tube.

• Invert a capillary tube (sealed end up) and place it into the test tube.

• Attach the test tube to a thermometer.

• Suspend the assembly in a Thiele tube filled with mineral oil.

• Gently heat the side arm of the Thiele tube.

• Observe for a rapid and continuous stream of bubbles emerging from the capillary tube.

• Remove the heat and record the temperature at which the liquid just begins to enter the capillary tube. This is the boiling point.[11][12]

Solubility Determination

Understanding the solubility of a compound is crucial for its formulation and application.

Apparatus:

• Test tubes

• Vortex mixer

• Water bath

• Analytical balance

Procedure:

• Water Solubility:

  • Add approximately 30 mg of 1-(2-Hydroxy-5-propylphenyl)ethanone to 1 mL of deionized water in a test tube.

  • Vortex the mixture for 1-2 minutes.

  • Observe for dissolution. If not fully dissolved, gently heat the mixture in a water bath and observe any changes in solubility.

  • Record the compound as soluble, partially soluble, or insoluble.[13][14]

• Solubility in Organic Solvents:

  • Repeat the procedure with various organic solvents of differing polarities (e.g., ethanol, methanol, acetone, dichloromethane, hexane).

  • Record the solubility in each solvent.

• Solubility in Aqueous Acid/Base:

  • Test the solubility in 5% aqueous HCl and 5% aqueous NaOH to determine if the compound has basic or acidic properties, respectively. Solubility in NaOH is expected due to the phenolic hydroxyl group.[13][15]

pKa Determination

The acid dissociation constant (pKa) is a measure of the acidity of the phenolic hydroxyl group.

Apparatus:

• UV-Vis spectrophotometer

• pH meter

• Volumetric flasks

• Pipettes

• Buffer solutions of varying pH

Procedure (Spectrophotometric Method):

• Prepare a stock solution of 1-(2-Hydroxy-5-propylphenyl)ethanone in a suitable solvent (e.g., methanol or a water-acetonitrile mixture).

• Prepare a series of buffer solutions with known pH values spanning the expected pKa range (e.g., pH 8 to 12).

• Add a small, precise volume of the stock solution to each buffer solution in a cuvette.

• Measure the UV-Vis absorbance spectrum for each solution.

• The absorbance will vary with pH as the compound transitions between its protonated (phenol) and deprotonated (phenolate) forms.

• Plot the absorbance at a specific wavelength (where the difference between the two forms is maximal) against the pH.

• The pKa is the pH at which the inflection point of the resulting sigmoidal curve occurs.[16]

logP Determination

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity.

Apparatus:

• Separatory funnel or vials

• n-Octanol

• Water (or buffer, typically pH 7.4)

• Analytical method for quantification (e.g., HPLC-UV or GC-MS)

Procedure (Shake-Flask Method):

• Saturate n-octanol with water and water with n-octanol.

• Prepare a stock solution of 1-(2-Hydroxy-5-propylphenyl)ethanone in the water-saturated n-octanol.

• Add a known volume of this stock solution to a known volume of the n-octanol-saturated water in a separatory funnel.

• Shake the funnel vigorously for several minutes to allow for partitioning between the two phases.

• Allow the layers to separate completely.

• Carefully collect samples from both the n-octanol and aqueous layers.

• Determine the concentration of the compound in each phase using a suitable analytical technique.

• Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

• The logP is the logarithm (base 10) of P.[1][6]

Logical Relationships and Workflows

The physicochemical characterization of a compound like 1-(2-Hydroxy-5-propylphenyl)ethanone follows a logical workflow to build a comprehensive data profile.

Physicochemical Characterization Workflow

Conclusion

1-(2-Hydroxy-5-propylphenyl)ethanone is a compound with a defined chemical structure for which several key physicochemical properties have been predicted. This technical guide consolidates the available information and provides standardized experimental protocols to enable researchers to determine these properties empirically. The generation of robust experimental data is essential for advancing the use of this compound in research and development, particularly in the context of medicinal chemistry and drug discovery where such properties are critical for predicting a molecule's behavior and potential efficacy.

References

• 1. Buy 1-(2-Hydroxy-5-propylphenyl)ethanone | 1990-24-5 [smolecule.com]
• 2. 1-(2-Hydroxy-5-propylphenyl)ethanone | 1990-24-5 [amp.chemicalbook.com]
• 3. CAS 30954-71-3: 1-(2-Amino-5-hydroxyphenyl)ethanone [cymitquimica.com]
• 4. 1990-24-5|1-(2-Hydroxy-5-propylphenyl)ethanone|BLD Pharm [bldpharm.com]
• 5. Ethanone, 1-(2-hydroxy-5-methylphenyl)- [webbook.nist.gov]
• 6. Ethanone, 1-(2-hydroxy-5-methylphenyl)- [webbook.nist.gov]
• 7. Ethanone, 1-(2-hydroxyphenyl)- [webbook.nist.gov]
• 8. Ethanone, 1-(2-hydroxy-5-methoxyphenyl)- [webbook.nist.gov]
• 9. spectrabase.com [spectrabase.com]
• 10. Synthesis and crystal structure of 2-chloro-1-(3-hy­droxy­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. 1-(5-Acetyl-2-hy­droxy­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 14. rsc.org [rsc.org]
• 15. 1-(2,4-Dihydroxy-5-propylphenyl)ethanone | C11H14O3 | CID 2775153 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Ethanone, 1-(2-hydroxy-5-methylphenyl)- | SIELC Technologies [sielc.com]

An In-depth Technical Guide to 1-(2-Hydroxy-5-propylphenyl)ethanone (CAS: 1990-24-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-(2-Hydroxy-5-propylphenyl)ethanone (CAS Number: 1990-24-5), a substituted hydroxyacetophenone with potential applications in various scientific fields. This document consolidates available physicochemical data, safety information, and explores its potential biological activities based on related compounds. While specific experimental data for this compound is limited in publicly accessible literature, this guide provides a foundational understanding for researchers interested in its synthesis, characterization, and further investigation.

Chemical Identity and Physicochemical Properties

1-(2-Hydroxy-5-propylphenyl)ethanone, also known as 2'-Hydroxy-5'-propylacetophenone, is an aromatic ketone with a molecular formula of C₁₁H₁₄O₂ and a molecular weight of 178.23 g/mol .[1][2]

Table 1: Physicochemical Properties of 1-(2-Hydroxy-5-propylphenyl)ethanone

Property	Value	Source
CAS Number	1990-24-5	[1]
Molecular Formula	C₁₁H₁₄O₂	[1]
Molecular Weight	178.23 g/mol	[1]
Boiling Point	145-147 °C	[2]
Density (Predicted)	1.056 ± 0.06 g/cm³	[2]
Melting Point	Data not available
Solubility	Data not available

Synonyms:

• Ethanone, 1-(2-hydroxy-5-propylphenyl)-

• 2'-Hydroxy-5'-propylacetophenone

• 5'-Propyl-2'-hydroxyacetophenone

Spectroscopic Data

Synthesis

A common method for the synthesis of hydroxyacetophenones is the Fries rearrangement of the corresponding phenyl acetate. For 1-(2-Hydroxy-5-propylphenyl)ethanone, this would involve the rearrangement of 4-propylphenyl acetate.

General Experimental Protocol: Fries Rearrangement

The following is a generalized protocol for the Fries rearrangement, which would need to be optimized for the specific synthesis of 1-(2-Hydroxy-5-propylphenyl)ethanone.

Materials:

• 4-Propylphenyl acetate

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous solvent (e.g., nitrobenzene or carbon disulfide)

• Hydrochloric acid (HCl), dilute

• Ice

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

• Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

Procedure:

• In a reaction vessel equipped with a stirrer and a reflux condenser, dissolve 4-propylphenyl acetate in the chosen anhydrous solvent.

• Cool the mixture in an ice bath.

• Slowly add anhydrous aluminum chloride in portions while maintaining the low temperature.

• After the addition is complete, slowly warm the mixture to the desired reaction temperature (this will require optimization) and stir for several hours.

• Monitor the reaction progress using a suitable technique (e.g., Thin Layer Chromatography).

• Upon completion, carefully pour the reaction mixture onto crushed ice and acidify with dilute hydrochloric acid.

• Extract the product into an organic solvent.

• Wash the organic layer with water and brine.

• Dry the organic layer over an anhydrous drying agent.

• Remove the solvent under reduced pressure.

• Purify the crude product by a suitable method, such as distillation or column chromatography, to obtain 1-(2-Hydroxy-5-propylphenyl)ethanone.

Diagram 1: General Workflow for Fries Rearrangement

Caption: General workflow for the synthesis of 1-(2-Hydroxy-5-propylphenyl)ethanone via Fries rearrangement.

Potential Biological Activities

While no specific biological activities have been reported for 1-(2-Hydroxy-5-propylphenyl)ethanone, the broader class of 2-hydroxyacetophenone derivatives has been investigated for a range of pharmacological effects. These findings suggest potential avenues of research for the title compound.

Table 2: Potential Biological Activities of 2-Hydroxyacetophenone Derivatives

Activity	Description	Potential Mechanism of Action (General for the class)	References
Nematicidal	Active against plant-parasitic nematodes.	Disruption of nematode cell membranes or inhibition of essential enzymes.	[3][4][5][6][7]
Antioxidant	Scavenging of free radicals.	The phenolic hydroxyl group can donate a hydrogen atom to neutralize free radicals.	[8][9][10][11]
Antiproliferative	Inhibition of cancer cell growth.	Induction of apoptosis, cell cycle arrest.	[12][13][14][15][16]
Antimicrobial	Inhibition of bacterial and fungal growth.	Disruption of microbial cell walls or membranes, inhibition of essential enzymes.	[17][18][19]
LXR Agonism	Modulation of Liver X Receptors.	LXRs are nuclear receptors involved in cholesterol homeostasis and inflammation. Agonism can lead to increased reverse cholesterol transport.	[1][20][21][22][23]
FXR Antagonism	Modulation of Farnesoid X Receptor.	FXR is a nuclear receptor involved in bile acid metabolism. Antagonism may have therapeutic potential in metabolic diseases.	[24][25][26][27][28]

Liver X Receptor (LXR) and Farnesoid X Receptor (FXR) Signaling

LXRs and FXRs are critical nuclear receptors that regulate metabolic and inflammatory pathways. Their modulation by small molecules is a significant area of drug discovery.

Diagram 2: Simplified LXR Signaling Pathway

Caption: Simplified pathway of Liver X Receptor (LXR) activation.

Diagram 3: Simplified FXR Signaling Pathway

Caption: Simplified pathway of Farnesoid X Receptor (FXR) antagonism.

Safety and Handling

Based on available data for the compound and related structures, 1-(2-Hydroxy-5-propylphenyl)ethanone should be handled with care.

Hazard Statements:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Measures:

• Use in a well-ventilated area or under a fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.

• Wash skin thoroughly after handling.

Conclusion and Future Directions

1-(2-Hydroxy-5-propylphenyl)ethanone is a chemical compound with limited characterization in the public domain. Based on the known activities of related 2-hydroxyacetophenone derivatives, it represents a molecule of interest for further investigation, particularly in the areas of agriculture (nematicides), materials science (antioxidants), and medicine (antiproliferative, antimicrobial, and metabolic disease research). Future research should focus on its definitive synthesis and purification, followed by comprehensive spectroscopic characterization. Subsequent in-depth biological screening is warranted to elucidate its specific activities and potential mechanisms of action.

References

• 1. Pharmacological characterization of a novel liver X receptor agonist with partial LXRα activity and a favorable window in nonhuman primates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. Nematicidal activity of acetophenones and chalcones against Meloidogyne incognita and structure-activity considerations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Nematicidal activities of acetylene compounds from Coreopsis lanceolata L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antioxidant Activity and Phytochemical Characterization of Senecio clivicolus Wedd - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis, Antiproliferative Effect and In Silico LogP Prediction of BIM-23052 Analogs Containing Tyr Instead of Phe - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Anti-proliferative, Cytotoxic and NF-ĸB Inhibitory Properties of Spiro(Lactone-Cyclohexanone) Compounds in Human Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Apoptotic Effects of N-(2-Hydroxyphenyl)-2-Propylpentanamide on U87-MG and U-2 OS Cells and Antiangiogenic Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Synthesis and antiproliferative effects of amino-modified perillyl alcohol derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Antiproliferative effects of [D-Pro2, D-Trp7,9]-Substance P and aprepitant on several cancer cell lines and their selectivity in comparison to normal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Synthesis of ethanone derived from 2-benzoxazolinones and their antimicrobial activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. Discovery of Highly Potent Liver X Receptor β Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Discovery of a 2-hydroxyacetophenone derivative as an outstanding linker to enhance potency and β-selectivity of liver X receptor agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Discovery of a Novel, Orally Efficacious Liver X Receptor (LXR) β Agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Activation of the Liver X Receptor Prevents Lipopolysaccharide-induced Lung Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 24. hirokoku-u.repo.nii.ac.jp [hirokoku-u.repo.nii.ac.jp]
• 25. Identification of potent farnesoid X receptor (FXR) antagonist showing favorable PK profile and distribution toward target tissues: Comprehensive understanding of structure-activity relationship of FXR antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Farnesoid X receptor (FXR): Structures and ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Discovery of Orally Active and Nonsteroidal Farnesoid X Receptor (FXR) Antagonist with Propensity for Accumulation and Responsiveness in Ileum - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Farnesoid X receptor: From Structure to Function and Its Pharmacology in Liver Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Molecular Structure of 1-(2-Hydroxy-5-propylphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, synthesis, and spectroscopic characterization of 1-(2-Hydroxy-5-propylphenyl)ethanone. While direct experimental data for this specific molecule is limited in publicly accessible literature, this document compiles detailed predictive data based on established chemical principles and analysis of structurally analogous compounds. This guide is intended to serve as a valuable resource for researchers in medicinal chemistry, organic synthesis, and drug development by providing a foundational understanding of this compound's key chemical and physical properties.

Molecular Structure and Properties

1-(2-Hydroxy-5-propylphenyl)ethanone, also known as 2'-hydroxy-5'-propylacetophenone, is an aromatic ketone with the chemical formula C₁₁H₁₄O₂ and a molecular weight of 178.23 g/mol . The molecule consists of a benzene ring substituted with a hydroxyl group, a propyl group, and an acetyl group. The relative positions of these substituents on the aromatic ring are critical to its chemical reactivity and potential biological activity.

Table 1: Physicochemical Properties of 1-(2-Hydroxy-5-propylphenyl)ethanone and Related Compounds

Property	1-(2-Hydroxy-5-propylphenyl)ethanone (Predicted)	1-(2-Hydroxy-5-methylphenyl)ethanone[1]	1-(2-Hydroxyphenyl)ethanone[2]
Molecular Formula	C₁₁H₁₄O₂	C₉H₁₀O₂	C₈H₈O₂
Molecular Weight	178.23	150.17	136.15
Boiling Point	Not available	Not available	213 °C
Melting Point	Not available	48-50 °C	4-6 °C
CAS Number	25953-24-0	1450-72-2	118-93-4

Synthesis

A plausible and widely used method for the synthesis of 1-(2-Hydroxy-5-propylphenyl)ethanone is the Fries rearrangement of 4-propylphenyl acetate. This reaction involves the intramolecular acylation of the phenol, catalyzed by a Lewis acid.

Experimental Protocol: Fries Rearrangement

This protocol is a generalized procedure based on known Fries rearrangement reactions of similar phenolic esters.

dot

References

• 1. 2-Hydroxy-5-methylacetophenone | C9H10O2 | CID 15068 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethanone, 1-(2-hydroxyphenyl)- [webbook.nist.gov]

An In-depth Technical Guide to the Fries Rearrangement of 4-Propylphenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Fries rearrangement is a classic organic reaction that transforms a phenolic ester into a hydroxyaryl ketone using a Lewis acid catalyst.[1][2] This intramolecular acylation is a valuable tool in synthetic organic chemistry for the preparation of substituted phenols, which are important intermediates in the pharmaceutical and fine chemical industries.[2][3] This guide provides a detailed technical overview of the Fries rearrangement as applied to 4-propylphenyl acetate, covering the reaction mechanism, the influence of reaction conditions on product selectivity, and a representative experimental protocol.

Reaction Mechanism and Selectivity

The Fries rearrangement of 4-propylphenyl acetate proceeds via an electrophilic aromatic substitution mechanism. The reaction is initiated by the coordination of a Lewis acid, typically anhydrous aluminum chloride (AlCl₃), to the carbonyl oxygen of the ester. This coordination polarizes the carbonyl group, facilitating the cleavage of the ester's acyl-oxygen bond to form an acylium ion intermediate. This highly reactive electrophile then attacks the electron-rich aromatic ring at either the ortho or para position relative to the hydroxyl group. Subsequent hydrolysis of the reaction mixture quenches the catalyst and yields the corresponding hydroxyaryl ketone products.[4][5]

The regioselectivity of the Fries rearrangement, affording either the ortho (2-hydroxy-5-propylacetophenone) or para (4-hydroxy-3-propylacetophenone) isomer, is primarily influenced by reaction temperature and the choice of solvent.[1][6]

• Temperature: Lower reaction temperatures (typically below 60°C) favor the formation of the para isomer, which is the kinetically controlled product. At higher temperatures (often above 160°C), the thermodynamically more stable ortho isomer is the major product. The increased stability of the ortho isomer is attributed to the formation of a stable six-membered chelate ring between the Lewis acid, the phenolic oxygen, and the carbonyl oxygen of the acetyl group.[1][6]

• Solvent: The polarity of the solvent also plays a crucial role. Non-polar solvents tend to favor the formation of the ortho product, while polar solvents promote the formation of the para product.[2]

The interplay of these factors allows for the selective synthesis of either the ortho or para isomer.

Quantitative Data Summary

While specific quantitative data for the Fries rearrangement of 4-propylphenyl acetate is not extensively documented in publicly available literature, the following table summarizes the expected trends in product distribution based on the general principles of the reaction and data from analogous substituted phenyl acetates.

Catalyst	Temperature (°C)	Solvent	Major Product	Ortho:Para Ratio (approximate)	Overall Yield (approximate)
AlCl₃	< 60	Polar (e.g., Nitrobenzene)	para (4-hydroxy-3-propylacetophenone)	1:4	Moderate to Good
AlCl₃	> 160	Non-polar (e.g., CS₂)	ortho (2-hydroxy-5-propylacetophenone)	4:1	Moderate to Good
Other Lewis Acids (e.g., BF₃, TiCl₄)	Variable	Variable	Variable	Variable	Moderate

Experimental Protocols

The following are representative experimental protocols for the Fries rearrangement of 4-propylphenyl acetate to selectively yield either the para or ortho isomer.

Protocol 1: Synthesis of 4-Hydroxy-3-propylacetophenone (para isomer)

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel is charged with anhydrous aluminum chloride (1.2 eq) and a polar solvent such as nitrobenzene.

• Addition of Reactant: 4-Propylphenyl acetate (1.0 eq) is dissolved in the same polar solvent and added dropwise to the stirred suspension of aluminum chloride at a temperature maintained below 60°C.

• Reaction: The reaction mixture is stirred at this temperature for several hours, with the progress monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is cooled in an ice bath and slowly quenched by the addition of dilute hydrochloric acid.

• Extraction and Purification: The product is extracted with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography or recrystallization to yield the pure para isomer.

Protocol 2: Synthesis of 2-Hydroxy-5-propylacetophenone (ortho isomer)

• Reaction Setup: A similar flame-dried, three-necked round-bottom flask is charged with anhydrous aluminum chloride (1.2 eq) and a non-polar solvent such as carbon disulfide.

• Addition of Reactant: 4-Propylphenyl acetate (1.0 eq) dissolved in the same non-polar solvent is added dropwise to the stirred suspension of aluminum chloride.

• Reaction: The reaction mixture is heated to a temperature above 160°C and refluxed for several hours, with monitoring by TLC.

• Work-up: The work-up procedure is identical to that described for the para isomer.

• Extraction and Purification: The extraction and purification steps are also identical to those for the para isomer, yielding the pure ortho product.

Visualizations

Reaction Mechanism

Caption: Mechanism of the Fries Rearrangement.

Experimental Workflow

Caption: General Experimental Workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Fries Rearrangement [organic-chemistry.org]
• 5. ajchem-a.com [ajchem-a.com]
• 6. Fries Rearrangement | Reaction Mechanism of Fries Rearrangement [pw.live]

Spectroscopic Analysis of 1-(2-Hydroxy-5-propylphenyl)ethanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic characterization of 1-(2-Hydroxy-5-propylphenyl)ethanone (CAS No. 1990-24-5). Due to the limited availability of published spectroscopic data for this specific compound, this document outlines the standardized experimental protocols for acquiring ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) data. To serve as a practical reference, illustrative data from the closely related analogue, 1-(2-Hydroxy-5-methylphenyl)ethanone, is presented and analyzed. This guide is intended to equip researchers with the necessary methodologies to obtain and interpret the spectroscopic profile of 1-(2-Hydroxy-5-propylphenyl)ethanone for applications in chemical synthesis, drug discovery, and materials science.

Introduction

1-(2-Hydroxy-5-propylphenyl)ethanone is a substituted aromatic ketone with potential applications as an intermediate in the synthesis of pharmaceuticals and other specialty chemicals. Accurate and comprehensive spectroscopic data is paramount for its unambiguous identification, purity assessment, and structural elucidation. This guide details the standard operating procedures for obtaining critical spectroscopic data.

Predicted Spectroscopic Data of 1-(2-Hydroxy-5-propylphenyl)ethanone

Predicted ¹H NMR Data

Table 1: Predicted ¹H NMR Chemical Shifts for 1-(2-Hydroxy-5-propylphenyl)ethanone

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
OH	~12.0	s	1H	-
Ar-H (ortho to C=O)	~7.6	d	1H	~2.5
Ar-H (meta to C=O)	~7.2	dd	1H	~8.5, 2.5
Ar-H (para to C=O)	~6.9	d	1H	~8.5
-CH₂- (propyl)	~2.5	t	2H	~7.5
-CH₂- (propyl)	~1.6	sextet	2H	~7.5
-CH₃ (propyl)	~0.9	t	3H	~7.5
-C(O)CH₃	~2.6	s	3H	-

Note: Predicted values in CDCl₃. The phenolic proton shift can be broad and variable.

Predicted ¹³C NMR Data

Table 2: Predicted ¹³C NMR Chemical Shifts for 1-(2-Hydroxy-5-propylphenyl)ethanone

Carbon	Chemical Shift (δ, ppm)
C=O	~204
Ar-C (ipso, OH)	~162
Ar-C (ipso, C=O)	~118
Ar-C (ipso, propyl)	~138
Ar-CH (ortho to C=O)	~130
Ar-CH (meta to C=O)	~128
Ar-CH (para to C=O)	~119
-CH₂- (propyl)	~37
-CH₂- (propyl)	~24
-CH₃ (propyl)	~14
-C(O)CH₃	~26

Note: Predicted values in CDCl₃.

Predicted Infrared (IR) Spectroscopy Data

Table 3: Predicted IR Absorption Bands for 1-(2-Hydroxy-5-propylphenyl)ethanone

Functional Group	Wavenumber (cm⁻¹)	Intensity
O-H (phenolic)	3400-3100	Broad, Strong
C-H (aromatic)	3100-3000	Medium
C-H (aliphatic)	2960-2850	Medium-Strong
C=O (ketone)	1680-1650	Strong
C=C (aromatic)	1600-1450	Medium-Strong
C-O (phenolic)	1280-1180	Strong

Predicted Mass Spectrometry (MS) Data

Table 4: Predicted Key Mass-to-Charge Ratios (m/z) for 1-(2-Hydroxy-5-propylphenyl)ethanone

Fragment	m/z	Relative Intensity
[M]⁺	178	Moderate
[M - CH₃]⁺	163	High
[M - C₃H₇]⁺	135	Moderate

Note: Predicted for Electron Ionization (EI) Mass Spectrometry.

Experimental Protocols

The following sections provide detailed methodologies for acquiring the spectroscopic data for 1-(2-Hydroxy-5-propylphenyl)ethanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Weighing: Accurately weigh 5-10 mg of 1-(2-Hydroxy-5-propylphenyl)ethanone for ¹H NMR and 20-50 mg for ¹³C NMR into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) to the vial.

• Dissolution: Gently swirl or vortex the vial to ensure complete dissolution of the sample.

• Transfer: Using a Pasteur pipette with a cotton or glass wool plug, filter the solution into a clean, dry 5 mm NMR tube.

• Capping: Securely cap the NMR tube.

• Instrument Setup: Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

• Locking and Shimming: Lock onto the deuterium signal of the solvent and perform automated or manual shimming to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition:

  • Set the spectral width to approximately 16 ppm.

  • Use a 30-45° pulse angle.

  • Set the relaxation delay to 1-2 seconds.

  • Acquire 8-16 scans for a standard spectrum.

• ¹³C NMR Acquisition:

  • Set the spectral width to approximately 240 ppm.

  • Use a proton-decoupled pulse sequence.

  • Set the relaxation delay to 2-5 seconds.

  • Acquire a sufficient number of scans (typically several hundred to thousands) to achieve an adequate signal-to-noise ratio.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID) to obtain the final spectrum. Calibrate the chemical shifts relative to the residual solvent peak or an internal standard (e.g., TMS at 0.00 ppm).

Infrared (IR) Spectroscopy

• Crystal Cleaning: Clean the ATR crystal with a suitable solvent (e.g., isopropanol) and allow it to dry completely.

• Background Scan: Record a background spectrum of the empty ATR accessory.

• Sample Application: Place a small amount of the solid 1-(2-Hydroxy-5-propylphenyl)ethanone onto the center of the ATR crystal.

• Pressure Application: Lower the ATR press and apply consistent pressure to ensure good contact between the sample and the crystal.

• Spectrum Collection: Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

• Data Processing: The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

• Solution Preparation: Prepare a dilute solution of 1-(2-Hydroxy-5-propylphenyl)ethanone (approximately 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Vial Transfer: Transfer the solution to an autosampler vial.

• GC Method:

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a suitable temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp at 10-20 °C/min to a final temperature of 280-300 °C.

  • Carrier Gas: Helium at a constant flow rate.

• MS Method (EI):

  • Ion Source Temperature: 230 °C.

  • Electron Energy: 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Workflow and Data Integration

The characterization of 1-(2-Hydroxy-5-propylphenyl)ethanone involves a logical workflow, integrating data from multiple spectroscopic techniques to build a comprehensive structural profile.

Caption: Spectroscopic analysis workflow for structural elucidation.

Conclusion

This technical guide provides a framework for the spectroscopic characterization of 1-(2-Hydroxy-5-propylphenyl)ethanone. While experimental data for this specific molecule is not widely published, the detailed protocols for ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry outlined herein offer a clear path for researchers to obtain this critical information. The provided predicted data serves as a useful benchmark for the analysis and interpretation of experimentally acquired spectra. Adherence to these standardized methods will ensure the generation of high-quality, reproducible data essential for research and development in the chemical and pharmaceutical industries.

An In-depth Technical Guide to the ¹H NMR Spectrum of 1-(2-Hydroxy-5-propylphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 1-(2-Hydroxy-5-propylphenyl)ethanone, a compound of interest in various chemical and pharmaceutical research fields. This document outlines the predicted spectral data, a comprehensive experimental protocol for acquiring such a spectrum, and visual diagrams to aid in the interpretation of the molecular structure and its corresponding spectral features.

Predicted ¹H NMR Data

Due to the absence of publicly available experimental spectra, the following data has been generated using advanced NMR prediction software. This information provides a reliable estimation of the expected ¹H NMR spectrum.

Table 1: Predicted ¹H NMR Data for 1-(2-Hydroxy-5-propylphenyl)ethanone

Signal Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H-a (CH₃-C=O)	2.55	Singlet (s)	3H	-
H-b (Ar-H)	7.55	Doublet (d)	1H	2.2
H-c (Ar-H)	7.28	Doublet of Doublets (dd)	1H	8.5, 2.2
H-d (Ar-H)	6.90	Doublet (d)	1H	8.5
H-e (-CH₂-CH₂-CH₃)	2.52	Triplet (t)	2H	7.6
H-f (-CH₂-CH₂-CH₃)	1.62	Sextet	2H	7.5
H-g (-CH₂-CH₂-CH₃)	0.94	Triplet (t)	3H	7.4
OH	12.10	Singlet (s, broad)	1H	-

Experimental Protocols

The following section details a standard methodology for the acquisition of a ¹H NMR spectrum for a small organic molecule such as 1-(2-Hydroxy-5-propylphenyl)ethanone.

1. Sample Preparation:

• Sample Weighing: Accurately weigh approximately 5-10 mg of 1-(2-Hydroxy-5-propylphenyl)ethanone.

• Solvent Selection: Choose a suitable deuterated solvent. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar organic compounds. Other potential solvents include dimethyl sulfoxide-d₆ (DMSO-d₆) or acetone-d₆. The choice of solvent can affect the chemical shifts, particularly for exchangeable protons like the hydroxyl group.

• Dissolution: Dissolve the weighed sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Internal Standard: Add a small amount of an internal standard, typically tetramethylsilane (TMS), to the solution. TMS provides a reference signal at 0.00 ppm.

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution to a clean, dry 5 mm NMR tube. Ensure the sample height is adequate for the spectrometer's probe.

2. NMR Spectrometer Setup and Data Acquisition:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.

• Tuning and Shimming: The spectrometer's probe is tuned to the ¹H frequency. The magnetic field homogeneity is optimized through a process called shimming to obtain sharp, symmetrical peaks.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically used.

  • Number of Scans: Depending on the sample concentration, 16 to 64 scans are usually sufficient to achieve a good signal-to-noise ratio.

  • Relaxation Delay: A relaxation delay of 1-2 seconds between scans allows for the longitudinal relaxation of the protons.

  • Acquisition Time: An acquisition time of 2-4 seconds is generally appropriate.

  • Spectral Width: A spectral width of 12-16 ppm is typically sufficient to encompass all proton signals.

3. Data Processing:

• Fourier Transformation: The acquired Free Induction Decay (FID) is converted into a frequency-domain spectrum using a Fourier transform.

• Phasing: The spectrum is phased to ensure that all peaks are in the absorptive mode and have a flat baseline.

• Baseline Correction: The baseline of the spectrum is corrected to be flat and at zero intensity.

• Referencing: The chemical shift scale is referenced to the TMS signal at 0.00 ppm.

• Integration: The area under each peak is integrated to determine the relative number of protons giving rise to each signal.

• Peak Picking: The chemical shift of each peak is accurately determined.

Visualization of Molecular Structure and Signal Assignment

The following diagrams illustrate the chemical structure of 1-(2-Hydroxy-5-propylphenyl)ethanone and the assignment of the proton signals in the ¹H NMR spectrum.

Caption: Chemical structure of 1-(2-Hydroxy-5-propylphenyl)ethanone.

Caption: Correlation of proton environments to their predicted ¹H NMR signals.

Mass Spectrum of 1-(2-Hydroxy-5-propylphenyl)ethanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the mass spectrum of 1-(2-Hydroxy-5-propylphenyl)ethanone. Due to the absence of a publicly available experimental mass spectrum for this specific compound, this document presents a predicted fragmentation pattern based on the established principles of mass spectrometry and analysis of structurally similar compounds. The information herein is intended to guide researchers in identifying this compound and understanding its behavior under electron ionization.

Predicted Mass Spectrum Data

The expected mass spectral data for 1-(2-Hydroxy-5-propylphenyl)ethanone is summarized in the table below. The molecular weight of the compound is 178.23 g/mol . The predicted fragments are based on common fragmentation pathways for phenolic compounds and aromatic ketones.

m/z	Predicted Fragment Ion	Relative Abundance (Predicted)
178	[M]⁺• (Molecular Ion)	Moderate
163	[M - CH₃]⁺	High
135	[M - C₃H₇]⁺	Moderate to High
121	[C₇H₅O₂]⁺	High (Base Peak)
91	[C₇H₇]⁺	Low
77	[C₆H₅]⁺	Low
43	[CH₃CO]⁺	Moderate

Fragmentation Pathway

The fragmentation of 1-(2-Hydroxy-5-propylphenyl)ethanone under electron ionization is expected to follow several key pathways, primarily involving cleavage of the acyl group and the propyl substituent.

Caption: Predicted fragmentation pathway of 1-(2-Hydroxy-5-propylphenyl)ethanone.

The primary fragmentation is expected to be the α-cleavage of the acetyl group, leading to the loss of a methyl radical (•CH₃) to form a highly stable acylium ion at m/z 163. Subsequent loss of carbon monoxide (CO) from this ion would result in the fragment at m/z 135. Another significant fragmentation would be the loss of the propyl radical (•C₃H₇) to yield an ion at m/z 135. The base peak is predicted to be at m/z 121, corresponding to the stable hydroxytropylium ion.

Experimental Protocols

The following is a general experimental protocol for acquiring the mass spectrum of 1-(2-Hydroxy-5-propylphenyl)ethanone using a standard electron ionization mass spectrometer.

1. Sample Preparation:

• Dissolve a small amount (approximately 1 mg) of 1-(2-Hydroxy-5-propylphenyl)ethanone in a volatile organic solvent such as methanol or dichloromethane (1 mL).

• Ensure the sample is fully dissolved before introduction into the instrument.

2. Instrumentation:

• A gas chromatograph-mass spectrometer (GC-MS) or a direct insertion probe on a mass spectrometer can be used.

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Ion Source Temperature: 200-250 °C.

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

• Scan Range: m/z 40-400.

3. Gas Chromatography (if applicable):

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms).

• Injector Temperature: 250 °C.

• Oven Program: Start at a suitable initial temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp at 10-20 °C/min to a final temperature of 280-300 °C.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

4. Data Acquisition and Analysis:

• Acquire the mass spectrum across the specified scan range.

• Identify the molecular ion peak and major fragment ions.

• Compare the obtained spectrum with the predicted fragmentation pattern and data from spectral libraries if available.

This guide provides a foundational understanding of the expected mass spectrum of 1-(2-Hydroxy-5-propylphenyl)ethanone. Experimental verification is essential to confirm these predictions and to fully characterize the compound. Researchers can use this information to aid in the identification and structural elucidation of this and related molecules.

An In-depth Technical Guide to the Infrared Spectrum of 1-(2-Hydroxy-5-propylphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the infrared (IR) spectrum of 1-(2-Hydroxy-5-propylphenyl)ethanone. Due to the limited availability of direct spectral data for this specific compound, this guide focuses on a predictive analysis based on structurally analogous compounds and established principles of infrared spectroscopy. It includes a summary of expected absorption bands, a detailed experimental protocol for acquiring the spectrum, and a logical workflow for spectral analysis.

Predicted Infrared Spectral Data

The infrared spectrum of 1-(2-Hydroxy-5-propylphenyl)ethanone is predicted to exhibit characteristic absorption bands corresponding to its key functional groups: a hydroxyl group, a ketone, a substituted aromatic ring, and an alkyl chain. The analysis of structurally similar compounds, such as various hydroxyacetophenones, provides a reliable basis for these predictions. The quantitative data for the expected major absorption bands are summarized in the table below.

Wavenumber (cm⁻¹)	Intensity	Vibration Mode	Functional Group Assignment
~3200-3550	Strong, Broad	O-H Stretch	Phenolic Hydroxyl (intramolecular H-bonding)
~3000-3100	Medium	C-H Stretch	Aromatic C-H
~2850-2960	Medium	C-H Stretch	Propyl group (CH₃ and CH₂)
~1650-1680	Strong, Sharp	C=O Stretch	Ketone (conjugated and H-bonded)
~1580-1620	Medium-Strong	C=C Stretch	Aromatic Ring
~1450-1500	Medium	C=C Stretch	Aromatic Ring
~1440-1470	Medium	C-H Bend	Propyl group (CH₂ and CH₃)
~1350-1380	Medium	C-H Bend	Propyl group (CH₃)
~1200-1300	Strong	C-O Stretch	Phenolic C-O
~800-850	Strong	C-H Bend	Aromatic C-H (out-of-plane)

Experimental Protocol: Acquiring the FT-IR Spectrum

This section details a standard procedure for obtaining a high-quality Fourier-Transform Infrared (FT-IR) spectrum of a solid sample like 1-(2-Hydroxy-5-propylphenyl)ethanone using the thin solid film method.

2.1. Objective: To record the infrared spectrum of 1-(2-Hydroxy-5-propylphenyl)ethanone in the solid state to identify its characteristic functional groups.

2.2. Materials and Equipment:

• 1-(2-Hydroxy-5-propylphenyl)ethanone sample (5-10 mg)

• FT-IR spectrometer

• Salt plates (e.g., NaCl or KBr), polished and stored in a desiccator

• Volatile solvent (e.g., methylene chloride or acetone)

• Pasteur pipette or dropper

• Beaker or small vial

• Fume hood

2.3. Procedure:

• Sample Preparation: In a fume hood, place approximately 5-10 mg of the solid 1-(2-Hydroxy-5-propylphenyl)ethanone into a small beaker or vial. Add a few drops of a volatile solvent like methylene chloride to completely dissolve the solid.[1]

• Film Deposition: Take a clean, dry salt plate from the desiccator. Using a Pasteur pipette, carefully drop a small amount of the prepared solution onto the surface of the salt plate.[1][2]

• Solvent Evaporation: Allow the solvent to evaporate completely, which will leave a thin, even film of the solid compound on the plate. If the resulting film is too thin (leading to weak absorption peaks), another drop of the solution can be added and evaporated.[1][2] Conversely, if the film is too thick (causing peak saturation), the plate should be cleaned and the process repeated with a more dilute solution.[2]

• Spectrometer Setup: Place the salt plate with the sample film into the sample holder of the FT-IR spectrometer.

• Data Acquisition:

  • Acquire a background spectrum of the empty sample compartment to account for atmospheric CO₂ and water vapor.

  • Acquire the sample spectrum over the desired range (typically 4000-400 cm⁻¹).

  • The instrument's software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Post-Analysis Cleanup: After acquiring the spectrum, clean the salt plate thoroughly with a suitable solvent (e.g., acetone) and return it to the desiccator to prevent moisture damage.[2][3]

Visualization of Analysis Workflow

The following diagram illustrates the logical workflow for the analysis of the infrared spectrum of 1-(2-Hydroxy-5-propylphenyl)ethanone, from initial sample handling to final structural confirmation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. eng.uc.edu [eng.uc.edu]

"isomers of hydroxypropylacetophenone"

An In-depth Technical Guide to the Isomers of Hydroxypropylacetophenone

Introduction

Hydroxypropylacetophenone is an organic compound that exists in various isomeric forms, each with potentially unique chemical and pharmacological properties. The structural diversity arises from the variable attachment position of the hydroxypropyl group on the acetophenone aromatic ring and the location of the hydroxyl moiety on the propyl side chain. This guide provides a detailed overview of the key isomers, their synthesis, characterization, and biological significance, tailored for researchers and professionals in drug development.

Structural Isomerism of Hydroxypropylacetophenone

The primary isomers of hydroxypropylacetophenone are categorized based on the substitution pattern on the acetophenone ring (ortho, meta, para) and the position of the hydroxyl group on the propyl chain (1-, 2-, or 3-). The most commonly studied isomer is the para-substituted variant, 4'-(3-hydroxypropyl)acetophenone, which has shown potential as an intermediate in the synthesis of pharmacologically active molecules.

A logical breakdown of the primary positional isomers is presented below.

Caption: Logical relationship of hydroxypropylacetophenone isomers.

Physicochemical Properties

The physical and chemical properties of these isomers vary significantly, influencing their solubility, reactivity, and pharmacokinetic profiles. Below is a summary of available data for key isomers.

Isomer	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
4'-(3-Hydroxypropyl)acetophenone	7150-13-2	C₁₁H₁₄O₂	178.23	55-58	Not Reported
4'-(2-Hydroxypropyl)acetophenone	20464-34-0	C₁₁H₁₄O₂	178.23	Not Reported	Not Reported
3'-(3-Hydroxypropyl)acetophenone	14471-16-2	C₁₁H₁₄O₂	178.23	Not Reported	Not Reported

Synthesis and Experimental Protocols

The synthesis of hydroxypropylacetophenone isomers often involves Friedel-Crafts acylation or related reactions, followed by modifications of the side chain. A general workflow for the synthesis of 4'-(3-hydroxypropyl)acetophenone is outlined below.

Caption: General workflow for isomer synthesis.

Detailed Protocol: Synthesis of 4'-(3-Hydroxypropyl)acetophenone

This protocol is adapted from methodologies described for Friedel-Crafts acylation reactions.

Materials:

• 3-Phenyl-1-propanol

• Acetyl chloride (or Acetic anhydride)

• Aluminum chloride (AlCl₃) (catalyst)

• Dichloromethane (DCM) (solvent)

• Hydrochloric acid (HCl), dilute solution

• Sodium bicarbonate (NaHCO₃), saturated solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (eluents)

Procedure:

• Reaction Setup: A solution of 3-phenyl-1-propanol in dry DCM is prepared in a round-bottom flask equipped with a magnetic stirrer and cooled to 0 °C in an ice bath.

• Catalyst Addition: Anhydrous aluminum chloride is added portion-wise to the stirred solution, ensuring the temperature remains low.

• Acylation: Acetyl chloride is added dropwise to the reaction mixture. The reaction is stirred at 0 °C for a specified time (e.g., 1-2 hours) and then allowed to warm to room temperature, monitoring progress by Thin Layer Chromatography (TLC).

• Work-up: The reaction is quenched by carefully pouring it over crushed ice and dilute HCl. The mixture is transferred to a separatory funnel.

• Extraction: The organic layer is separated, and the aqueous layer is extracted twice more with DCM.

• Washing: The combined organic layers are washed sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude residue is purified by column chromatography on silica gel, using a gradient of hexane and ethyl acetate as the eluent, to isolate the pure 4'-(3-hydroxypropyl)acetophenone isomer.

Pharmacological Significance and Signaling Pathways

While research into the specific biological activities of all hydroxypropylacetophenone isomers is ongoing, some have been identified as key intermediates in the synthesis of more complex drug molecules. For instance, derivatives of these isomers are explored for their potential role in modulating various signaling pathways.

One area of interest is their use as precursors for compounds that may interact with G-protein coupled receptors (GPCRs) or kinase pathways, which are critical in cellular signaling.

Caption: Potential signaling pathway for HPA derivatives.

Conclusion

The isomers of hydroxypropylacetophenone represent a versatile class of compounds with significant potential in synthetic chemistry and drug discovery. The para-substituted isomer, 4'-(3-hydroxypropyl)acetophenone, is a particularly valuable building block. Further investigation into the synthesis, characterization, and biological evaluation of the ortho- and meta-isomers is warranted to fully explore their therapeutic potential. The protocols and data presented in this guide serve as a foundational resource for researchers in this field.

Protocols & Analytical Methods

Application Notes and Protocols: 1-(2-Hydroxy-5-propylphenyl)ethanone in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(2-Hydroxy-5-propylphenyl)ethanone is a valuable substituted acetophenone derivative that serves as a versatile building block in organic synthesis. Its ortho-hydroxy and para-propyl functionalities provide a unique scaffold for the construction of a variety of heterocyclic compounds and other complex organic molecules. This document provides detailed application notes and experimental protocols for the use of 1-(2-hydroxy-5-propylphenyl)ethanone in the synthesis of biologically relevant compounds, with a primary focus on the synthesis of chalcones and flavonoids.

Synthesis of Chalcones via Claisen-Schmidt Condensation

The most prominent application of 1-(2-hydroxy-5-propylphenyl)ethanone is in the synthesis of 2'-hydroxychalcones through the Claisen-Schmidt condensation reaction. This reaction involves the base-catalyzed condensation of the ketone with an appropriate aromatic aldehyde. The resulting chalcones are important intermediates for the synthesis of flavonoids and other biologically active molecules.[1][2][3][4][5]

General Reaction Scheme:

References

• 1. Sonochemical Synthesis of 2’-Hydroxy-Chalcone Derivatives with Potential Anti-Oomycete Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. jetir.org [jetir.org]
• 4. Exploring the 2′-Hydroxy-Chalcone Framework for the Development of Dual Antioxidant and Soybean Lipoxygenase Inhibitory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Application Notes: 1-(2-Hydroxy-5-propylphenyl)ethanone as a Versatile Building Block for Flavonoid Synthesis

Introduction

1-(2-Hydroxy-5-propylphenyl)ethanone is a valuable substituted acetophenone that serves as a key starting material for the synthesis of a diverse range of flavonoids. The presence of the hydroxyl group at the ortho position is crucial for the ultimate cyclization to form the characteristic chromone ring of flavonoids. The propyl group at the para position offers a lipophilic character to the resulting flavonoid derivatives, which can influence their biological activity and pharmacokinetic properties. This document provides detailed protocols for the synthesis of flavonoids using this building block, summarizes relevant quantitative data, and illustrates the key synthetic and biological pathways.

Key Applications

Flavonoids synthesized from 1-(2-hydroxy-5-propylphenyl)ethanone are of significant interest to researchers in medicinal chemistry and drug discovery due to their potential therapeutic properties. The core flavonoid scaffold is associated with a wide array of biological activities.[1][2] The introduction of a propyl group can modulate these activities, potentially enhancing potency or altering selectivity.

• Anticancer Agents: Flavonoids have been extensively studied for their potential as anticancer agents.[2][3] They can induce apoptosis, inhibit cell proliferation, and suppress angiogenesis by modulating various signaling pathways, such as the PI3K/AKT pathway.[4][5] The 6-propyl-substituted flavonoids derived from 1-(2-hydroxy-5-propylphenyl)ethanone are promising candidates for evaluation against various cancer cell lines.

• Antioxidant Agents: The phenolic hydroxyl groups in flavonoids are key to their antioxidant activity, enabling them to scavenge free radicals.[6] The antioxidant capacity is a fundamental property that may contribute to their other biological effects, including anti-inflammatory and cardioprotective activities.[2]

• Drug Development Scaffolds: The flavonoid core structure is considered a "privileged scaffold" in medicinal chemistry. The synthesis of a library of 6-propylflavonoids with various substitutions on the B-ring allows for the exploration of structure-activity relationships (SAR) to identify lead compounds for further development.

Synthetic Strategy

The most common and efficient method for synthesizing flavonoids from 1-(2-hydroxy-5-propylphenyl)ethanone involves a two-step process:[7]

• Claisen-Schmidt Condensation: This reaction involves the base-catalyzed condensation of 1-(2-hydroxy-5-propylphenyl)ethanone with a variety of substituted benzaldehydes to form the corresponding 2'-hydroxy-5'-propylchalcones.[8][9]

• Oxidative Cyclization: The intermediate chalcone is then cyclized to the final flavone. Several reagents can be employed for this step, with iodine in dimethyl sulfoxide (DMSO) being a common and effective choice.[7][10]

Experimental Protocols

Protocol 1: Synthesis of 2'-Hydroxy-5'-propylchalcones via Claisen-Schmidt Condensation

This protocol describes the synthesis of a chalcone intermediate from 1-(2-hydroxy-5-propylphenyl)ethanone and a substituted benzaldehyde.

Materials:

• 1-(2-Hydroxy-5-propylphenyl)ethanone

• Substituted benzaldehyde (e.g., 4-methoxybenzaldehyde)

• Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

• Ethanol

• Hydrochloric acid (HCl), 10% aqueous solution

• Deionized water

• Magnetic stirrer and hotplate

• Round bottom flask

• Büchner funnel and filter paper

Procedure:

• In a round bottom flask, dissolve 1-(2-hydroxy-5-propylphenyl)ethanone (1.0 eq) and the substituted benzaldehyde (1.0 eq) in a minimal amount of ethanol.[8]

• With continuous stirring, add a 20% aqueous solution of KOH or NaOH dropwise to the reaction mixture.[8]

• Allow the reaction to stir at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). Reaction times can vary from a few hours to 24 hours depending on the specific reactants.[8]

• Upon completion, pour the reaction mixture into a beaker containing crushed ice and acidify with 10% HCl until the pH is acidic.[8]

• The precipitated solid chalcone is collected by vacuum filtration using a Büchner funnel.[8]

• Wash the solid with cold deionized water until the filtrate is neutral.[8]

• Dry the crude product and purify by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Protocol 2: Synthesis of 6-Propylflavones via Oxidative Cyclization of Chalcones

This protocol details the conversion of the 2'-hydroxy-5'-propylchalcone intermediate into the final flavone product using iodine in DMSO.[7][10]

Materials:

• 2'-Hydroxy-5'-propylchalcone (from Protocol 1)

• Iodine (I₂)

• Dimethyl sulfoxide (DMSO)

• Sodium thiosulfate or sodium sulfite solution

• Magnetic stirrer and hotplate with a reflux condenser

• Round bottom flask

• Büchner funnel and filter paper

Procedure:

• Dissolve the 2'-hydroxy-5'-propylchalcone (1 mmol) in DMSO (20 mL) in a round bottom flask.[7]

• Add a catalytic amount of iodine (0.1 mmol).[7]

• Heat the mixture to reflux and monitor the reaction progress by TLC.[10]

• After completion, cool the reaction mixture to room temperature and pour it into a beaker containing crushed ice.[10]

• Collect the precipitated solid by vacuum filtration.

• Wash the precipitate with a sodium thiosulfate or sodium sulfite solution to remove any excess iodine, followed by washing with cold water until the washings are neutral.[10]

• Dry the crude product and purify by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Quantitative Data

The following tables summarize representative quantitative data for the synthesis and biological activity of flavonoids. While specific data for 6-propyl substituted flavonoids are not extensively available in the public domain, the provided data for analogous compounds serve as a valuable reference for expected outcomes.

Table 1: Representative Yields for the Synthesis of Chalcones and Flavones

Starting Acetophenone	Substituted Benzaldehyde	Reaction Step	Catalyst/Solvent	Yield (%)	Reference
2'-hydroxyacetophenone	4-chlorobenzaldehyde	Chalcone Synthesis	aq. KOH / Ethanol	72	[8]
2'-hydroxyacetophenone	4-bromobenzaldehyde	Chalcone Synthesis	aq. KOH / Ethanol	50	[8]
5'-fluoro-2'-hydroxyacetophenone	3,4-dimethoxybenzaldehyde	Chalcone Synthesis	KOH / Ball Mill	96	[8]
2'-hydroxychalcone	-	Flavone Synthesis	I₂ / DMSO	High	[7][10]
2'-hydroxychalcone	-	Flavone Synthesis	SeO₂ / DMSO / SiO₂ (Microwave)	80

Table 2: Representative Biological Activity of Flavonoids (IC₅₀ Values)

Flavonoid Derivative	Biological Activity	Cell Line / Assay	IC₅₀ (µM)	Reference
2',4',4-Trihydroxychalcone	Anti-butyrylcholinesterase	-	26.55 ± 0.55	[11]
6-prenylnaringenin	Anticancer	T-47D (Breast Cancer)	< Cisplatin	[6]
Flavonoid-based amide 7t	Anticancer	MDA-MB-231 (Breast Cancer)	1.76 ± 0.91	[4]
Apigenin	Antioxidant	DPPH Assay	5.18 ± 0.014	[12]
Quercetin	Antioxidant	DPPH Assay	1.52	[12]
Alpinum isoflavone	Antioxidant	DPPH Assay	54.8 ± 9.7	[4]

Visualizations

Synthesis Workflow

Experimental workflow for flavonoid synthesis.

Anticancer Signaling Pathway

Flavonoid inhibition of the PI3K/AKT pathway.

Structure-Activity Relationship Logic

Logic for developing structure-activity relationships.

References

• 1. researchgate.net [researchgate.net]
• 2. Anticancer Potential of Flavonoids: An Overview with an Emphasis on Tangeretin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Claisen-Schmidt Condensation [cs.gordon.edu]
• 10. benchchem.com [benchchem.com]
• 11. nepjol.info [nepjol.info]
• 12. media.neliti.com [media.neliti.com]

Application Notes and Protocols: Antimicrobial Activity of 1-(2-Hydroxy-5-propylphenyl)ethanone Derivatives

Disclaimer: Direct research on the antimicrobial activity of 1-(2-Hydroxy-5-propylphenyl)ethanone derivatives is limited in the available scientific literature. The following application notes and protocols are based on established methodologies for the synthesis and antimicrobial evaluation of structurally similar phenolic and acetophenone compounds. These guidelines are intended to provide a framework for researchers and drug development professionals to investigate the potential antimicrobial properties of this specific class of compounds.

Introduction

The rise of antimicrobial resistance necessitates the discovery and development of novel therapeutic agents. Phenolic compounds, known for their diverse biological activities, represent a promising scaffold for the design of new antimicrobials. The structure of 1-(2-hydroxy-5-propylphenyl)ethanone, featuring a hydroxylated aromatic ring and an ethanone moiety, suggests potential for antimicrobial efficacy. The hydroxyl group is a common feature in many natural and synthetic antimicrobial agents, and the overall lipophilicity, influenced by the propyl group, can play a crucial role in membrane interaction and subsequent antimicrobial action.

These notes provide a comprehensive guide to the synthesis of derivatives of 1-(2-hydroxy-5-propylphenyl)ethanone and the detailed protocols for evaluating their in vitro antimicrobial activity.

Synthesis of Derivatives

The synthesis of derivatives from the parent compound, 1-(2-hydroxy-5-propylphenyl)ethanone, can be achieved through various chemical modifications to explore structure-activity relationships (SAR). Key reaction strategies include modifications at the phenolic hydroxyl group, the aromatic ring, and the ethanone side chain.

A generalized synthetic scheme is presented below:

Caption: Generalized synthetic pathways for 1-(2-hydroxy-5-propylphenyl)ethanone derivatives.

Experimental Protocols

General Antimicrobial Screening: Agar Well Diffusion Method

This method provides a preliminary assessment of the antimicrobial activity of the synthesized compounds.[1]

Materials:

• Mueller-Hinton Agar (MHA)

• Bacterial cultures (e.g., Staphylococcus aureus, Escherichia coli)

• Synthesized compounds dissolved in a suitable solvent (e.g., DMSO)

• Positive control (standard antibiotic, e.g., Gentamicin)

• Negative control (solvent)

• Sterile petri dishes, cork borer, micropipettes

Protocol:

• Prepare MHA plates according to the manufacturer's instructions.

• Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard.

• Evenly swab the surface of the MHA plates with the bacterial inoculum.

• Using a sterile cork borer, create wells (6-8 mm in diameter) in the agar.

• Add a defined volume (e.g., 50-100 µL) of each test compound solution, positive control, and negative control into separate wells.

• Incubate the plates at 37°C for 18-24 hours.

• Measure the diameter of the zone of inhibition (in mm) around each well. A larger zone indicates greater antimicrobial activity.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standard technique for determining MIC values.

Materials:

• Mueller-Hinton Broth (MHB)

• Bacterial cultures

• Synthesized compounds

• 96-well microtiter plates

• Spectrophotometer or microplate reader

Protocol:

• Prepare a stock solution of each synthesized compound in a suitable solvent.

• Perform serial two-fold dilutions of each compound in MHB in the wells of a 96-well plate.

• Prepare a bacterial inoculum and dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubate the microtiter plates at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed. This can be assessed visually or by measuring the optical density at 600 nm.

Determination of Minimum Bactericidal Concentration (MBC)

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

Protocol:

• Following the MIC determination, take an aliquot (e.g., 10 µL) from the wells that show no visible growth.

• Spread the aliquot onto fresh MHA plates.

• Incubate the plates at 37°C for 24 hours.

• The MBC is the lowest concentration of the compound that results in no bacterial growth on the agar plates.

Caption: Workflow for in vitro antimicrobial activity screening.

Data Presentation

Quantitative data from antimicrobial testing should be presented in a clear and organized manner to facilitate comparison and structure-activity relationship (SAR) analysis.

Table 1: Hypothetical Antimicrobial Activity of 1-(2-Hydroxy-5-propylphenyl)ethanone Derivatives

Compound ID	R-Group Modification	Test Organism	Zone of Inhibition (mm)	MIC (µg/mL)	MBC (µg/mL)
Parent	-H	S. aureus	10	128	256
E. coli	8	256	>256
DERIV-01	-CH₃ (Ether)	S. aureus	15	64	128
E. coli	12	128	256
DERIV-02	-COCH₃ (Ester)	S. aureus	18	32	64
E. coli	14	64	128
DERIV-03	Chalcone (R=C₆H₅)	S. aureus	22	16	32
E. coli	18	32	64
Control	Gentamicin	S. aureus	25	4	8
E. coli	23	2	4

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results will vary based on the specific derivatives synthesized and the microbial strains tested.

Structure-Activity Relationship (SAR) Insights

Based on studies of analogous phenolic compounds, the following structural features may influence the antimicrobial activity of 1-(2-hydroxy-5-propylphenyl)ethanone derivatives:

• Lipophilicity: The length and branching of the alkyl or aryl substituents can modulate the compound's ability to penetrate the bacterial cell membrane.

• Hydrogen Bonding: The phenolic hydroxyl group is often crucial for activity, potentially by interacting with microbial enzymes or membrane components.

• Electronic Effects: Electron-withdrawing or electron-donating groups on the aromatic ring can alter the acidity of the phenol and its reactivity.

• Steric Factors: The size and shape of the derivatives can influence their binding to target sites.

Conclusion

The framework provided in these application notes offers a systematic approach to the synthesis and antimicrobial evaluation of 1-(2-hydroxy-5-propylphenyl)ethanone derivatives. By following these protocols and carefully analyzing the resulting data, researchers can effectively explore the potential of this chemical scaffold in the development of new antimicrobial agents. Further studies, including mechanism of action and in vivo efficacy, will be necessary for promising lead compounds.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Antioxidant Properties of Substituted Hydroxyacetophenones

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the antioxidant properties of substituted hydroxyacetophenones, a class of phenolic compounds with significant potential in pharmaceuticals and cosmetics. This document details their mechanisms of action, quantitative antioxidant data, and standardized protocols for evaluating their efficacy.

Introduction to Hydroxyacetophenones as Antioxidants

Hydroxyacetophenones are phenolic compounds characterized by a hydroxyl group and an acetyl group attached to a benzene ring. Their antioxidant activity is primarily attributed to the hydrogen-donating ability of the phenolic hydroxyl group, which can neutralize free radicals and terminate damaging chain reactions.[1] The position and number of hydroxyl groups, as well as the presence of other substituents on the aromatic ring, significantly influence their antioxidant capacity. These compounds are found naturally in various plants and can also be synthesized for commercial use in cosmetics and as precursors for drug synthesis.

The antioxidant mechanism of substituted hydroxyacetophenones can be broadly categorized into two types:

• Direct Radical Scavenging: This involves the direct interaction of the phenolic compound with free radicals, such as the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical or the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation. The phenolic hydroxyl group donates a hydrogen atom to the radical, thus neutralizing it.

• Modulation of Cellular Signaling Pathways: Substituted hydroxyacetophenones can also exert their antioxidant effects indirectly by activating endogenous antioxidant defense mechanisms. This includes the activation of key signaling pathways such as the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which upregulates the expression of antioxidant enzymes.

Quantitative Antioxidant Activity Data

The antioxidant potential of substituted hydroxyacetophenones and their derivatives has been quantified using various in vitro assays. The following tables summarize the 50% inhibitory concentration (IC50) and other relevant metrics from studies on different series of these compounds. A lower IC50 value indicates a higher antioxidant potency.

Table 1: DPPH Radical Scavenging Activity of Acetophenone Benzoylhydrazone Derivatives

Compound	Substitution on Acetophenone Ring	IC50 (µM)
5a	Unsubstituted	> 200
5g	2,4-dihydroxy	21.3 ± 1.5
5h	2,5-dihydroxy	33.6 ± 2.1
5i	3,4-dihydroxy	28.9 ± 1.8
5j	4-hydroxy	112.5 ± 5.3
5k	2-hydroxy	> 200
5l	3-hydroxy	> 200
BHT	Standard	45.7 ± 2.8

Data sourced from a study on acetophenone benzoylhydrazones. The 2,4-dihydroxyacetophenone analogue (5g) was the most potent radical scavenger in the DPPH assay.[2]

Table 2: Ferric Reducing Antioxidant Power (FRAP) of Acetophenone Benzoylhydrazone Derivatives

Compound	Substitution on Acetophenone Ring	FRAP Value (µM Fe(II)/mg)
5a	Unsubstituted	1.89 ± 0.07
5g	2,4-dihydroxy	1.54 ± 0.05
5h	2,5-dihydroxy	1.68 ± 0.06
5i	3,4-dihydroxy	1.49 ± 0.04
5j	4-hydroxy	0.87 ± 0.03
5k	2-hydroxy	0.45 ± 0.02
5l	3-hydroxy	0.51 ± 0.02
Quercetin	Standard	2.15 ± 0.08

Data sourced from a study on acetophenone benzoylhydrazones. The unsubstituted compound (5a) had the superior capacity in the FRAP assay.[2]

Table 3: DPPH Radical Scavenging Activity of 2-Hydroxyacetophenone Chalcone Derivatives

Compound	Substitution on Aldehyde Ring	% Inhibition at 600 µg/ml
IIa	Unsubstituted	45.34
IIb	2-hydroxy	55.32
IIc	4-hydroxy	60.22
IId	2-methoxy	70.43
IIe	4-methoxy	75.87
IIf	3,4-dimethoxy	85.34
IIg	2-chloro	72.87
IIh	3-chloro	65.98
IIi	4-chloro	68.34
IIj	2-nitro	58.93
IIk	3-nitro	71.87
IIl	4-nitro	66.87
IIm	3,4,5-trimethoxy	78.93
Ascorbic Acid	Standard	90.11

Data sourced from a study on 2-hydroxyacetophenone chalcones. Compound IIf with a 3,4-dimethoxy substitution showed the most potent antioxidant activity.[3]

Signaling Pathways in Antioxidant Action

Substituted hydroxyacetophenones exert their antioxidant effects not only by direct radical scavenging but also by modulating key cellular signaling pathways involved in the oxidative stress response.

Direct Radical Scavenging Mechanism

The primary mechanism of direct antioxidant action is the donation of a hydrogen atom from the phenolic hydroxyl group to a free radical, thereby neutralizing it. The resulting phenoxyl radical is stabilized by resonance, delocalizing the unpaired electron across the aromatic ring.

Caption: General mechanism of direct radical scavenging by hydroxyacetophenones.

Nrf2-Keap1 Signaling Pathway Activation

Certain hydroxyacetophenones, such as 3,4-dihydroxyacetophenone, can activate the Nrf2 signaling pathway, a master regulator of the antioxidant response.[4] Under normal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. Oxidative stress or the presence of activators like hydroxyacetophenones leads to the dissociation of Nrf2 from Keap1. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes, leading to their transcription and the synthesis of protective enzymes.

Caption: Activation of the Nrf2-Keap1 antioxidant pathway by hydroxyacetophenones.

Experimental Protocols

The following are detailed protocols for common in vitro assays used to determine the antioxidant activity of substituted hydroxyacetophenones.

DPPH (2,2-Diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

Materials:

• DPPH (2,2-Diphenyl-1-picrylhydrazyl)

• Methanol (or ethanol)

• Substituted hydroxyacetophenone test compounds

• Standard antioxidant (e.g., Ascorbic acid, Trolox, or Butylated Hydroxytoluene - BHT)

• 96-well microplate or spectrophotometer cuvettes

• Spectrophotometer

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. Keep the solution in the dark to prevent degradation.

• Preparation of Test Samples: Prepare stock solutions of the substituted hydroxyacetophenone derivatives and the standard antioxidant in methanol. From these, prepare a series of dilutions to determine the IC50 value.

• Assay:

  • In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each sample dilution.

  • For the control, add 100 µL of DPPH solution to 100 µL of methanol.

  • For the blank, add 100 µL of methanol to 100 µL of each sample dilution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of radical scavenging activity using the following formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the test sample.

• IC50 Determination: Plot the percentage of scavenging activity against the concentration of the test compound to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Caption: Experimental workflow for the DPPH radical scavenging assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant produces a colorless form, and the change in absorbance is measured.

Materials:

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))

• Potassium persulfate

• Phosphate buffered saline (PBS) or ethanol

• Substituted hydroxyacetophenone test compounds

• Standard antioxidant (e.g., Trolox)

• 96-well microplate or spectrophotometer cuvettes

• Spectrophotometer

Procedure:

• Preparation of ABTS•+ Stock Solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours. This will produce the ABTS•+ radical cation.

• Preparation of ABTS•+ Working Solution:

  • Dilute the ABTS•+ stock solution with PBS or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Preparation of Test Samples: Prepare a series of dilutions of the test compounds and the standard in the appropriate solvent.

• Assay:

  • Add 190 µL of the ABTS•+ working solution to 10 µL of each sample dilution in a 96-well plate.

• Incubation: Incubate the plate at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: Calculate the percentage of inhibition using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100

• IC50 Determination: Determine the IC50 value by plotting the percentage of inhibition against the concentration of the test compound.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color and can be monitored at 593 nm.

Materials:

• Acetate buffer (300 mM, pH 3.6)

• TPTZ (2,4,6-Tris(2-pyridyl)-s-triazine) solution (10 mM in 40 mM HCl)

• Ferric chloride (FeCl₃) solution (20 mM in water)

• Substituted hydroxyacetophenone test compounds

• Standard (e.g., Ferrous sulfate or Trolox)

• 96-well microplate or spectrophotometer cuvettes

• Spectrophotometer

Procedure:

• Preparation of FRAP Reagent:

  • Prepare the FRAP reagent fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio.

  • Warm the reagent to 37°C before use.

• Preparation of Test Samples: Prepare dilutions of the test compounds and the standard in a suitable solvent.

• Assay:

  • Add 180 µL of the FRAP reagent to 20 µL of each sample dilution in a 96-well plate.

• Incubation: Incubate the plate at 37°C for 30 minutes.

• Measurement: Measure the absorbance at 593 nm.

• Calculation: Construct a standard curve using the ferrous sulfate or Trolox standard. The FRAP value of the samples is expressed as µM Fe(II) equivalents or Trolox equivalents.

Structure-Activity Relationship (SAR)

The antioxidant activity of substituted hydroxyacetophenones is governed by their chemical structure:

• Number and Position of Hydroxyl Groups: A higher number of hydroxyl groups generally leads to increased antioxidant activity. The ortho and para positions of hydroxyl groups relative to each other (catechol or hydroquinone moieties) are particularly effective due to their ability to form stable semiquinone radicals.

• Electron-Donating Groups: The presence of electron-donating groups (e.g., methoxy) on the aromatic ring can enhance the antioxidant activity by increasing the stability of the phenoxyl radical.

• Intramolecular Hydrogen Bonding: In some isomers, such as 2'-hydroxyacetophenone, intramolecular hydrogen bonding between the hydroxyl group and the acetyl group can occur. This may decrease the hydrogen-donating ability of the hydroxyl group and thus reduce the radical scavenging activity compared to isomers where this is not possible, such as 4'-hydroxyacetophenone.

These application notes and protocols provide a framework for the investigation and application of substituted hydroxyacetophenones as potent antioxidants. Further research into their in vivo efficacy and safety is crucial for their development as therapeutic agents.

References

• 1. mdpi.com [mdpi.com]
• 2. Acetophenone benzoylhydrazones as antioxidant agents: Synthesis, in vitro evaluation and structure-activity relationship studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sciensage.info [sciensage.info]
• 4. 3,4-Dihydroxyacetophenone attenuates oxidative stress-induced damage to HUVECs via regulation of the Nrf2/HO-1 pathway - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Chalcones from 1-(2-Hydroxy-5-propylphenyl)ethanone: Application Notes and Protocols for Researchers

For Immediate Release

These application notes provide detailed protocols for the synthesis of chalcones derived from 1-(2-hydroxy-5-propylphenyl)ethanone, targeting researchers, scientists, and drug development professionals. Chalcones, a class of organic compounds belonging to the flavonoid family, are recognized for their broad spectrum of biological activities, including antimicrobial, antioxidant, anti-inflammatory, and anticancer properties. The protocols outlined below describe the Claisen-Schmidt condensation reaction, a reliable and versatile method for the synthesis of these valuable compounds.

Introduction

Chalcones are characterized by an open-chain flavonoid structure, consisting of two aromatic rings linked by a three-carbon α,β-unsaturated carbonyl system. This structural motif is responsible for their diverse pharmacological activities. The synthesis of novel chalcone derivatives is a significant area of research in medicinal chemistry, aimed at the discovery of new therapeutic agents. This document details the synthesis of chalcones starting from 1-(2-hydroxy-5-propylphenyl)ethanone and various aromatic aldehydes, providing a foundation for the exploration of their structure-activity relationships.

Data Presentation

The following table summarizes the expected yields for the synthesis of various chalcone derivatives from 1-(2-hydroxy-5-propylphenyl)ethanone based on reactions with analogous 2'-hydroxyacetophenones. Reaction conditions can be optimized to improve yields.

Chalcone Derivative (Substituent on Aldehyde)	Reaction Time (hours)	Yield (%)
4-Chloro	4 - 6	85 - 92
4-Methoxy	6 - 8	80 - 88
3,4-Dimethoxy	6 - 8	75 - 85
4-Nitro	3 - 5	88 - 95
Unsubstituted (Benzaldehyde)	5 - 7	82 - 90

Experimental Protocols

The primary method for the synthesis of chalcones from 1-(2-hydroxy-5-propylphenyl)ethanone is the Claisen-Schmidt condensation. This reaction involves the base-catalyzed condensation of an acetophenone with an aromatic aldehyde.

Protocol 1: Conventional Synthesis in Ethanolic KOH

This protocol describes a standard and widely used method for chalcone synthesis.

Materials:

• 1-(2-Hydroxy-5-propylphenyl)ethanone

• Substituted aromatic aldehyde

• Potassium hydroxide (KOH)

• Ethanol (95%)

• Hydrochloric acid (HCl), dilute

• Distilled water

• Magnetic stirrer and stir bar

• Round-bottom flask

• Ice bath

• Büchner funnel and filter paper

Procedure:

• In a round-bottom flask, dissolve 1-(2-hydroxy-5-propylphenyl)ethanone (1 equivalent) and the desired aromatic aldehyde (1 equivalent) in a minimal amount of 95% ethanol with stirring.

• Cool the mixture in an ice bath.

• Slowly add a 40% aqueous solution of potassium hydroxide dropwise to the reaction mixture with continuous stirring.

• Maintain the reaction at room temperature and stir for 4-8 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into a beaker containing crushed ice and water.

• Acidify the mixture with dilute hydrochloric acid until a precipitate is formed.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the crude product with cold water to remove any inorganic impurities.

• Recrystallize the crude chalcone from ethanol to obtain the purified product.

• Dry the purified chalcone in a desiccator.

Protocol 2: Solvent-Free Mechanochemical Synthesis

This method offers an environmentally friendly and efficient alternative to conventional solvent-based synthesis.

Materials:

• 1-(2-Hydroxy-5-propylphenyl)ethanone

• Substituted aromatic aldehyde

• Solid potassium hydroxide (KOH)

• Ball mill with grinding jars and balls

• Methanol, cold

• Hydrochloric acid (1 M), cold

Procedure:

• Place 1-(2-hydroxy-5-propylphenyl)ethanone (1 equivalent), the aromatic aldehyde (1 equivalent), and solid potassium hydroxide (2 equivalents) into a grinding jar of a ball mill.

• Grind the mixture for 30 minutes.

• Open the jar and add a second equivalent of the aromatic aldehyde.

• Continue grinding for another 30 minutes.

• Dissolve the resulting powder in cold methanol.

• Acidify the solution with cold 1 M hydrochloric acid to a pH of approximately 3.

• Collect the precipitated yellow product by filtration, wash with cold water, and dry.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the general reaction mechanism, a typical experimental workflow, and a simplified representation of the antioxidant and antimicrobial mechanisms of action of the synthesized chalcones.

Claisen-Schmidt Condensation Mechanism.

General Experimental Workflow for Chalcone Synthesis.

Simplified Signaling Pathways of Chalcones.

Application Notes and Protocols: Derivatization of 1-(2-Hydroxy-5-propylphenyl)ethanone for Biological Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(2-Hydroxy-5-propylphenyl)ethanone is a versatile scaffold in medicinal chemistry. Its phenolic hydroxyl and ketone functionalities serve as key reaction points for the synthesis of a diverse range of derivatives. This document provides detailed protocols for the derivatization of this starting material into several classes of compounds with potential biological activities, including chalcones, flavanones, oximes, and hydrazones. Furthermore, it outlines standardized biological assays to evaluate their antioxidant, antimicrobial, and anticancer properties. The presented methodologies and data are intended to guide researchers in the exploration of novel therapeutic agents derived from this promising chemical entity.

Derivatization Strategies

The derivatization of 1-(2-Hydroxy-5-propylphenyl)ethanone primarily targets the reactive ketone and phenolic hydroxyl groups. The following sections detail the synthesis of four major classes of derivatives.

Synthesis of Chalcones

Chalcones are synthesized via the Claisen-Schmidt condensation of an acetophenone with an aromatic aldehyde. These compounds are known for their broad spectrum of biological activities.

Experimental Protocol: Synthesis of (E)-1-(2-hydroxy-5-propylphenyl)-3-(phenyl)prop-2-en-1-one (a Chalcone Derivative)

• Materials:

  • 1-(2-Hydroxy-5-propylphenyl)ethanone

  • Benzaldehyde (or a substituted benzaldehyde)

  • Ethanol

  • Sodium hydroxide (NaOH)

  • Hydrochloric acid (HCl), dilute

  • Stir plate and magnetic stir bar

  • Round-bottom flask

  • Büchner funnel and filter paper

• Procedure:

  • In a round-bottom flask, dissolve 1-(2-Hydroxy-5-propylphenyl)ethanone (1 equivalent) and the desired aromatic aldehyde (1.1 equivalents) in ethanol.

  • Slowly add an aqueous solution of NaOH (e.g., 40%) dropwise to the stirred mixture at room temperature.

  • Continue stirring the reaction mixture for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into a beaker containing crushed ice and acidify with dilute HCl to a pH of approximately 5-6.

  • The precipitated solid is collected by vacuum filtration using a Büchner funnel, washed with cold water until the washings are neutral, and dried.

  • The crude chalcone can be purified by recrystallization from ethanol.

• Characterization:

  • The structure of the synthesized chalcone can be confirmed using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Synthesis of Flavanones

Flavanones are a class of flavonoids that can be synthesized by the intramolecular cyclization of chalcones in the presence of an acid or base.

Experimental Protocol: Synthesis of 2-(phenyl)-7-propyl-chroman-4-one (a Flavanone Derivative)

• Materials:

  • Synthesized chalcone derivative (from the previous protocol)

  • Ethanol

  • Concentrated sulfuric acid (H₂SO₄) or sodium acetate

  • Reflux apparatus

  • Stir plate and magnetic stir bar

• Procedure:

  • Dissolve the purified chalcone (1 equivalent) in ethanol in a round-bottom flask.

  • Add a catalytic amount of concentrated sulfuric acid to the solution.

  • Heat the mixture to reflux and maintain for 6-8 hours, monitoring the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

  • The precipitated flavanone is collected by filtration, washed with water, and dried.

  • Purification can be achieved by recrystallization from an appropriate solvent like ethanol.

Synthesis of Oximes

Oximes are formed by the reaction of a ketone with hydroxylamine. They are known to possess a range of biological activities, including antimicrobial and anticancer effects.

Experimental Protocol: Synthesis of 1-(2-Hydroxy-5-propylphenyl)ethanone oxime

• Materials:

  • 1-(2-Hydroxy-5-propylphenyl)ethanone

  • Hydroxylamine hydrochloride (NH₂OH·HCl)

  • Pyridine or sodium acetate

  • Ethanol

  • Reflux apparatus

• Procedure:

  • Dissolve 1-(2-Hydroxy-5-propylphenyl)ethanone (1 equivalent) and hydroxylamine hydrochloride (1.5 equivalents) in ethanol in a round-bottom flask.

  • Add pyridine or sodium acetate as a base to neutralize the HCl released during the reaction.

  • Reflux the mixture for 2-4 hours. Monitor the reaction by TLC.

  • After completion, cool the reaction mixture and reduce the solvent volume under reduced pressure.

  • Pour the residue into cold water to precipitate the oxime.

  • Filter the solid, wash with water, and dry. Recrystallization from ethanol can be performed for purification.

Synthesis of Hydrazones

Hydrazones are synthesized by the condensation of a ketone with a hydrazine derivative. This class of compounds has been extensively studied for its diverse pharmacological properties.

Experimental Protocol: Synthesis of 1-(2-Hydroxy-5-propylphenyl)ethanone hydrazone

• Materials:

  • 1-(2-Hydroxy-5-propylphenyl)ethanone

  • Hydrazine hydrate or a substituted hydrazine

  • Ethanol

  • Glacial acetic acid (catalytic amount)

  • Reflux apparatus

• Procedure:

  • To a solution of 1-(2-Hydroxy-5-propylphenyl)ethanone (1 equivalent) in ethanol, add hydrazine hydrate (1.2 equivalents).

  • Add a few drops of glacial acetic acid as a catalyst.

  • Reflux the mixture for 3-5 hours, monitoring the reaction by TLC.

  • Cool the reaction mixture to room temperature. The hydrazone may precipitate out of the solution.

  • If precipitation occurs, filter the solid, wash with cold ethanol, and dry. If not, reduce the solvent volume and add cold water to induce precipitation.

  • The crude product can be purified by recrystallization.

Experimental Workflows and Signaling Pathways

Diagrams

Caption: Synthetic workflow for the derivatization of 1-(2-Hydroxy-5-propylphenyl)ethanone.

Caption: General workflow for the biological evaluation of synthesized derivatives.

Caption: Inhibition of the NF-κB signaling pathway by synthesized derivatives.

Caption: Induction of apoptosis by synthesized derivatives via the intrinsic pathway.

Biological Assays: Protocols and Data Presentation

The synthesized derivatives can be screened for a variety of biological activities. Below are detailed protocols for antioxidant, antimicrobial, and anticancer assays.

Antioxidant Activity: DPPH Radical Scavenging Assay

• Principle: The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a colorimetric method used to determine the radical scavenging activity of a compound. In the presence of an antioxidant, the purple color of the DPPH radical solution fades, and the change in absorbance is measured spectrophotometrically.

• Experimental Protocol:

  • Prepare a 0.1 mM solution of DPPH in methanol.

  • Prepare stock solutions of the synthesized derivatives in a suitable solvent (e.g., DMSO or ethanol).

  • Create a series of dilutions of the test compounds.

  • In a 96-well plate, add 100 µL of each dilution of the test compound to the wells.

  • Add 100 µL of the DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • Ascorbic acid is typically used as a positive control.

  • The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

  • The IC₅₀ value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of scavenging activity against the concentration of the compound.

• Data Presentation (Hypothetical Data for Related Compounds):

Compound	Derivative Type	IC₅₀ (µg/mL)
Derivative 1	Chalcone	15.2
Derivative 2	Flavanone	25.8
Ascorbic Acid	Standard	5.4

Antimicrobial Activity: Broth Microdilution Assay

• Principle: The broth microdilution method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that inhibits the visible growth of a microorganism.

• Experimental Protocol:

  • Prepare a stock solution of the synthesized derivative in a suitable solvent.

  • In a 96-well microtiter plate, perform serial two-fold dilutions of the compound in a sterile growth medium (e.g., Mueller-Hinton Broth for bacteria).

  • Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) to a concentration of approximately 5 x 10⁵ CFU/mL.

  • Inoculate each well with the bacterial suspension.

  • Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

  • Incubate the plate at 37°C for 18-24 hours.

  • The MIC is determined as the lowest concentration of the compound at which no visible growth is observed.

• Data Presentation (Hypothetical Data for Related Compounds):

Compound	Derivative Type	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)
Derivative 3	Oxime	32	64
Derivative 4	Hydrazone	16	32
Ciprofloxacin	Standard	1	0.5

Anticancer Activity: MTT Assay

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

• Experimental Protocol:

  • Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of the synthesized derivatives and incubate for 48 or 72 hours.

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.[1]

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • The percentage of cell viability is calculated, and the IC₅₀ value (the concentration that inhibits 50% of cell growth) is determined.

• Data Presentation (Hypothetical Data for Related Compounds):

Compound	Derivative Type	MCF-7 IC₅₀ (µM)	HeLa IC₅₀ (µM)
Derivative 5	Chalcone	8.5	12.1
Derivative 6	Hydrazone	5.2	7.8
Doxorubicin	Standard	0.9	1.2

Conclusion

The derivatization of 1-(2-Hydroxy-5-propylphenyl)ethanone offers a promising avenue for the discovery of novel bioactive molecules. The protocols outlined in this document provide a comprehensive framework for the synthesis and biological evaluation of chalcone, flavanone, oxime, and hydrazone derivatives. Researchers are encouraged to utilize these methods to explore the therapeutic potential of this versatile chemical scaffold. Further investigation into the structure-activity relationships of these derivatives will be crucial for the development of potent and selective drug candidates.

References

• 1. scispace.com [scispace.com]

Application Notes and Protocols for the Synthesis of ortho-Hydroxyacetophenones via Fries Rearrangement

For Researchers, Scientists, and Drug Development Professionals

The Fries rearrangement is a fundamental organic reaction that converts phenolic esters into hydroxyaryl ketones, which are crucial intermediates in the pharmaceutical and fine chemical industries.[1] This document provides a detailed protocol for the synthesis of 2'-hydroxyacetophenone (ortho-hydroxyacetophenone) from phenyl acetate, emphasizing conditions that favor the ortho isomer.

Reaction Principle and Mechanism

The Fries rearrangement is an isomerization reaction where an acyl group from a phenolic ester migrates to the aromatic ring, primarily at the ortho and para positions.[1][2] The reaction is typically catalyzed by a Lewis acid, such as anhydrous aluminum chloride (AlCl₃).[3]

The widely accepted mechanism involves the following steps[1][2]:

• The Lewis acid coordinates to the carbonyl oxygen of the acyl group, which is more electron-rich than the phenolic oxygen.

• This coordination polarizes the bond between the acyl group and the phenolic oxygen, leading to the rearrangement of the Lewis acid to the phenolic oxygen.

• This rearrangement generates an electrophilic acylium carbocation.[2]

• The acylium ion then attacks the activated aromatic ring in a process analogous to a Friedel-Crafts acylation.[1]

• Subsequent hydrolysis liberates the final hydroxyaryl ketone product.

The regioselectivity (ortho vs. para) is highly dependent on the reaction conditions.[1][4]

Caption: Reaction mechanism of the Lewis acid-catalyzed Fries rearrangement.

Factors Influencing ortho-Selectivity

The formation of the ortho isomer is favored under specific conditions, primarily high temperature and the use of non-polar solvents.[3][5] The increased stability of the ortho product at higher temperatures is often attributed to the formation of a stable bidentate complex (chelate) between the Lewis acid and the proximate hydroxyl and carbonyl groups.[5][6]

Parameter	Condition Favoring ortho-Product	Condition Favoring para-Product	Rationale
Temperature	High (> 160°C)[3][4]	Low (< 60°C)[3][4]	Ortho isomer is the thermodynamically more stable product.[5]
Solvent	Non-polar[2][6]	Polar	Polar solvents can solvate the acylium ion, facilitating attack at the less sterically hindered para position.[5]
Catalyst Amount	Excess Lewis Acid	Stoichiometric Lewis Acid	Excess catalyst can favor the formation of the chelate that leads to the ortho product.

Experimental Protocol: Synthesis of ortho-Hydroxyacetophenone

This protocol is optimized for achieving high ortho-selectivity.

Materials:

• Phenyl acetate (1 equivalent)

• Anhydrous aluminum chloride (AlCl₃) (1.1 to 2.5 equivalents)[5][7]

• Dry, non-polar solvent (e.g., monochlorobenzene) (optional, reaction can be run neat)[8][9]

• Ice

• Concentrated Hydrochloric Acid (HCl)

• Ethyl acetate or other suitable extraction solvent

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Equipment:

• Three-necked round-bottom flask

• Reflux condenser with a calcium chloride guard tube

• Dropping funnel (if adding reactant as a liquid)

• Magnetic stirrer and heating mantle

• Separatory funnel

• Rotary evaporator

• Steam distillation apparatus

Procedure: [5][7]

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and reflux condenser, add anhydrous aluminum chloride (1.1 to 2.5 eq.).

• Addition of Reactant: Slowly and carefully add phenyl acetate (1 eq.) to the flask with stirring. If a solvent is used, dissolve the phenyl acetate in the dry, non-polar solvent before addition. The reaction is exothermic.

• Heating: Heat the reaction mixture to a high temperature (typically above 160°C) and maintain this temperature for the desired reaction time (e.g., 30 minutes).[7] Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Quenching: After the reaction is complete, cool the mixture to room temperature. In a fume hood, carefully and slowly pour the reaction mixture onto crushed ice containing concentrated hydrochloric acid. This will hydrolyze the aluminum complexes.

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate) three times.

• Washing: Combine the organic extracts and wash sequentially with water, saturated sodium bicarbonate solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄). Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product mixture.

• Purification: Separate the ortho and para isomers. The ortho-hydroxyacetophenone is more volatile due to intramolecular hydrogen bonding and can be effectively separated from the para isomer by steam distillation.[3][4] Further purification can be achieved by column chromatography or recrystallization.

Caption: A generalized workflow for the synthesis and purification.

Data Presentation: Effect of Reaction Conditions

The ratio of ortho to para isomers is highly sensitive to the reaction conditions. The following table summarizes representative data from literature.

Starting Material	Catalyst (eq.)	Solvent	Temperature (°C)	Time (h)	Total Yield (%)	ortho:para Ratio	Reference
Phenyl Acetate	AlCl₃ (2.5)	None	160-170	-	91	- (Mixture)	[9]
Phenyl Acetate	AlCl₃	Chlorobenzene	60-65	2	92	1:3 (o:p)	[9]
2-Fluorophenyl Acetate	AlCl₃ (1.5)	Monochlorobenzene	100	-	-	2.84:1	[8]
2-Fluorophenyl Acetate	AlCl₃ (1.5)	Monochlorobenzene	170	-	62	1.72:1	[8]

Note: Yields and ratios can vary significantly based on the specific substrate and precise reaction setup.

Safety Precautions

• Aluminum chloride is corrosive and reacts violently with water. Handle in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• The reaction is exothermic , especially during the addition of phenyl acetate. Ensure proper cooling and controlled addition.

• Hydrochloric acid is corrosive and toxic. Handle with care in a well-ventilated fume hood.

• Organic solvents like ethyl acetate and monochlorobenzene are flammable. Keep away from ignition sources.

References

• 1. benchchem.com [benchchem.com]
• 2. byjus.com [byjus.com]
• 3. pharmdguru.com [pharmdguru.com]
• 4. Fries Rearrangement | Reaction Mechanism of Fries Rearrangement [pw.live]
• 5. benchchem.com [benchchem.com]
• 6. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. CN102093189B - Method for preparing o-hydroxyacetophenone and p-hydroxyacetophenone - Google Patents [patents.google.com]

Application Note: High-Performance Liquid Chromatography for the Analysis of 1-(2-Hydroxy-5-propylphenyl)ethanone

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a reverse-phase high-performance liquid chromatography (RP-HPLC) method for the identification and quantification of 1-(2-Hydroxy-5-propylphenyl)ethanone. This method is designed to be simple, accurate, and reproducible, making it suitable for routine analysis in research and quality control environments. The protocol provided herein can serve as a foundational method that can be further validated according to ICH guidelines.

Introduction

1-(2-Hydroxy-5-propylphenyl)ethanone is an aromatic ketone with potential applications in organic synthesis and as an intermediate in the manufacturing of various compounds. A reliable analytical method is crucial for determining its purity, monitoring reaction progress, and for quality control of the final product. High-performance liquid chromatography (HPLC) is a powerful technique for separating and quantifying components in a mixture. This document outlines a robust RP-HPLC method utilizing a C18 column for the analysis of this compound.

Experimental

Instrumentation and Consumables

• HPLC System: A standard HPLC system equipped with a quaternary or binary pump, an autosampler, a column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

• Column: A C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is recommended for good resolution and peak shape.

• Vials: Amber HPLC vials to protect the analyte from light.

• Syringe Filters: 0.45 µm PTFE or PVDF syringe filters for sample preparation.

Reagents and Standards

• Acetonitrile (ACN): HPLC grade.

• Water: HPLC grade or ultrapure water.

• Phosphoric Acid (H₃PO₄): Analytical grade. For Mass Spectrometry (MS) compatible applications, this can be replaced with 0.1% Formic Acid.[1][2][3]

• 1-(2-Hydroxy-5-propylphenyl)ethanone Reference Standard: A well-characterized standard of known purity.

Chromatographic Conditions

A summary of the optimized chromatographic conditions is presented in the table below.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water (70:30, v/v) with 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	254 nm
Run Time	10 minutes

Protocols

Preparation of Mobile Phase

• To prepare 1 L of the mobile phase, carefully measure 700 mL of HPLC-grade acetonitrile and 300 mL of HPLC-grade water into a clean, graduated cylinder.

• Transfer the mixture to a suitable solvent reservoir.

• Add 1.0 mL of analytical grade phosphoric acid to the mixture.

• Degas the mobile phase for at least 15 minutes using an ultrasonic bath or an online degasser to prevent bubble formation in the HPLC system.

Preparation of Standard Solution

• Accurately weigh approximately 10 mg of the 1-(2-Hydroxy-5-propylphenyl)ethanone reference standard into a 100 mL volumetric flask.

• Dissolve the standard in the mobile phase.

• Sonicate for 5 minutes to ensure complete dissolution.

• Bring the solution to volume with the mobile phase to achieve a final concentration of 100 µg/mL.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Preparation of Sample Solution

• Accurately weigh a sample containing an expected equivalent of 10 mg of 1-(2-Hydroxy-5-propylphenyl)ethanone into a 100 mL volumetric flask.

• Follow steps 2-5 from the "Preparation of Standard Solution" protocol.

System Suitability

To ensure the HPLC system is performing correctly, a system suitability test should be performed before sample analysis. The acceptance criteria are outlined in the table below.

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0% (for n=6 injections)

Data Presentation

The following table is an example of how to present quantitative data obtained from the analysis.

Sample ID	Retention Time (min)	Peak Area (mAU*s)	Concentration (µg/mL)	Purity (%)
Standard 1	4.52	125600	100.0	99.8
Standard 2	4.51	125850	100.0	99.8
Sample 1	4.53	124900	99.4	99.2
Sample 2	4.52	125100	99.6	99.4

Experimental Workflow

The following diagram illustrates the logical workflow for the analytical HPLC method of 1-(2-Hydroxy-5-propylphenyl)ethanone.

Caption: Workflow for HPLC analysis of 1-(2-Hydroxy-5-propylphenyl)ethanone.

Conclusion

The described RP-HPLC method provides a reliable and efficient means for the analysis of 1-(2-Hydroxy-5-propylphenyl)ethanone. The method is straightforward and utilizes common HPLC reagents and instrumentation, making it readily adaptable in most analytical laboratories. For regulatory submissions, this method would require full validation as per the ICH Q2(R1) guidelines to demonstrate its specificity, linearity, accuracy, precision, and robustness.

References

• 1. Ethanone, 1-(2-hydroxy-5-methylphenyl)- | SIELC Technologies [sielc.com]
• 2. Ethanone, 2-hydroxy-1-phenyl- | SIELC Technologies [sielc.com]
• 3. Ethanone, 1-(2,5-dihydroxyphenyl)- | SIELC Technologies [sielc.com]

Application Note: Monitoring the Fries Rearrangement with Thin-Layer Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Fries rearrangement is a crucial organic reaction that converts a phenolic ester to a hydroxyaryl ketone using a Lewis acid catalyst.[1] This reaction is pivotal in synthetic chemistry for creating intermediates used in the manufacturing of various pharmaceuticals.[2][3] The reaction is selective for ortho and para positions, and the product ratio can be influenced by reaction conditions such as temperature and solvent polarity.[1][3] Low temperatures typically favor the formation of the para-isomer, while higher temperatures favor the ortho-isomer.[1] Given the potential for multiple products and byproducts, including the formation of tar-like substances, monitoring the reaction's progress is essential for optimizing yield and purity.[4] Thin-Layer Chromatography (TLC) is a rapid, simple, and inexpensive analytical technique ideal for this purpose.[5] This application note provides a detailed protocol for the TLC analysis of the Fries rearrangement of phenyl acetate to o- and p-hydroxyacetophenone.

Data Presentation

Effective separation of the starting material and the isomeric products is key to accurate monitoring. The polarity of the ortho- and para-hydroxyacetophenone isomers differs significantly, allowing for clear resolution on a TLC plate.[6] The para isomer is generally more polar than the ortho isomer.[6][7] This difference is because the ortho isomer can form an intramolecular hydrogen bond, which reduces its interaction with the polar stationary phase (e.g., silica gel), leading to a higher Retention Factor (Rf) value.[7][8] The more polar para isomer interacts more strongly with the silica gel, resulting in a lower Rf value.[6][7]

Table 1: Typical Rf Values for Fries Rearrangement Components

The following table summarizes the expected Rf values for the starting material and products of the Fries rearrangement of phenyl acetate on a silica gel TLC plate.

Compound	Structure	Role	Polarity	Typical Rf Value*
Phenyl Acetate	C₈H₈O₂	Starting Material	Low	0.85
o-Hydroxyacetophenone	C₈H₈O₂	Ortho Product	Intermediate	0.65
p-Hydroxyacetophenone	C₈H₈O₂	Para Product	High	0.40
Tar/Byproducts	N/A	Impurity	Very High	0.00 - 0.10

*Note: Rf values are indicative and were determined using a mobile phase of 20% ethyl acetate in hexane on a standard silica gel 60 F₂₅₄ TLC plate. Values can vary based on specific experimental conditions such as adsorbent layer thickness, chamber saturation, and temperature.[9]

Experimental Protocols

This section details the necessary procedures for preparing and analyzing samples from a Fries rearrangement reaction using TLC.

Materials and Reagents

• TLC Plates: Silica gel 60 F₂₅₄ plates

• Mobile Phase (Eluent): 20% Ethyl Acetate in Hexane (v/v)

• Sample Solvent: Dichloromethane or Ethyl Acetate

• Visualization Reagents:

  • UV Lamp (254 nm)

  • Iodine Chamber

  • Ferric Chloride (FeCl₃) Stain (1% FeCl₃ in 50% aqueous methanol)[10]

• Apparatus:

  • TLC developing chamber with lid

  • Microcapillary tubes for spotting

  • Small vials for sample dilution

  • Forceps

  • Heat gun (for stain development)

Protocol for TLC Analysis

Step 1: Chamber Preparation Pour the prepared mobile phase (20% ethyl acetate in hexane) into the TLC developing chamber to a depth of approximately 0.5 cm. Place a piece of filter paper partially submerged in the solvent along the chamber wall to aid in saturating the chamber atmosphere with solvent vapors. Cover the chamber with its lid and allow it to equilibrate for at least 15 minutes.

Step 2: Sample Preparation and Spotting a. Reaction Monitoring: Using a glass capillary, carefully withdraw a small aliquot from the reaction mixture.[4] Dilute this aliquot in a small vial with a volatile solvent like ethyl acetate or dichloromethane.[4] b. Reference Spots: Prepare separate dilute solutions of the starting material (phenyl acetate) and, if available, authentic samples of o- and p-hydroxyacetophenone. c. Spotting: On a silica gel TLC plate, lightly draw a pencil line about 1 cm from the bottom (the origin). Using separate microcapillary tubes, spot the diluted reaction mixture and the reference samples onto the origin line, ensuring the spots are small and spaced apart.[5] A typical spotting scheme would be: Lane 1 - Phenyl Acetate, Lane 2 - Reaction Mixture, Lane 3 - Co-spot of Phenyl Acetate and Reaction Mixture.

Step 3: Plate Development Using forceps, carefully place the spotted TLC plate into the equilibrated developing chamber.[5] Ensure the origin line is above the solvent level. Replace the lid and allow the solvent front to ascend the plate undisturbed. When the solvent front is approximately 1 cm from the top of the plate, remove it from the chamber and immediately mark the solvent front with a pencil.[5] Allow the plate to air dry completely.

Step 4: Visualization Multiple visualization techniques should be used for a comprehensive analysis.

a. UV Light (Non-destructive): View the dried plate under a UV lamp at 254 nm.[11] The aromatic compounds (starting material and products) will appear as dark spots against the fluorescent green background of the plate.[11] Lightly circle the observed spots with a pencil.[11]

b. Iodine Vapor (Semi-destructive): Place the TLC plate in a sealed chamber containing a few crystals of iodine.[11] Many organic compounds will form colored complexes with iodine, appearing as yellow-brown spots.[11] This method is effective for aromatic compounds.[10] Circle the spots, as they will fade over time.[11]

c. Ferric Chloride Stain (Destructive): As the products are phenols, a ferric chloride stain is highly effective.[10][11] Quickly dip the plate into the 1% ferric chloride solution or spray it evenly. Phenolic compounds will react to form distinctively colored (often purple, blue, or green) spots on a pale yellow background.[10] Gentle heating with a heat gun may be required to develop the spots.

Step 5: Data Analysis Calculate the Rf value for each spot using the formula: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

By comparing the Rf values and colors of the spots in the reaction mixture lane to the reference lanes, you can monitor the consumption of the starting material and the formation of the ortho and para products. The appearance of a dark, immobile streak at the baseline is a characteristic sign of tar formation.[4]

Visualizations

Workflow for TLC Analysis of Fries Rearrangement

Caption: Workflow for monitoring a Fries rearrangement reaction using TLC.

Logical Relationship of Components on TLC Plate

Caption: Expected separation of Fries rearrangement components on a silica TLC plate.

References

• 1. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 2. Fries Rearrangement [organic-chemistry.org]
• 3. lscollege.ac.in [lscollege.ac.in]
• 4. benchchem.com [benchchem.com]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. brainly.com [brainly.com]
• 7. Solved Questions 1. Explain the structural basis for the | Chegg.com [chegg.com]
• 8. Solved TLC 1. Consider a mixture of ortho- and | Chegg.com [chegg.com]
• 9. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 10. faculty.fiu.edu [faculty.fiu.edu]
• 11. chem.libretexts.org [chem.libretexts.org]

Scale-Up Synthesis of 1-(2-Hydroxy-5-propylphenyl)ethanone: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the scale-up synthesis of 1-(2-Hydroxy-5-propylphenyl)ethanone, a key intermediate in the manufacturing of various pharmaceuticals and specialty chemicals. The protocols are designed to be adaptable from laboratory to pilot-plant scale.

Introduction

1-(2-Hydroxy-5-propylphenyl)ethanone, also known as 2-hydroxy-5-propylacetophenone, is a substituted phenolic ketone. Its synthesis on an industrial scale requires careful consideration of reaction conditions to ensure high yield, purity, and cost-effectiveness. The primary synthetic routes for this compound are the Fries rearrangement of 4-propylphenyl acetate and the Houben-Hoesch reaction of 4-propylphenol. This document outlines detailed protocols for both methods, along with purification procedures suitable for large-scale production.

Comparative Analysis of Synthetic Routes

Two primary methods for the synthesis of 1-(2-Hydroxy-5-propylphenyl)ethanone are presented below. The choice of method will depend on factors such as raw material availability, equipment, and desired purity profile.

Parameter	Fries Rearrangement of 4-Propylphenyl Acetate	Houben-Hoesch Reaction of 4-Propylphenol
Starting Material	4-Propylphenyl acetate	4-Propylphenol
Key Reagents	Lewis Acid (e.g., AlCl₃), Solvent (e.g., nitrobenzene or solvent-free)	Acetonitrile, Lewis Acid (e.g., AlCl₃, ZnCl₂), HCl (gas)
Reaction Temperature	25°C - 160°C (temperature influences ortho/para selectivity)[1]	30°C - 100°C[2]
Reaction Time	1 - 6 hours[3]	5 - 24 hours[2]
Reported Yield	~90% (for analogous compounds)[3][4]	>80% (for 2-hydroxy-5-nonylacetophenone)[2]
Key Advantages	High ortho-selectivity at higher temperatures.[1] Can be performed solvent-free.	One-pot reaction from the phenol. High yields reported for similar long-chain alkylphenols.[2]
Key Challenges	Requires prior synthesis of the acetate ester. Stoichiometric amounts of Lewis acid are often necessary.[2]	Requires handling of anhydrous HCl gas. Longer reaction times may be necessary.[2]

Experimental Protocols

Synthesis Route 1: Fries Rearrangement of 4-Propylphenyl Acetate

This two-step process involves the initial acylation of 4-propylphenol to form 4-propylphenyl acetate, followed by a Lewis acid-catalyzed rearrangement to the desired product. Higher temperatures generally favor the formation of the ortho-isomer, which is the target compound.[1]

Step 1: Synthesis of 4-Propylphenyl Acetate

• Reactor Setup: A clean, dry, glass-lined reactor equipped with a mechanical stirrer, thermometer, and reflux condenser is charged with 4-propylphenol (1.0 eq).

• Solvent and Base: An appropriate solvent such as toluene or dichloromethane is added, followed by a base (e.g., triethylamine or pyridine, 1.2 eq) to act as an acid scavenger.

• Acylation: Acetic anhydride (1.2 eq) or acetyl chloride (1.2 eq) is added dropwise to the stirred mixture, maintaining the temperature below 40°C.

• Reaction: The mixture is stirred at room temperature for 2-4 hours until the reaction is complete (monitored by TLC or HPLC).

• Work-up: The reaction mixture is washed sequentially with water, dilute hydrochloric acid, and brine.

• Isolation: The organic layer is dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield crude 4-propylphenyl acetate, which can be used in the next step without further purification.

Step 2: Fries Rearrangement to 1-(2-Hydroxy-5-propylphenyl)ethanone

• Reactor Setup: A clean, dry, reactor equipped with a robust mechanical stirrer, thermometer, and gas outlet is charged with anhydrous aluminum chloride (AlCl₃, 1.5 - 3.0 eq).[4]

• Solvent (Optional): For a solvent-based reaction, a high-boiling inert solvent such as nitrobenzene or 1,2-dichlorobenzene can be added. For a solvent-free reaction, proceed to the next step.

• Addition of Starting Material: 4-Propylphenyl acetate (1.0 eq) is added portion-wise to the stirred AlCl₃ at a controlled rate to manage the initial exotherm.

• Reaction: The reaction mixture is heated to 140-160°C for 3-6 hours.[3] The progress of the reaction is monitored by TLC or HPLC.

• Quenching: The reaction mixture is cooled to below 60°C and slowly and carefully quenched by the addition of crushed ice and dilute hydrochloric acid.[4]

• Extraction: The product is extracted with a suitable organic solvent like ethyl acetate or toluene.

• Purification: The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is evaporated under reduced pressure to yield the crude product. Further purification is achieved by vacuum distillation or crystallization.

Synthesis Route 2: Houben-Hoesch Reaction of 4-Propylphenol

This one-pot method directly acylates 4-propylphenol using acetonitrile in the presence of a Lewis acid and hydrogen chloride gas. This route is particularly useful for electron-rich phenols.[5]

• Reactor Setup: A dry, glass-lined reactor equipped with a mechanical stirrer, gas inlet tube, thermometer, and condenser is charged with 4-propylphenol (1.0 eq) and anhydrous acetonitrile (excess). A suitable organic solvent such as toluene or dichloromethane can also be added.[2]

• Catalyst Addition: A Lewis acid catalyst, such as anhydrous aluminum chloride or zinc chloride (1.0 - 2.0 eq), is added to the mixture.[2]

• HCl Gas Introduction: Dry hydrogen chloride gas is bubbled through the stirred reaction mixture.

• Reaction: The mixture is heated to 30-100°C and stirred for 5-24 hours.[2] The reaction progress is monitored by TLC or HPLC. An intermediate ketimine may precipitate.

• Hydrolysis: After cooling, the reaction is quenched by the addition of hot water and refluxed for 1-2 hours to hydrolyze the ketimine intermediate.[2]

• Extraction: The product is extracted with an organic solvent (e.g., toluene).

• Purification: The organic layer is washed with water and brine, and may be treated with activated carbon for decolorization.[2] The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation.

Large-Scale Purification Protocols

4.1. Vacuum Distillation

For multi-kilogram scale, vacuum distillation is an effective method for purifying 1-(2-Hydroxy-5-propylphenyl)ethanone.

• Setup: A vacuum distillation apparatus with a short path distillation head is recommended to minimize product loss.

• Procedure: The crude product is charged into the distillation flask. The system is slowly evacuated to the desired pressure. Heat is applied gradually to the distillation flask.

• Fraction Collection: Fractions are collected based on the boiling point at the operational pressure. The main fraction containing the desired product is collected separately. It is beneficial to know the boiling point of the compound at different pressures, which can be estimated using a nomograph.[6]

4.2. Crystallization

Crystallization is a highly effective method for achieving high purity on a large scale.

• Solvent Selection: A suitable solvent system is chosen where the product has high solubility at elevated temperatures and low solubility at lower temperatures. Mixtures of solvents such as ethanol/water or dimethyl carbonate/cyclohexane have been reported for similar compounds.[7]

• Dissolution: The crude product is dissolved in the minimum amount of the chosen solvent at an elevated temperature.

• Decolorization (Optional): Activated carbon can be added to the hot solution to remove colored impurities. The carbon is then removed by hot filtration.

• Crystallization: The hot, clear solution is slowly cooled to induce crystallization. The cooling rate can be controlled to influence crystal size and purity.

• Isolation: The crystallized product is collected by filtration or centrifugation.

• Drying: The isolated solid is washed with a small amount of cold solvent and then dried under vacuum at a suitable temperature (e.g., 50-80°C) to a constant weight.[7]

Visualizations

Diagram 1: Synthetic Pathways for 1-(2-Hydroxy-5-propylphenyl)ethanone

Caption: Overview of the two main synthetic routes to 1-(2-Hydroxy-5-propylphenyl)ethanone.

Diagram 2: General Experimental Workflow for Scale-Up Synthesis

Caption: A generalized workflow for the synthesis and purification of the target compound.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. CN102206148A - Synthesis process of 2-hydroxy-5-nonylacetophenone - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Collection - Crystallization of 4′-Hydroxyacetophenone from Water: Control of Polymorphism via Phase Diagram Studies - Crystal Growth & Design - Figshare [acs.figshare.com]
• 5. starrychems.com [starrychems.com]
• 6. m.youtube.com [m.youtube.com]
• 7. WO2022096755A2 - Crystallization of 4-hydroxyacetophenone from ethanol and ethyl acetate - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(2-Hydroxy-5-propylphenyl)ethanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield of 1-(2-Hydroxy-5-propylphenyl)ethanone synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 1-(2-Hydroxy-5-propylphenyl)ethanone, which is typically prepared via a two-step process: the acetylation of 4-propylphenol to form 4-propylphenyl acetate, followed by a Fries rearrangement.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield of 4-Propylphenyl Acetate (Starting Material)	Incomplete reaction due to insufficient acetylating agent or catalyst.	- Ensure a slight excess of acetic anhydride or acetyl chloride is used.- If using a catalyst like pyridine, ensure it is present in the correct molar ratio.
Hydrolysis of the acetylating agent or product.	- Use anhydrous reagents and solvents. Dry all glassware thoroughly before use.
Low Yield of 1-(2-Hydroxy-5-propylphenyl)ethanone (Fries Rearrangement)	Inactive or insufficient Lewis acid catalyst (e.g., AlCl₃).	- Use fresh, anhydrous aluminum chloride. Ensure it is stored in a desiccator.- Use a stoichiometric amount or a slight excess of the Lewis acid.[1]
Reaction temperature is too low or too high.	- Low temperatures (<60°C) may lead to incomplete reaction.[2]- Very high temperatures (>160°C) can promote side reactions and decomposition, favoring the ortho isomer.[2]
Presence of moisture.	- The Fries rearrangement is highly sensitive to moisture. Use anhydrous solvents and reagents, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Steric hindrance.	- While the propyl group is not excessively bulky, significant steric hindrance from other substituents could lower the yield.[3]
Poor Regioselectivity (Incorrect ortho/para Isomer Ratio)	Incorrect reaction temperature.	- Higher temperatures (above 160°C) generally favor the formation of the ortho isomer (1-(2-Hydroxy-5-propylphenyl)ethanone).[2]- Lower temperatures (around 25-60°C) favor the para isomer (1-(4-Hydroxy-5-propylphenyl)ethanone).[2]
Improper solvent choice.	- Non-polar solvents tend to favor the formation of the ortho isomer.[3]- Polar solvents can increase the proportion of the para isomer.[4]
Formation of Side Products/Impurities	Intermolecular acylation.	- This can occur between the acylium ion and another molecule of the starting ester, leading to diacylated products. Ensure a well-stirred, homogeneous reaction mixture.
Cleavage of the ester bond.	- This can lead to the formation of 4-propylphenol. Optimize the reaction temperature and time to minimize this side reaction.
Polyacylation.	- Using a large excess of the Lewis acid or high temperatures can sometimes lead to the introduction of a second acetyl group on the aromatic ring.
Difficulty in Product Purification	Incomplete removal of the Lewis acid.	- During workup, ensure the reaction mixture is quenched with ice and acid (e.g., HCl) to fully decompose the aluminum chloride complex.
Emulsion formation during extraction.	- Add a saturated brine solution to help break up emulsions.
Co-elution of isomers during chromatography.	- Use a suitable solvent system for column chromatography (e.g., a gradient of ethyl acetate in hexanes). Monitor fractions carefully using thin-layer chromatography (TLC).

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 1-(2-Hydroxy-5-propylphenyl)ethanone?

A1: The most common and industrially significant method is the Fries rearrangement of 4-propylphenyl acetate.[3][5] This reaction involves the migration of the acetyl group from the phenolic oxygen to the ortho and para positions of the aromatic ring, catalyzed by a Lewis acid.

Q2: How can I synthesize the starting material, 4-propylphenyl acetate?

A2: 4-Propylphenyl acetate is synthesized by the acetylation of 4-propylphenol. A common method involves reacting 4-propylphenol with acetic anhydride or acetyl chloride, often in the presence of a base like pyridine or a catalytic amount of a strong acid.

Q3: Which Lewis acid is best for the Fries rearrangement?

A3: Anhydrous aluminum chloride (AlCl₃) is the most commonly used and effective Lewis acid for the Fries rearrangement.[4] Other Lewis acids such as boron trifluoride (BF₃), titanium tetrachloride (TiCl₄), and tin tetrachloride (SnCl₄) can also be used.[1]

Q4: How does temperature affect the outcome of the Fries rearrangement?

A4: Temperature has a significant impact on the regioselectivity of the reaction. Higher temperatures (typically >160°C) favor the formation of the ortho isomer (1-(2-Hydroxy-5-propylphenyl)ethanone), while lower temperatures (<60°C) favor the para isomer.[2]

Q5: What is the role of the solvent in the Fries rearrangement?

A5: The solvent can influence the ratio of ortho and para products. Non-polar solvents generally favor the formation of the ortho isomer, whereas more polar solvents can increase the yield of the para isomer.[3] In some cases, the reaction can be run without a solvent.

Q6: What are the main limitations of the Fries rearrangement?

A6: The reaction can be limited by steric hindrance from bulky substituents on the aromatic ring, which can decrease the yield.[3] Deactivating groups on the ring can also adversely affect the reaction.[3] The reaction conditions are often harsh, requiring stable starting materials.

Q7: How can I separate the ortho and para isomers of the product?

A7: The ortho and para isomers can often be separated by fractional distillation or column chromatography. The ortho isomer, 1-(2-Hydroxy-5-propylphenyl)ethanone, has a lower boiling point due to intramolecular hydrogen bonding and is steam volatile.

Experimental Protocols

Protocol 1: Synthesis of 4-Propylphenyl Acetate

This protocol describes the acetylation of 4-propylphenol using acetic anhydride.

Materials:

• 4-Propylphenol

• Acetic anhydride

• Pyridine (catalyst)

• Diethyl ether (or other suitable organic solvent)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Stir bar

• Reflux condenser

• Separatory funnel

Procedure:

• In a round-bottom flask equipped with a stir bar and reflux condenser, dissolve 4-propylphenol in a suitable solvent such as diethyl ether.

• Add a catalytic amount of pyridine to the solution.

• Slowly add a slight molar excess (approximately 1.1 equivalents) of acetic anhydride to the stirred solution.

• Heat the reaction mixture to reflux and maintain for 2-3 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize any unreacted acetic anhydride and acetic acid.

• Wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield crude 4-propylphenyl acetate.

• The product can be further purified by vacuum distillation if necessary.

Protocol 2: Fries Rearrangement of 4-Propylphenyl Acetate

This protocol outlines the synthesis of 1-(2-Hydroxy-5-propylphenyl)ethanone.

Materials:

• 4-Propylphenyl acetate

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous solvent (e.g., nitrobenzene or 1,2-dichloroethane)

• Ice

• Concentrated hydrochloric acid

• Diethyl ether (or other suitable organic solvent)

• Anhydrous sodium sulfate

• Round-bottom flask

• Stir bar

• Reflux condenser with a drying tube

• Heating mantle

• Separatory funnel

Procedure:

• Set up a flame-dried round-bottom flask with a stir bar and a reflux condenser fitted with a drying tube.

• Add anhydrous aluminum chloride (approximately 1.1-1.5 equivalents) to the flask.

• Add the anhydrous solvent, if used, and cool the mixture in an ice bath.

• Slowly add 4-propylphenyl acetate to the cooled, stirred suspension of aluminum chloride.

• After the addition is complete, slowly heat the reaction mixture to the desired temperature to favor the formation of the ortho isomer (typically 140-160°C).

• Maintain the temperature and stir for the required reaction time (can range from a few hours to overnight). Monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture to room temperature and then carefully pour it onto a mixture of crushed ice and concentrated hydrochloric acid.

• Extract the product with diethyl ether.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to separate the ortho and para isomers.

Visualizations

Caption: Reaction pathway for the synthesis of 1-(2-Hydroxy-5-propylphenyl)ethanone.

Caption: General experimental workflow for the synthesis.

Caption: Troubleshooting decision tree for the synthesis.

References

• 1. Fries Rearrangement [organic-chemistry.org]
• 2. Fries Rearrangement | Reaction Mechanism of Fries Rearrangement [pw.live]
• 3. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 4. byjus.com [byjus.com]
• 5. grokipedia.com [grokipedia.com]

Technical Support Center: Fries Rearrangement of 4-Propylphenyl Acetate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers conducting the Fries rearrangement of 4-propylphenyl acetate.

Troubleshooting Guide

Issue	Probable Cause(s)	Recommended Solution(s)
Low or No Conversion of Starting Material	1. Inactive Catalyst: The Lewis acid (e.g., AlCl₃) may have been deactivated by moisture.[1][2] 2. Insufficient Catalyst: Stoichiometric or excess amounts of the Lewis acid are often required as it complexes with both the starting material and the product.[3] 3. Low Reaction Temperature: The reaction may be too slow at lower temperatures.	1. Use freshly opened or properly stored anhydrous Lewis acid. Handle the catalyst under an inert atmosphere (e.g., nitrogen or argon). 2. Increase the molar ratio of the Lewis acid to the substrate. Ratios of 1.1 to 1.5 equivalents are common. 3. Gradually increase the reaction temperature. Monitor the reaction progress by TLC or GC to avoid excessive side product formation at very high temperatures.[1][4]
High Yield of 4-Propylphenol	Cleavage of the Ester Bond: This is a major side reaction that competes with the intramolecular rearrangement.[5] This can be exacerbated by the presence of water or prolonged reaction times at high temperatures.	1. Ensure strictly anhydrous conditions. 2. Optimize the reaction time; prolonged heating can favor the cleavage product. 3. For some substrates, using a milder Lewis acid or a solid acid catalyst like certain zeolites has been shown to minimize phenol formation.[5]
Formation of Multiple Unidentified Side Products	1. Intermolecular Acylation: The generated acylium ion can acylate another molecule of 4-propylphenyl acetate or the 4-propylphenol byproduct.[5] 2. Decomposition: Harsh reaction conditions (high temperature, strong Lewis acid) can lead to substrate or product decomposition.[4] 3. Reaction with Solvent: Some solvents may not be inert under the reaction conditions.	1. Use a non-polar solvent to favor the intramolecular rearrangement.[1] Running the reaction at a higher dilution may also reduce intermolecular reactions. 2. Use the mildest temperature that allows for a reasonable reaction rate. Consider using a less reactive Lewis acid if decomposition is significant. 3. Choose a non-polar, inert solvent such as nitrobenzene or n-decane.[3][5]
Low Yield of the Desired ortho-Acylated Product	Steric Hindrance: While the propyl group is not excessively bulky, steric factors can still influence the reaction rate.[1]	Optimization of the catalyst and reaction conditions is key. A different Lewis acid might offer better yields.

Frequently Asked Questions (FAQs)

Q1: What are the expected main products of the Fries rearrangement of 4-propylphenyl acetate?

A1: The primary product is the ortho-acylated product, 2-acetyl-4-propylphenol . Since the para position relative to the hydroxyl group is blocked by the propyl group, the acyl group migrates to one of the available ortho positions.

Q2: What are the most common side products in this reaction?

A2: The most significant side product is 4-propylphenol , which results from the cleavage of the ester bond.[5] Other potential side products can arise from intermolecular acylation reactions.

Q3: How does temperature affect the product distribution?

A3: For Fries rearrangements in general, higher temperatures tend to favor the formation of the ortho isomer, which is the thermodynamically more stable product.[1][4] Lower temperatures often favor the para isomer.[1] In the case of 4-propylphenyl acetate, since the para position is blocked, the main effect of increasing the temperature will be to increase the reaction rate, but excessively high temperatures can lead to increased formation of the 4-propylphenol side product and other decomposition products.[6]

Q4: What is the role of the solvent in the Fries rearrangement?

A4: The solvent polarity can influence the selectivity of the reaction. Non-polar solvents generally favor the formation of the ortho product.[1] It is also crucial that the solvent is inert under the strong Lewis acidic conditions.

Q5: Can I use a catalytic amount of Lewis acid?

A5: No, the Fries rearrangement typically requires stoichiometric or even excess amounts of the Lewis acid. This is because the Lewis acid complexes with both the carbonyl oxygen of the ester starting material and the hydroxyl and carbonyl groups of the product.[3]

Q6: My reaction is not working. What are the first things I should check?

A6: First, ensure that your reagents and solvent are strictly anhydrous, as moisture will deactivate the Lewis acid catalyst. Second, verify that you are using a sufficient amount of the Lewis acid. Finally, check your reaction temperature to ensure it is appropriate for the rearrangement to occur at a reasonable rate.

Quantitative Data

The following table summarizes the product distribution for the Fries rearrangement of p-tolyl acetate, a close structural analog of 4-propylphenyl acetate, under various conditions. This data illustrates the influence of the catalyst and solvent on the conversion and selectivity.

Catalyst	Solvent	Temperature (°C)	Conversion of Starting Material (%)	Selectivity to ortho-hydroxyacetophenone (%)	Selectivity to p-cresol (%)	Reference
AlCl₃	Nitrobenzene	Not specified	High (implied)	Predominantly the ortho-product	Not specified	[3]
BEA(15) Zeolite	n-decane	150	~55	~60	~40	[5]
BEA(15) Zeolite	Nitrobenzene	120	~70	~75	~25	[5]
MFI(15) Zeolite	n-decane	150	~20	~50	~50	[5]
FAU(15) Zeolite	n-decane	150	~10	~40	~60	[5]

Note: The propyl group in 4-propylphenyl acetate is expected to have a similar electronic and steric effect as the methyl group in p-tolyl acetate, making this data a useful reference.

Experimental Protocols

Representative Protocol for the Fries Rearrangement of 4-Propylphenyl Acetate

This protocol is adapted from established procedures for similar substrates.

Materials:

• 4-Propylphenyl acetate

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous nitrobenzene (solvent)

• Ice

• Concentrated hydrochloric acid (HCl)

• Dichloromethane (for extraction)

• Anhydrous magnesium sulfate (or sodium sulfate) for drying

• Standard laboratory glassware for reactions under anhydrous conditions

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube (e.g., filled with calcium chloride), and a nitrogen or argon inlet.

• To the flask, add 4-propylphenyl acetate (1.0 eq).

• Add anhydrous nitrobenzene as the solvent.

• Cool the mixture in an ice bath to 0-5 °C.

• Under a positive pressure of inert gas, slowly and carefully add anhydrous aluminum chloride (1.2 eq) in portions. The addition is exothermic, so maintain the temperature below 10 °C.

• After the addition is complete, slowly warm the reaction mixture to room temperature and then heat to the desired reaction temperature (e.g., 60-80 °C).

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature and then pour it slowly onto a mixture of crushed ice and concentrated hydrochloric acid.

• Stir the mixture until the aluminum salts are fully dissolved.

• Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x volume of the aqueous layer).

• Combine the organic extracts and wash with water, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel or by distillation under reduced pressure to isolate the 2-acetyl-4-propylphenol.

Visualizations

Caption: Reaction pathway for the Fries rearrangement of 4-propylphenyl acetate.

Caption: Troubleshooting workflow for the Fries rearrangement experiment.

References

• 1. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 2. Fries Rearrangement [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. byjus.com [byjus.com]
• 5. Substrate substitution effects in the Fries rearrangement of aryl esters over zeolite catalysts - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY00590H [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Purification of 1-(2-Hydroxy-5-propylphenyl)ethanone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the purification of 1-(2-Hydroxy-5-propylphenyl)ethanone from a typical reaction mixture. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common challenges encountered during the purification of 1-(2-Hydroxy-5-propylphenyl)ethanone, particularly after its synthesis via the Fries rearrangement of 4-propylphenyl acetate.

Q1: My final product is a mixture of isomers. How can I separate the desired ortho product, 1-(2-Hydroxy-5-propylphenyl)ethanone, from the para isomer, 1-(4-Hydroxy-5-propylphenyl)ethanone?

A: The Fries rearrangement is known to produce both ortho and para isomers.[1][2] Separation can be challenging due to their similar structures. Here are some strategies:

• Column Chromatography: This is the most effective method. Due to the intramolecular hydrogen bonding in the ortho isomer, it is typically less polar than the para isomer and will elute first from a normal-phase silica gel column.[3] A solvent system of hexane and ethyl acetate is a good starting point.[4]

• Recrystallization: Finding a solvent system that selectively crystallizes one isomer can be effective. This often requires screening various solvents. A mixture of a solvent in which the compound is soluble (like ethanol or ethyl acetate) and a non-solvent in which it is poorly soluble (like water or hexane) can be effective.[4]

• Reaction Condition Optimization: The ratio of ortho to para product can be influenced by reaction conditions. Lower temperatures generally favor the para product, while higher temperatures favor the ortho product.[1]

Q2: After quenching the reaction and performing an extraction, I have a low yield of the crude product. What are the potential causes?

A: Low yield can result from several factors during the workup:

• Incomplete Reaction: Monitor the reaction using Thin Layer Chromatography (TLC) to ensure the starting material (4-propylphenyl acetate) is fully consumed.

• Product Loss During Extraction: Ensure the pH of the aqueous layer is acidic before extraction. The phenolic proton of the product is acidic and can be deprotonated in a basic or neutral aqueous solution, leading to the loss of the product in the aqueous layer.

• Emulsion Formation: Emulsions during extraction can trap the product. To break emulsions, you can add brine or a small amount of a different organic solvent.

Q3: My purified product appears as an oil instead of a solid, even after removing all the solvent. What should I do?

A: An oily product can be due to residual solvent or the presence of impurities that depress the melting point.

• High-Vacuum Drying: Ensure all solvent is removed by drying the sample under a high vacuum for an extended period.

• Re-purification: The oil may be a mixture of isomers or contain other impurities. Re-purifying by column chromatography is recommended.[5]

• Trituration: If the oil is highly concentrated in the desired product, you can try to induce crystallization by adding a small amount of a non-polar solvent like hexane and scratching the side of the flask with a glass rod.

Q4: I am having trouble getting my product to crystallize during recrystallization. What can I do to improve this?

A: Difficulty in crystallization is a common issue. Here are some troubleshooting steps:

• Solvent Screening: The chosen solvent may not be ideal. A good recrystallization solvent should dissolve the compound when hot but not when cold.[4] Test a range of solvents and solvent mixtures.

• Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature to encourage the formation of larger, purer crystals. Rapid cooling in an ice bath can cause the product to "crash out" as an oil or amorphous solid, trapping impurities.[6]

• Seeding: If you have a small amount of pure, solid product, you can add a "seed crystal" to the cooled solution to initiate crystallization.

• Concentration: You may have too much solvent. If no crystals form upon cooling, try evaporating some of the solvent and cooling again.

Data Presentation

The following tables provide illustrative data for the purification of hydroxyacetophenones. Note that this data is based on analogs and should be used as a general guideline for the purification of 1-(2-Hydroxy-5-propylphenyl)ethanone.

Table 1: Comparison of Purity of a Representative Hydroxyacetophenone from Different Purification Methods

Purification Method	Purity by HPLC (%)	Major Impurity (%)	Potential Source of Major Impurity
Single Recrystallization	98.5	1.2 (Isomer)	Fries Rearrangement Byproduct
Column Chromatography	99.2	0.5 (Starting Material)	Incomplete Reaction
Recrystallization followed by Column Chromatography	> 99.8	< 0.1 (Unidentified)	-

Data is illustrative and based on typical results for similar compounds.[7]

Table 2: Impurity Profile of a Crude Hydroxyacetophenone Reaction Mixture by GC-MS

Impurity	Potential Source	Typical Abundance (%)
1-(4-Hydroxy-5-propylphenyl)ethanone	Isomeric byproduct from synthesis	10-30
4-Propylphenyl acetate	Unreacted starting material	5-15
4-Propylphenol	Hydrolysis of starting material or product	1-5

Data is illustrative and based on typical results for Fries rearrangement reactions.[1]

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol describes a general procedure for purifying 1-(2-Hydroxy-5-propylphenyl)ethanone from a reaction mixture using flash column chromatography.

• Eluent Selection:

  • Using Thin Layer Chromatography (TLC), determine a suitable solvent system that provides a retention factor (Rf) of approximately 0.2-0.4 for the desired ortho isomer and good separation from the para isomer and other impurities.

  • A common eluent system for hydroxyacetophenones is a mixture of hexanes and ethyl acetate. Start with a ratio of 9:1 (hexanes:ethyl acetate) and adjust as needed.[4]

• Column Packing:

  • Select a glass column of appropriate size for the amount of crude material.

  • Pack the column with silica gel as a slurry in the chosen eluent. Ensure the silica bed is uniform and free of cracks or air bubbles.[8]

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent like dichloromethane.

  • Adsorb the sample onto a small amount of silica gel by adding the silica to the dissolved sample and evaporating the solvent.

  • Carefully add the dried, adsorbed sample to the top of the packed column.

• Elution and Fraction Collection:

  • Begin eluting with the chosen solvent system, maintaining a constant flow rate.

  • Collect fractions in test tubes and monitor the composition of each fraction by TLC.

  • The less polar ortho isomer should elute before the more polar para isomer.

• Product Isolation:

  • Combine the fractions containing the pure desired product.

  • Remove the solvent from the combined fractions using a rotary evaporator to obtain the purified 1-(2-Hydroxy-5-propylphenyl)ethanone.

Protocol 2: Purification by Recrystallization

This protocol provides a general method for the purification of 1-(2-Hydroxy-5-propylphenyl)ethanone by recrystallization.

• Solvent Selection:

  • In a small test tube, test the solubility of a small amount of the crude product in various solvents (e.g., ethanol, methanol, isopropanol, hexanes, toluene) and solvent mixtures (e.g., ethanol/water).[4]

  • An ideal solvent will dissolve the compound when hot but result in poor solubility when cold.

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add a minimal amount of the chosen hot solvent to just dissolve the solid.

• Decolorization (Optional):

  • If the solution is colored, add a small amount of activated carbon and boil for a few minutes.[6]

• Hot Filtration:

  • Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove any insoluble impurities or activated carbon.

• Crystallization:

  • Allow the filtrate to cool slowly to room temperature. To maximize the yield, the flask can then be placed in an ice bath.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

• Drying:

  • Dry the purified crystals in a vacuum oven or desiccator to remove all traces of solvent.

Visualizations

Caption: Troubleshooting workflow for the purification of 1-(2-Hydroxy-5-propylphenyl)ethanone.

Caption: Experimental workflow for column chromatography purification.

References

• 1. Fries Rearrangement [organic-chemistry.org]
• 2. byjus.com [byjus.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. 1-(2-Hydroxy-5-propylphenyl)ethanone｜lookchem [lookchem.com]
• 6. US10752571B2 - Method for purification of 4-hydroxyacetophenone - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]
• 8. orgsyn.org [orgsyn.org]

Technical Support Center: Separation of Propyl-Substituted Hydroxyacetophenone Isomers

Welcome to the Technical Support Center for the separation of ortho- and para-isomers of propyl-substituted hydroxyacetophenones. This resource is designed for researchers, scientists, and drug development professionals. Below you will find troubleshooting guides and Frequently Asked Questions (FAQs) to assist you in your experimental work.

Troubleshooting Guides

This section addresses common issues encountered during the separation of propyl-substituted hydroxyacetophenone isomers.

High-Performance Liquid Chromatography (HPLC) Separation

Issue 1: Poor Resolution of Isomer Peaks

Question: My ortho- and para-propyl-substituted hydroxyacetophenone isomers are co-eluting or have very poor resolution in my HPLC chromatogram. How can I improve the separation?

Answer: Poor resolution between these isomers is a common challenge due to their similar structures. The following steps can be taken to enhance separation:

• Optimize Mobile Phase Composition:

  • Adjust Organic Modifier Percentage: A decrease in the percentage of the organic modifier (e.g., acetonitrile or methanol) can increase retention times and potentially improve resolution.

  • Change Organic Modifier: Switching between acetonitrile and methanol can alter the selectivity of the separation.

  • Modify pH: Adjusting the pH of the mobile phase with a small amount of acid (e.g., formic acid or trifluoroacetic acid) can alter the ionization state of the phenolic hydroxyl group, which can significantly impact retention and selectivity.

• Select an Appropriate Stationary Phase: While a C18 column is a good starting point, alternative stationary phases can offer different selectivities. Consider using a phenyl-hexyl or a pentafluorophenyl (PFP) column to exploit potential π-π interactions.

Issue 2: Peak Tailing

Question: The peaks for my propyl-substituted hydroxyacetophenone isomers are showing significant tailing. What could be the cause and how can I fix it?

Answer: Peak tailing is often caused by secondary interactions between the analyte and the stationary phase, or issues with the HPLC system. Here are some common causes and solutions:

• Silanol Interactions: Free silanol groups on the silica-based stationary phase can interact with the hydroxyl group of the analytes, causing tailing.

  • Use an End-Capped Column: Modern, well-end-capped columns have fewer free silanol groups.

  • Lower Mobile Phase pH: Adding an acidic modifier to the mobile phase can suppress the ionization of silanol groups.

• Column Overload: Injecting too concentrated a sample can lead to peak distortion. Try diluting your sample and re-injecting.

• Column Contamination or Voids: A blocked frit or a void at the head of the column can cause peak tailing. Try back-flushing the column or replacing it if the problem persists.

Crystallization-Based Separation

Issue 3: Difficulty in Selective Crystallization

Question: I am unable to selectively crystallize the para-isomer of propyl-substituted hydroxyacetophenone from a mixture. What factors should I consider?

Answer: The success of fractional crystallization depends on the difference in solubility between the isomers in a particular solvent system.

• Solvent Selection: The choice of solvent is critical. A good solvent will have a significant difference in solubility for the two isomers at a given temperature. Experiment with a range of solvents with varying polarities. Solvent mixtures (e.g., ethanol/water) can also be effective.

• Cooling Rate: A slow cooling rate generally promotes the formation of purer crystals. Rapid cooling can lead to the co-precipitation of both isomers.

• Seeding: Adding a small seed crystal of the desired pure para-isomer to the supersaturated solution can induce crystallization of that isomer.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference in physical properties between ortho- and para-propyl-substituted hydroxyacetophenones that allows for their separation?

A1: The primary difference lies in the ability of the ortho-isomer to form a strong intramolecular hydrogen bond between the hydroxyl group and the adjacent carbonyl group. This internal hydrogen bonding reduces the molecule's ability to form intermolecular hydrogen bonds with other molecules. As a result, the ortho-isomer typically has a lower boiling point and different solubility characteristics compared to the para-isomer, which can only form intermolecular hydrogen bonds.[1]

Q2: Which separation technique is generally preferred for large-scale separation of these isomers?

A2: For large-scale separation, fractional distillation is often a viable method due to the expected difference in boiling points between the ortho- and para-isomers.[1] Fractional crystallization is another common technique for large-scale purification, particularly for obtaining the higher melting para-isomer in high purity.

Q3: Can I use Thin-Layer Chromatography (TLC) for a quick separation test?

A3: Yes, TLC is an excellent tool for quickly screening different solvent systems to find a suitable mobile phase for HPLC or to assess the potential for separation by column chromatography.

Data Presentation

Table 1: Physical Properties of Parent Hydroxyacetophenone Isomers

Property	o-Hydroxyacetophenone	p-Hydroxyacetophenone	Reference
Boiling Point	213 °C	296 °C (decomposes)	[2][3]
Melting Point	4-6 °C	109-111 °C	[2]
Solubility in Water	Slightly soluble	Soluble in hot water	[2]
Solubility in Ethanol	Miscible	Soluble	[2][4]

Experimental Protocols

Protocol 1: HPLC Method for Separation of Hydroxyacetophenone Isomers

This protocol provides a general starting point for developing a separation method for propyl-substituted hydroxyacetophenone isomers. Optimization will be required.

Materials and Reagents:

• HPLC-grade acetonitrile and water

• Formic acid (or other suitable acid for pH adjustment)

• Standards of ortho- and para-propyl-substituted hydroxyacetophenones

• 0.45 µm syringe filters

Instrumentation and Conditions:

Parameter	Recommended Starting Condition
Column	C18, 5 µm, 4.6 x 250 mm
Mobile Phase	Acetonitrile:Water (60:40) with 0.1% Formic Acid
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL

Procedure:

• Prepare the mobile phase and degas it.

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Prepare standard solutions of the individual isomers and a mixture in the mobile phase. Filter the solutions through a 0.45 µm syringe filter.

• Inject the standards and the mixture to determine the retention times and resolution.

• Optimize the mobile phase composition (e.g., by varying the acetonitrile/water ratio) to achieve baseline separation.

Protocol 2: Recrystallization of p-Propyl-hydroxyacetophenone

This is a general procedure for the purification of the para-isomer by recrystallization.

Materials:

• Crude mixture of propyl-substituted hydroxyacetophenone isomers

• Selected recrystallization solvent (e.g., ethanol/water mixture)

• Erlenmeyer flask

• Heating mantle or hot plate

• Ice bath

• Buchner funnel and filter paper

Procedure:

• Dissolve the crude mixture in a minimum amount of the hot solvent in an Erlenmeyer flask.

• If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

• Hot filter the solution to remove the charcoal and any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature.

• Once crystal formation begins, cool the flask in an ice bath to maximize crystal yield.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold solvent.

• Dry the crystals in a desiccator or a vacuum oven.

Visualizations

Caption: General experimental workflows for HPLC method development and recrystallization.

References

• 1. chembk.com [chembk.com]
• 2. 2'-Hydroxyacetophenone | C8H8O2 | CID 8375 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Toxicity and environmental effects of para-hydroxyacetophenone_Chemicalbook [chemicalbook.com]
• 4. 4'-Hydroxyacetophenone | C8H8O2 | CID 7469 - PubChem [pubchem.ncbi.nlm.nih.gov]

"troubleshooting low yield in Fries rearrangement"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with the Fries rearrangement, particularly in addressing low product yields.

Troubleshooting Guide

Issue 1: Low or No Yield of the Desired Hydroxyaryl Ketone

Question: I am experiencing a very low yield or no product at all in my Fries rearrangement. What are the potential causes and how can I resolve this?

Answer: Low or no yield in a Fries rearrangement can stem from several factors, ranging from catalyst inactivity to inappropriate reaction conditions. Here’s a systematic approach to troubleshooting this issue:

• Catalyst Activity: The Lewis acid catalyst, most commonly aluminum chloride (AlCl₃), is extremely sensitive to moisture. Ensure that your catalyst is anhydrous and handled under an inert atmosphere (e.g., nitrogen or argon). It is crucial to use freshly opened or properly stored catalyst.

• Anhydrous Conditions: The presence of water will deactivate the Lewis acid catalyst and can lead to the hydrolysis of the starting ester, forming the corresponding phenol and carboxylic acid as byproducts. All glassware must be thoroughly oven-dried before use, and anhydrous solvents are essential.

• Catalyst Stoichiometry: The Fries rearrangement often requires stoichiometric or even excess amounts of the Lewis acid catalyst. This is because the catalyst complexes with both the starting ester and the product hydroxyaryl ketone. A typical starting point is 1.5 to 2.5 equivalents of the catalyst.

• Reaction Temperature and Time: The reaction temperature is a critical parameter. If the temperature is too low, the reaction may be too slow, leading to incomplete conversion. Conversely, excessively high temperatures can promote side reactions and decomposition of starting materials or products, which also lowers the yield. Monitor the reaction progress using an appropriate technique like Thin Layer Chromatography (TLC) to determine the optimal reaction time.

• Substrate Stability: The starting aryl ester and the acyl group must be stable under the harsh, acidic conditions of the reaction.[1] Highly substituted or sensitive functional groups may not be compatible, leading to decomposition and reduced yields.[1][2]

• Substituent Effects: The electronic nature of substituents on the aromatic ring can significantly impact the reaction. Electron-donating groups generally favor the rearrangement, while strong electron-withdrawing groups can deactivate the ring towards the electrophilic acylium ion, resulting in poor yields.[2]

Issue 2: Poor Regioselectivity (Incorrect Ortho/Para Ratio)

Question: My reaction is producing a mixture of ortho and para isomers, and I want to favor the formation of one over the other. How can I control the regioselectivity?

Answer: The ortho versus para selectivity in the Fries rearrangement is a classic example of kinetic versus thermodynamic control and can be influenced by several factors:

• Temperature: This is the most significant factor influencing regioselectivity.

  • Low Temperatures (<60°C): Favor the formation of the para product, which is the kinetically controlled product.[3]

  • High Temperatures (>160°C): Favor the formation of the ortho product, which is the thermodynamically more stable isomer due to the formation of a chelate between the Lewis acid and the proximate hydroxyl and carbonyl groups.[3][4]

• Solvent Polarity: The choice of solvent can also direct the selectivity.

  • Non-polar Solvents (e.g., nitrobenzene, carbon disulfide): Tend to favor the formation of the ortho product.[1]

  • Polar Solvents: Can favor the formation of the para product.[2]

• Catalyst: While temperature is the primary driver, the choice of Lewis acid can also have an effect on the product ratio.

• Reaction Time: At higher temperatures, allowing the reaction to proceed for a longer time can help to achieve thermodynamic equilibrium, thus favoring the ortho product.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the Fries rearrangement?

A1: The widely accepted mechanism for the Fries rearrangement involves the initial coordination of the Lewis acid (e.g., AlCl₃) to the carbonyl oxygen of the ester. This is followed by the generation of an acylium carbocation. This electrophilic acylium ion then attacks the aromatic ring in a reaction analogous to a Friedel-Crafts acylation. Finally, hydrolysis of the reaction mixture liberates the hydroxyaryl ketone product.[5][6]

Q2: My reaction is producing a significant amount of the corresponding phenol as a byproduct. How can I minimize this?

A2: The formation of phenol is typically due to the hydrolysis of the ester starting material, which is exacerbated by the presence of moisture. To minimize this side reaction, it is critical to maintain strictly anhydrous conditions throughout the experimental setup, including the use of dry glassware and anhydrous reagents and solvents.

Q3: Can I use other catalysts besides aluminum chloride?

A3: Yes, while AlCl₃ is the most common catalyst, other Lewis acids such as boron trifluoride (BF₃), titanium tetrachloride (TiCl₄), and tin tetrachloride (SnCl₄) can also be used.[1] Brønsted acids like hydrogen fluoride (HF) and methanesulfonic acid have also been employed.[1] The choice of catalyst can influence the reaction's efficiency and selectivity.

Q4: What is the Photo-Fries rearrangement?

A4: The Photo-Fries rearrangement is a photochemical alternative that converts phenolic esters to hydroxyaryl ketones using UV light, without the need for a catalyst.[1] The reaction proceeds through a radical mechanism and can also yield ortho and para products.[1] However, the yields are often lower than the traditional Lewis acid-catalyzed reaction, making it less suitable for large-scale production.[1]

Data Presentation

The following tables summarize quantitative data on how different reaction parameters can influence the outcome of the Fries rearrangement.

Table 1: Effect of Temperature on the Fries Rearrangement of 2-Fluorophenyl Acetate *

Temperature (°C)	Reaction Time (h)	Conversion (%)	Ortho/Para Ratio	Crude Yield (%)
40	-	45	1.0 : 2.13	-
60	-	65	1.0 : 1.85	-
80	-	80	1.0 : 1.54	-
100	-	88	2.84 : 1.0	-
120	-	92	3.03 : 1.0	-
150	-	75	1.95 : 1.0	-
170	-	-	1.72 : 1.0	62

*Data sourced from a study using 1.5 equivalents of AlCl₃ in monochlorobenzene.

Table 2: Influence of Reaction Conditions on Ortho/Para Selectivity

Catalyst	Solvent	Temperature (°C)	Predominant Product	Rationale
AlCl₃	Non-polar	High (>100°C)	Ortho	The ortho isomer forms a stable bidentate complex with the catalyst, making it the thermodynamic product.[7]
AlCl₃	Polar	High (>100°C)	Mixed / Increased Para	Increasing solvent polarity favors the para product.[7]
AlCl₃	Any	Low (<40°C)	Para	The para product is generally the kinetically favored isomer.[7]

Experimental Protocols

Protocol 1: Synthesis of ortho-Hydroxyacetophenone (Favored at High Temperature)

This protocol is a general procedure for the synthesis of 2'-hydroxyacetophenone, favoring the ortho isomer.

Materials:

• Phenyl acetate

• Anhydrous aluminum chloride (AlCl₃)

• Crushed ice

• Concentrated hydrochloric acid (HCl)

• Diethyl ether (or other suitable organic solvent)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a calcium chloride guard tube to maintain anhydrous conditions, place anhydrous aluminum chloride (1.2 to 2.5 equivalents).

• Addition of Reactant: Slowly add phenyl acetate to the flask with constant stirring.

• Heating: Heat the reaction mixture to a temperature above 160°C. Maintain this temperature for the desired reaction time, monitoring the progress by TLC.[6]

• Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Purification: The ortho-isomer, 2'-hydroxyacetophenone, is volatile with steam. Perform steam distillation to separate it from the less volatile para-isomer and other byproducts. Extract the distillate with a suitable organic solvent (e.g., diethyl ether).[3][6]

Protocol 2: Synthesis of para-Hydroxyacetophenone (Favored at Low Temperature)

This protocol is a general procedure for the synthesis of 4'-hydroxyacetophenone, favoring the para isomer.

Materials:

• Phenyl acetate

• Anhydrous aluminum chloride (AlCl₃)

• Nitrobenzene (anhydrous)

• Crushed ice

• Concentrated hydrochloric acid (HCl)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve phenyl acetate in anhydrous nitrobenzene.

• Cooling: Cool the reaction mixture to 0-5°C using an ice bath.

• Catalyst Addition: Slowly and portion-wise, add anhydrous aluminum chloride, ensuring the temperature remains below 10°C.

• Reaction: Allow the reaction to stir at a low temperature (e.g., 25°C) for several hours. Monitor the reaction progress by TLC.[4]

• Work-up: Once the reaction is complete, carefully quench the reaction by pouring the mixture into a beaker containing ice and concentrated hydrochloric acid.

• Purification: The product can be extracted with an organic solvent. The organic layer is then washed, dried, and the solvent is removed under reduced pressure. The crude product can be further purified by recrystallization or column chromatography.

Visualizations

Caption: Troubleshooting workflow for low yield in Fries rearrangement.

Caption: Factors influencing ortho vs. para selectivity.

References

• 1. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. Fries Rearrangement | Reaction Mechanism of Fries Rearrangement [pw.live]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

"effect of temperature on Fries rearrangement regioselectivity"

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the Fries rearrangement, focusing on the effect of temperature on regioselectivity.

Troubleshooting Guides

Issue 1: Poor Regioselectivity - Mixture of ortho and para Isomers

Question	Answer
I am obtaining a mixture of ortho and para products. How can I favor the formation of one isomer?	The regioselectivity of the Fries rearrangement is highly dependent on temperature. For para-selectivity, lower reaction temperatures (typically below 60°C) are favored.[1][2] For ortho-selectivity, higher temperatures (often above 160°C) are generally required.[1][2] Consider adjusting your reaction temperature accordingly. The choice of solvent also plays a crucial role; non-polar solvents tend to favor the ortho product, while polar solvents favor the para product.[1][3][4]
I am trying to synthesize the ortho isomer, but even at high temperatures, I am getting a significant amount of the para product. What can I do?	Several factors could be at play: * Insufficient Temperature: The optimal high temperature can vary depending on the substrate and solvent. You may need to screen higher temperatures.[5] * Solvent Effects: If you are using a polar solvent, it may still be promoting the formation of the para isomer. Consider switching to a non-polar solvent or running the reaction neat (without solvent) if your substrate's melting point allows.[3][5] * Reaction Time: At high temperatures, the reaction can be reversible. An excessively long reaction time might allow the initially formed ortho product to revert or rearrange.[5][6]
My attempt to synthesize the para isomer at low temperature resulted in a mixture of products. What went wrong?	While low temperature favors the para product, other factors can influence the outcome. Ensure you are using a polar solvent, which can help stabilize the intermediate that leads to the para product.[1][3] Also, verify that the temperature is consistently maintained, as localized heating can promote the formation of the ortho isomer.

Issue 2: Low Reaction Yield or Incomplete Conversion

Question	Answer
My reaction is not going to completion, and I have a lot of unreacted starting material. What should I do?	Incomplete conversion, especially at lower temperatures, can be due to a slow reaction rate.[5][7] You can try to: * Increase the reaction time. * Slowly increase the reaction temperature in small increments. [5] Be aware that this may affect the regioselectivity. * Ensure the catalyst is active. Lewis acids like aluminum chloride are sensitive to moisture.
I am observing the formation of phenol as a major byproduct. How can this be minimized?	The formation of phenol is often due to the cleavage of the ester bond, which can be exacerbated by the presence of water.[5] It is critical to ensure that all reagents and glassware are scrupulously dry. The Lewis acid catalyst is particularly sensitive to moisture.[5]
At high temperatures, my yield is low, and I see the formation of side products. What is happening?	Excessively high temperatures can lead to the decomposition of the starting material or the desired products, resulting in the formation of side products and a lower overall yield.[5][7] Careful monitoring of the reaction progress is crucial. Consider performing a temperature optimization study to find the ideal balance between reaction rate and product stability.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind the temperature-dependent regioselectivity of the Fries rearrangement?

A1: The regioselectivity is a classic example of kinetic versus thermodynamic control.[4][8] At lower temperatures, the reaction is under kinetic control, favoring the faster-forming para product.[1][9] At higher temperatures, the reaction becomes reversible and is under thermodynamic control, leading to the formation of the more stable ortho product.[9][10]

Q2: Why is the ortho isomer the thermodynamically more stable product?

A2: The increased stability of the ortho isomer is attributed to the formation of a stable bidentate chelate complex between the Lewis acid catalyst (e.g., AlCl₃) and the proximate hydroxyl and carbonyl groups of the ortho product.[1][4][8]

Q3: What are typical temperature ranges for achieving ortho and para selectivity?

A3: Generally, temperatures below 60°C favor the formation of the para isomer, while temperatures above 160°C promote the formation of the ortho isomer.[1][2] However, the optimal temperature can vary depending on the specific substrate, solvent, and catalyst used.

Q4: Besides temperature, what other reaction conditions can I modify to influence the ortho/para ratio?

A4: The polarity of the solvent is a significant factor. Non-polar solvents favor the formation of the ortho product, whereas highly polar solvents favor the para-substituted product.[3][11] The nature and amount of the Lewis acid catalyst can also play a role.[12]

Q5: Are there any limitations to the Fries rearrangement?

A5: Yes, the reaction has some limitations. It generally requires harsh conditions, so only esters with stable acyl components can be used.[3][4] Low yields are often obtained with heavily substituted acyl groups due to steric hindrance.[4] Additionally, the presence of deactivating or meta-directing groups on the aromatic ring can result in low yields.[3][4]

Data Presentation

The following table summarizes the effect of temperature on the regioselectivity of the Fries rearrangement of 2-fluorophenyl acetate using 1.5 equivalents of AlCl₃.

Entry	Temperature (°C)	Solvent	ortho:para Ratio	Total Isolated Yield (%)
1	40	Monochlorobenzene	-	Incomplete Conversion
2	60	Monochlorobenzene	-	Incomplete Conversion
3	80	Monochlorobenzene	-	Incomplete Conversion
4	100	Monochlorobenzene	2.84 : 1	-
5	120	Monochlorobenzene	-	-
6	150	Monochlorobenzene	-	Lower yield due to side products
7	170	Monochlorobenzene	1.72 : 1	62

Data adapted from a study on the optimization of reaction conditions for the Fries rearrangement of 2-fluorophenyl acetate. The original study should be consulted for full details.[7]

Experimental Protocols

General Procedure for Temperature-Controlled Fries Rearrangement

Materials:

• Aryl ester (substrate)

• Anhydrous Lewis acid (e.g., aluminum chloride)

• Anhydrous solvent (e.g., nitrobenzene for high temperature, carbon disulfide for low temperature)

• Round-bottom flask

• Reflux condenser with a drying tube

• Heating mantle or oil bath with a temperature controller

• Magnetic stirrer and stir bar

• Ice bath

• Concentrated hydrochloric acid

• Crushed ice

• Standard workup and purification equipment

Procedure for para-Selectivity (Low Temperature):

• Set up a dry round-bottom flask with a magnetic stir bar and a reflux condenser protected by a drying tube.

• Dissolve the aryl ester in the chosen anhydrous polar solvent in the flask and cool the mixture to 0-5°C using an ice bath.

• While stirring, slowly add the anhydrous aluminum chloride in portions, maintaining the low temperature.

• After the addition is complete, allow the reaction to stir at a low temperature (e.g., 25-60°C) for several hours.[2]

• Monitor the reaction progress using an appropriate technique (e.g., TLC or GC).

• Upon completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

• Slowly add concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Isolate the product by filtration (if it precipitates) or by extraction with a suitable organic solvent.

• Purify the product by recrystallization or column chromatography.

Procedure for ortho-Selectivity (High Temperature):

• Set up a dry round-bottom flask with a magnetic stir bar and a reflux condenser protected by a drying tube.

• In the flask, carefully mix the aryl ester and the high-boiling anhydrous non-polar solvent.

• While stirring, add the anhydrous aluminum chloride portion-wise. An exothermic reaction may occur, so control the addition rate.

• Heat the reaction mixture to the desired high temperature (e.g., above 160°C) using a heating mantle or oil bath.[2]

• Maintain the temperature for the required time (typically 1-3 hours), monitoring the reaction's progress.[5]

• Follow steps 6-9 from the low-temperature procedure for workup and purification.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. Fries Rearrangement | Reaction Mechanism of Fries Rearrangement [pw.live]
• 3. byjus.com [byjus.com]
• 4. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. brainly.in [brainly.in]
• 9. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 10. reddit.com [reddit.com]
• 11. aakash.ac.in [aakash.ac.in]
• 12. Fries Rearrangement [organic-chemistry.org]

Technical Support Center: Fries Rearrangement of Phenolic Esters

Welcome to the technical support center for the Fries rearrangement of phenolic esters. This guide is designed to assist researchers, scientists, and drug development professionals in troubleshooting common experimental issues and providing answers to frequently asked questions related to the influence of solvents on this important reaction.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the solvent in the Fries rearrangement?

The solvent plays a critical role in determining the product distribution, specifically the ratio of ortho and para isomers.[1][2][3] Solvent polarity influences the stability and reactivity of the key acylium ion intermediate that forms during the reaction.[1]

Q2: How does solvent polarity affect the ortho/para selectivity?

• Polar Solvents: In polar solvents like nitrobenzene or nitromethane, the acylium ion is effectively solvated and exists as a "freer" species.[1] This mobility favors intermolecular acylation at the sterically less hindered and thermodynamically more stable para position.[1][3][4]

• Non-Polar Solvents: In non-polar solvents, the reaction is thought to proceed through a more tightly associated ion pair within a "solvent cage," which favors an intramolecular rearrangement.[5] This proximity promotes the formation of the ortho product.[2][3][6] Running the reaction neat (without a solvent) also tends to favor the ortho isomer.[7][8]

Q3: Besides the solvent, what other factors influence the regioselectivity of the Fries rearrangement?

Temperature is another major factor.[2][4]

• Low temperatures (typically below 60°C) generally favor the formation of the para isomer, which is the kinetically controlled product.[2][4]

• High temperatures (often above 160°C) promote the formation of the thermodynamically more stable ortho isomer.[2][4] This stability is due to the formation of a chelate between the Lewis acid catalyst and the adjacent hydroxyl and carbonyl groups.[1][4]

Q4: What are some common Lewis acids used in the Fries rearrangement?

A variety of Lewis acids can be used, including aluminum chloride (AlCl₃), boron trifluoride (BF₃), titanium tetrachloride (TiCl₄), and tin tetrachloride (SnCl₄).[5] Strong Brønsted acids like hydrogen fluoride (HF) and methanesulfonic acid have also been employed.[2][5]

Q5: Are there any limitations to the Fries rearrangement?

Yes, the reaction has some limitations. It requires harsh conditions, so only esters with stable acyl groups are suitable.[3][6] Steric hindrance from heavily substituted aromatic or acyl components can lead to lower yields.[3][6] Additionally, deactivating or meta-directing groups on the aromatic ring can adversely affect the reaction outcome.[3][6]

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
Low or No Yield	1. Deactivated Catalyst: The Lewis acid is sensitive to moisture.	1. Ensure the Lewis acid is anhydrous and of high purity. Handle it under an inert atmosphere.
2. Incomplete Reaction: Reaction time or temperature may be insufficient.	2. Monitor the reaction progress using TLC. Consider increasing the reaction time or temperature, but be mindful of potential side product formation at higher temperatures.[7]
3. Substrate Decomposition: The starting material or product may be unstable under the reaction conditions.	3. If decomposition is suspected, try running the reaction at a lower temperature.
4. Unsuitable Substituents: Deactivating groups on the aryl ester can hinder the reaction.[3]	4. This reaction is most effective with electron-rich or un-substituted aromatic rings.
Poor Regioselectivity (Mixture of ortho and para isomers)	1. Suboptimal Temperature: The temperature may be in a range where both kinetic and thermodynamic products form competitively.	1. To favor the para isomer , use lower reaction temperatures (<60°C).[4] To favor the ortho isomer , use higher temperatures (>160°C).[4][7]
2. Inappropriate Solvent Polarity: The solvent may not be polar or non-polar enough to strongly favor one pathway.	2. To favor the para isomer , use a polar solvent like nitrobenzene.[1][3][7] To favor the ortho isomer , use a non-polar solvent like monochlorobenzene or conduct the reaction without a solvent.[3][7]
Formation of Unexpected Byproducts	1. Side Reactions: At high temperatures, side reactions such as cleavage of the ester bond can occur.[9]	1. Optimize the reaction temperature by monitoring with TLC to find the sweet spot between conversion and byproduct formation.
2. Intermolecular Acylation of Phenol: If the ester bond cleaves, the resulting phenol can be acylated.	2. This is an inherent potential side reaction; optimizing for lower temperatures and shorter reaction times can minimize it.

Data Presentation

The following table summarizes the effect of different solvents on the product distribution in the Fries rearrangement of various phenolic esters.

Substrate	Lewis Acid	Solvent	Temperature (°C)	Total Yield (%)	ortho:para Ratio
Phenyl Acetate	AlCl₃	Nitrobenzene	25	High	Predominantly para
Phenyl Acetate	AlCl₃	Carbon Disulfide	Reflux	Moderate	Predominantly ortho
Phenyl Benzoate	AlCl₃	Nitromethane	-10 to RT	80-92	Predominantly para[1]
2-Fluorophenyl Acetate	AlCl₃	Monochlorobenzene	120	>85	2.84:1.0[10]
p-Tolyl Acetate	Zeolite BEA(15)	n-Decane	150	~25	High ortho selectivity[9]
p-Tolyl Acetate	Zeolite BEA(15)	Nitrobenzene	150	~40	Lower ortho selectivity[9]

Note: "High," "Moderate," and "Predominantly" are qualitative descriptors derived from the literature and indicate general trends.

Experimental Protocols

Protocol 1: Selective Synthesis of the para-Isomer in a Polar Solvent

This protocol is adapted for the synthesis of 4-hydroxybenzophenone from phenyl benzoate in nitromethane.[1]

Materials:

• Phenyl benzoate

• Anhydrous aluminum chloride (AlCl₃)

• Nitromethane (CH₃NO₂)

• Ice

• Distilled water

• Standard laboratory glassware with stirring capabilities

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve phenyl benzoate (1.0 eq.) in nitromethane.

• Cool the solution to -10°C using an appropriate cooling bath.

• In a separate flask, prepare a solution of anhydrous AlCl₃ (5.0 eq.) in nitromethane.

• Add the AlCl₃ solution dropwise to the stirred phenyl benzoate solution over 15 minutes, ensuring the temperature is maintained at -10°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature.

• Continue stirring at room temperature for 3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Collect the solid product by filtration and wash it thoroughly with cold distilled water.

• Dry the product to obtain 4-hydroxybenzophenone.

Protocol 2: Selective Synthesis of the ortho-Isomer in a Non-Polar Solvent

This protocol is a general procedure for favoring the ortho-hydroxyaryl ketone.[7]

Materials:

• Phenolic ester (e.g., phenyl acetate)

• Anhydrous aluminum chloride (AlCl₃)

• Non-polar solvent (e.g., monochlorobenzene) or no solvent

• Ice

• Concentrated hydrochloric acid

• Standard laboratory glassware with reflux and stirring capabilities

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add the phenolic ester (1.0 eq.).

• If using a solvent, add a non-polar solvent such as monochlorobenzene.

• Slowly add the Lewis acid (e.g., AlCl₃, 1.5 eq.) in portions.

• Heat the reaction mixture to a high temperature (e.g., >160°C).

• Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Carefully pour the mixture into a beaker containing ice and concentrated hydrochloric acid.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography or recrystallization.

Visualizations

Caption: Mechanism of the Fries rearrangement showing solvent influence.

References

• 1. benchchem.com [benchchem.com]
• 2. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 3. byjus.com [byjus.com]
• 4. benchchem.com [benchchem.com]
• 5. Fries Rearrangement [organic-chemistry.org]
• 6. lscollege.ac.in [lscollege.ac.in]
• 7. benchchem.com [benchchem.com]
• 8. jk-sci.com [jk-sci.com]
• 9. Substrate substitution effects in the Fries rearrangement of aryl esters over zeolite catalysts - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY00590H [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Fries Rearrangement Catalyst Deactivation

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering issues with Lewis acid catalyst deactivation during the Fries rearrangement.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of Lewis acid catalyst deactivation in the Fries rearrangement?

A1: The primary causes of deactivation for common Lewis acids like aluminum chloride (AlCl₃) are:

• Hydrolysis: Lewis acids are highly sensitive to moisture. Any water present in the reaction mixture will react with the catalyst, converting it into an inactive species (e.g., aluminum hydroxide).[1][2] This is often the most significant cause of a stalled or low-yielding reaction.

• Product Inhibition: The hydroxy aryl ketone product of the Fries rearrangement can form a stable complex with the Lewis acid.[3] This complexation can be strong enough to prevent the catalyst from participating in further rearrangement, effectively removing it from the catalytic cycle.

• Complexation with Starting Material: The Lewis acid also forms a complex with the starting aryl ester to initiate the reaction.[3][4] Because of this, Lewis acids are often required in stoichiometric or even excess amounts, as they are consumed through complexation with both reactants and products.[3]

Q2: What are the visible signs of catalyst deactivation in my experiment?

A2: Signs of catalyst deactivation can include:

• A stalled reaction, where TLC or other monitoring techniques show no further conversion of the starting material.

• Low yields of the desired hydroxy aryl ketone product.[4]

• The formation of a precipitate, such as aluminum hydroxide, which can result from the reaction of the Lewis acid with water.[1][2]

Q3: Can I regenerate and reuse my Lewis acid catalyst (e.g., AlCl₃) after the reaction?

A3: For traditional homogeneous Lewis acids like AlCl₃, regeneration after a Fries rearrangement is generally not practical. The standard workup procedure involves quenching the reaction with water, which intentionally hydrolyzes the catalyst.[5] While regeneration is a key advantage of solid acid catalysts like zeolites (often done by calcination to remove coke), it is not a feature of common Lewis acids used in this context.[6]

Q4: How does temperature affect the stability and activity of the Lewis acid catalyst?

A4: Temperature is a critical parameter in the Fries rearrangement. While higher temperatures can favor the formation of the ortho product, excessively high temperatures can lead to side product formation and decomposition of starting materials or products.[7][8][9] This is not a direct deactivation of the Lewis acid itself but rather an effect on the overall reaction outcome. The choice of temperature is a balance between achieving a reasonable reaction rate and minimizing unwanted side reactions.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Possible Cause: Inactivation of the Lewis acid catalyst due to the presence of moisture.

Troubleshooting Steps:

• Ensure Anhydrous Conditions:

  • Thoroughly dry all glassware in an oven (e.g., at 120°C) for several hours and allow it to cool in a desiccator before use.

  • Use freshly opened or properly stored anhydrous solvents. If in doubt, solvents should be dried using appropriate methods (e.g., distillation from a drying agent).

  • Ensure the starting aryl ester is free of water.

  • Handle the Lewis acid catalyst in a glovebox or under an inert atmosphere (e.g., nitrogen or argon) to prevent exposure to atmospheric moisture.

• Verify Catalyst Quality:

  • Use a fresh, unopened container of the Lewis acid if possible. Old or improperly stored Lewis acids may have already been partially hydrolyzed.

Issue 2: Reaction Stalls Before Completion

Possible Cause: Product inhibition, where the formed hydroxy aryl ketone complexes with the Lewis acid, preventing further catalytic activity.

Troubleshooting Steps:

• Adjust Catalyst Stoichiometry:

  • The Fries rearrangement often requires stoichiometric or excess amounts of the Lewis acid catalyst precisely because of complexation with both the starting material and the product.[3] If the reaction stalls, consider increasing the molar equivalents of the Lewis acid.

• Monitor Reaction Progress:

  • Carefully follow the reaction's progress using TLC or another appropriate analytical technique. If the reaction starts but then stops, it is a strong indicator of catalyst sequestration by the product.

Data Presentation

The following table summarizes the effect of temperature on the product distribution and yield for the Fries rearrangement of 2-fluorophenyl acetate using 1.5 equivalents of AlCl₃. This illustrates how reaction conditions, rather than just catalyst deactivation, can significantly impact the outcome.

Entry	Temperature (°C)	ortho:para Ratio	Isolated Crude Yield (%)	Observations
1	40	-	Incomplete Conversion	Low reaction rate.
2	60	-	Incomplete Conversion	Increased reaction rate but still incomplete.
3	80	-	Incomplete Conversion	Further increase in reaction rate.
4	100	3.03 : 1.0	95	Good conversion and yield.
5	120	2.84 : 1.0	92	High yield, slight shift in regioselectivity.
6	150	1.95 : 1.0	75	Lower yield due to side products.
7	170	1.72 : 1.0	62	Significantly lower yield, more side products.

Data adapted from a study on the scalable synthesis of fluoro building blocks.[9]

Experimental Protocols

Protocol: General Procedure for Fries Rearrangement under Anhydrous Conditions

This protocol provides a general procedure for the Fries rearrangement of an aryl ester, emphasizing the steps required to minimize catalyst deactivation by moisture.

• Preparation of Glassware and Reagents:

  • Dry a round-bottom flask, condenser, and magnetic stir bar in an oven at 120°C for at least 4 hours.

  • Assemble the glassware while still hot and allow it to cool to room temperature under a stream of dry nitrogen or argon.

  • Use a freshly opened bottle of anhydrous solvent (e.g., nitrobenzene, chlorobenzene) or a solvent that has been appropriately dried.

  • Ensure the aryl ester substrate is dry and free of protic impurities.

• Reaction Setup:

  • In the dried flask under an inert atmosphere, dissolve the aryl ester in the anhydrous solvent.

  • Cool the solution to the desired temperature (e.g., 0-5°C) using an ice bath. Lower temperatures are often used for the addition of the Lewis acid to control the initial exotherm.

• Addition of Lewis Acid:

  • In a glovebox or under a positive pressure of inert gas, weigh the required amount of the Lewis acid (e.g., AlCl₃) into a separate, dry container.

  • Slowly add the Lewis acid to the stirred solution of the aryl ester in portions. The addition should be done carefully to manage any heat generated.

• Reaction and Workup:

  • After the addition is complete, allow the reaction mixture to warm to the desired reaction temperature and stir for the required time, monitoring by TLC.

  • Upon completion, cool the reaction mixture in an ice bath and slowly quench by adding crushed ice and water. This will hydrolyze the Lewis acid and any complexes.

  • Proceed with standard extraction and purification procedures.

Visualizations

References

• 1. quora.com [quora.com]
• 2. quora.com [quora.com]
• 3. Fries Rearrangement [organic-chemistry.org]
• 4. byjus.com [byjus.com]
• 5. benchchem.com [benchchem.com]
• 6. Substrate substitution effects in the Fries rearrangement of aryl esters over zeolite catalysts - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY00590H [pubs.rsc.org]
• 7. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 8. pharmdguru.com [pharmdguru.com]
• 9. researchgate.net [researchgate.net]

"minimizing byproduct formation in hydroxyacetophenone synthesis"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize byproduct formation during the synthesis of hydroxyacetophenone.

Troubleshooting Guides

Issue 1: Low Yield of the Desired Hydroxyacetophenone Isomer (Ortho vs. Para)

Q1: My reaction is producing a high ratio of the undesired isomer. How can I improve the regioselectivity?

A1: The ratio of ortho- to para-hydroxyacetophenone is primarily influenced by the reaction temperature and the choice of catalyst in the Fries rearrangement of phenyl acetate.[1][2]

• Temperature Control: Lower temperatures (typically below 60°C) generally favor the formation of the para-isomer, while higher temperatures (above 100°C) tend to yield more of the ortho-isomer.[2][3]

• Catalyst Selection: While Lewis acids like aluminum chloride (AlCl₃) are commonly used, other catalysts can influence the isomer ratio.[1][4] For instance, using an eco-friendly catalyst like p-toluenesulfonic acid (PTSA) has been shown to yield high selectivity for the ortho-isomer.[4][5]

• Solvent Polarity: Increasing the polarity of the solvent can also lead to a higher proportion of the para-product.[3]

Q2: I am performing a direct Friedel-Crafts acylation of phenol and getting a mixture of isomers. How can I control the outcome?

A2: In the direct acylation of phenol, the reaction conditions are critical for controlling regioselectivity. The choice of acetylating agent and catalyst, along with temperature, plays a significant role.[6][7]

• Catalyst and Reaction Time: Using hydrogen fluoride as a catalyst has been shown to produce high selectivity for 4-hydroxyacetophenone.[6][8] The reaction time can also be optimized to maximize the yield of the desired isomer.[6]

• Temperature: Similar to the Fries rearrangement, temperature is a key factor. Optimization of the reaction temperature can significantly improve the selectivity for the desired isomer.[6]

Issue 2: Formation of Significant Amounts of Byproducts

Q3: My reaction mixture contains a significant amount of 4-acetoxyacetophenone. What causes this and how can I minimize it?

A3: The formation of 4-acetoxyacetophenone can occur as a byproduct in the Fries rearrangement.[6][9] Its presence can be influenced by the molar ratio of the reactants and the catalyst. Optimizing the molar equivalents of the acetylating agent and catalyst can help to reduce the formation of this byproduct.[6]

Q4: I have a high content of unreacted phenol in my final product. How can I improve the conversion rate?

A4: Incomplete conversion of phenol can be a result of several factors:

• Reaction Time and Temperature: Ensure the reaction is allowed to proceed for a sufficient amount of time at the optimal temperature to drive it to completion.[6]

• Molar Ratios: The stoichiometry of the reactants is crucial. Using an appropriate molar ratio of the acetylating agent to phenol is necessary for high conversion.[6][8] For instance, in the Friedel-Crafts acetylation with acetic anhydride and hydrogen fluoride catalyst, specific molar ratios are recommended for achieving high phenol conversion.[6]

• Catalyst Activity: The Lewis acid catalyst can be deactivated by moisture. Ensure all reagents and equipment are dry.[3]

Issue 3: Difficulties in Product Purification

Q5: How can I effectively remove colored impurities and strong odors from my crude 4-hydroxyacetophenone?

A5: Commercial grade 4-hydroxyacetophenone can have a strong odor and color, making it unsuitable for certain applications.[10] Purification can be achieved through the following methods:

• Recrystallization: Recrystallization from water or a mixture of solvents is a common and effective method for purifying 4-hydroxyacetophenone.[10]

• Activated Carbon Treatment: The use of an adsorbent like activated carbon during the purification process can help to remove colored impurities and odors.[10][11] The crude product is dissolved in a suitable solvent, treated with activated carbon, and then filtered and recrystallized.[10]

Q6: What is the best way to separate the ortho and para isomers of hydroxyacetophenone?

A6: The separation of ortho- and para-hydroxyacetophenone can be achieved based on their different physical properties.[2]

• Steam Distillation: The ortho-isomer is steam volatile, while the para-isomer is not. This property can be exploited for their separation.[3]

• Column Chromatography: Chromatographic techniques can also be employed for the separation of the isomers.[3][10]

Frequently Asked Questions (FAQs)

Q7: What are the most common synthetic routes to hydroxyacetophenone?

A7: The two most prevalent methods for synthesizing hydroxyacetophenone are:

• Fries Rearrangement: This reaction involves the rearrangement of a phenolic ester, such as phenyl acetate, to a hydroxy aryl ketone using a Lewis acid catalyst.[1][12]

• Friedel-Crafts Acylation: This method involves the direct acylation of phenol with an acetylating agent like acetic acid or acetic anhydride in the presence of a catalyst, often hydrogen fluoride.[6][7]

Q8: What are the typical byproducts in hydroxyacetophenone synthesis?

A8: Besides the desired hydroxyacetophenone isomer, common byproducts include:

• The other positional isomer (ortho or para).[6]

• 4-acetoxyacetophenone.[6][9]

• Unreacted starting materials like phenol.[6][10]

• Polymeric side products, especially under basic conditions.[13]

Q9: How can I monitor the progress of my reaction?

A9: Thin-layer chromatography (TLC) is a common and effective technique for monitoring the progress of the reaction.[2] By spotting the reaction mixture alongside the starting materials and expected products, you can observe the consumption of reactants and the formation of products over time.

Q10: What safety precautions should I take during hydroxyacetophenone synthesis?

A10: Many of the reagents used in hydroxyacetophenone synthesis are hazardous. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[14] Reactions involving Lewis acids like aluminum chloride can be highly exothermic and should be handled with care, often requiring cooling.[3] Hydrogen fluoride is extremely corrosive and toxic, and requires special handling procedures.

Data Presentation

Table 1: Influence of Reaction Conditions on Fries Rearrangement of Phenyl Acetate

Catalyst	Temperature (°C)	Solvent	Major Product	Reference
AlCl₃	< 60	Various	p-hydroxyacetophenone	[2][3]
AlCl₃	> 100	Various	o-hydroxyacetophenone	[2][3]
p-TSA	Not specified	Solvent-free	o-hydroxyacetophenone (up to 90% selectivity)	[4][5]

Table 2: Byproduct Formation in Friedel-Crafts Acetylation of Phenol with Acetic Anhydride and HF Catalyst

Molar Ratio (HF:Phenol)	Temperature (°C)	Time (min)	Phenol Conversion (%)	Selectivity to 4-HAP (%)	Selectivity to 2-HAP (%)	Selectivity to 4-AAP (%)	Reference
40	75	60	99.6	84.1	4.7	0.4	[6]
30	100	10	93.4	74.6	13.5	0.0	[6]

HAP: Hydroxyacetophenone, AAP: Acetoxyacetophenone

Experimental Protocols

Protocol 1: Synthesis of 4-Hydroxyacetophenone via Fries Rearrangement

This protocol is adapted from procedures described for the Fries rearrangement.[1][2]

Materials:

• Phenyl acetate

• Anhydrous aluminum chloride (AlCl₃)

• Nitrobenzene (solvent)

• Hydrochloric acid (5% aqueous solution)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a clean, dry three-neck flask equipped with a magnetic stirrer and a reflux condenser, dissolve phenyl acetate in nitrobenzene.

• Cool the flask in an ice bath.

• Slowly and carefully add anhydrous aluminum chloride to the stirred solution. The addition is exothermic.

• After the addition is complete, remove the ice bath and heat the reaction mixture to the desired temperature (e.g., 50-60°C for the para-isomer) and maintain for the optimized reaction time, monitoring by TLC.[3]

• Once the reaction is complete, cool the mixture to room temperature and then carefully pour it onto a mixture of crushed ice and concentrated HCl to hydrolyze the reaction complex.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers and wash with brine.

• Dry the organic phase over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Purification of 4-Hydroxyacetophenone by Recrystallization with Activated Carbon

This protocol is based on purification methods described in the literature.[10][11]

Materials:

• Crude 4-hydroxyacetophenone

• Suitable solvent (e.g., water, or a mixture of dimethyl carbonate and cyclohexane[10])

• Activated carbon

• Filter paper

• Rotary evaporator

Procedure:

• Dissolve the crude 4-hydroxyacetophenone in the chosen solvent in a flask, heating if necessary to achieve complete dissolution.[10]

• Add a small amount of activated carbon (e.g., 1-2% by weight) to the hot solution.

• Stir the mixture for a short period (e.g., 30 minutes) to allow for adsorption of impurities.[10]

• Filter the hot solution through a fluted filter paper to remove the activated carbon.

• Allow the filtrate to cool slowly to room temperature, and then in an ice bath to induce crystallization.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of cold solvent.

• Dry the purified crystals under reduced pressure, for instance, using a rotary evaporator.[10]

Mandatory Visualization

Caption: Fries rearrangement pathway for hydroxyacetophenone synthesis.

Caption: Troubleshooting workflow for hydroxyacetophenone synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. jocpr.com [jocpr.com]
• 5. researchgate.net [researchgate.net]
• 6. Process for producing 4-hydroxyacetophenone - Patent 0167286 [data.epo.org]
• 7. CA1298316C - Process for producing 4-hydroxyacetophenone - Google Patents [patents.google.com]
• 8. EP0167286A1 - Process for producing 4-hydroxyacetophenone - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. US10752571B2 - Method for purification of 4-hydroxyacetophenone - Google Patents [patents.google.com]
• 11. US20210002200A1 - Method for purification of 4-hydroxyacetophenone - Google Patents [patents.google.com]
• 12. Convert Phenol to Acetophenone Describe the chemical reaction and steps .. [askfilo.com]
• 13. Synthesis of α-Hydroxyacetophenones [organic-chemistry.org]
• 14. benchchem.com [benchchem.com]

Technical Support Center: TLC Visualization of Hydroxyacetophenones

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the thin-layer chromatography (TLC) visualization of hydroxyacetophenones.

Troubleshooting Guide

Common issues encountered during the TLC analysis of hydroxyacetophenones are summarized below, along with their probable causes and recommended solutions.

Problem	Probable Cause(s)	Recommended Solution(s)
Spots are not visible under UV light.	The hydroxyacetophenone concentration is too low.	Concentrate the sample and spot it again. Multiple applications in the same spot may be necessary, ensuring the solvent dries between each application.[1][2]
The compound does not absorb UV light sufficiently at 254 nm.	Use a different visualization technique, such as a chemical stain.[1]
Streaking or elongated spots.	The sample is overloaded.	Dilute the sample solution before spotting it onto the TLC plate.[1][3]
The compound is acidic or basic, causing interactions with the silica gel.	For acidic compounds, add a small amount of acetic or formic acid (0.1–2.0%) to the mobile phase. For basic compounds, add a small amount of triethylamine (0.1–2.0%) or ammonia in methanol/dichloromethane (1–10%) to the mobile phase.[1]
The mobile phase is too polar.	Decrease the proportion of the polar solvent in the mobile phase or select a less polar solvent system.[1]
Spots remain at the baseline (low Rf value).	The mobile phase is not polar enough.	Increase the proportion of the polar solvent in the mobile phase or choose a more polar solvent system.[1]
Spots are too close to the solvent front (high Rf value).	The mobile phase is too polar.	Decrease the proportion of the polar solvent in the mobile phase or select a less polar solvent system.[1]
Uneven or crooked solvent front.	The edge of the TLC plate is touching the side of the developing chamber or the filter paper.	Ensure the TLC plate is centered in the chamber and not in contact with the sides or the filter paper.[2]
The silica gel on the plate is damaged or uneven.	Use a new, undamaged TLC plate. If preparing plates in-house, ensure the slurry is spread evenly.[2]
Unexpected spots appear on the plate.	Contamination of the TLC plate from handling.	Handle the TLC plate only by the edges to avoid transferring oils or other contaminants from your fingers.[2]
Contamination of the spotting capillary or solvent.	Use clean capillaries and fresh, high-purity solvents.
Degradation of the sample on the silica gel.	Consider using a different stationary phase or deactivating the silica gel.[4]

Frequently Asked Questions (FAQs)

Q1: What is the first visualization technique I should try for hydroxyacetophenones?

A1: The recommended first step is to view the developed TLC plate under a UV lamp, typically at a wavelength of 254 nm.[5][6] Hydroxyacetophenones, being aromatic compounds, often absorb UV light and will appear as dark spots against the fluorescent background of the TLC plate.[5][6] This method is non-destructive, allowing for subsequent visualization with other techniques if necessary.[5]

Q2: My compound is not visible under UV light. What should I do next?

A2: If your hydroxyacetophenone is not visible under UV light, you should proceed with a chemical staining method.[1] Several staining agents are effective for visualizing phenolic and ketonic compounds.

Q3: Which chemical stains are suitable for hydroxyacetophenones?

A3: Given that hydroxyacetophenones possess both a phenolic hydroxyl group and a ketone functional group, several types of stains can be effective:

• General Purpose Stains: p-Anisaldehyde, ceric ammonium molybdate (CAM), and phosphomolybdic acid (PMA) are good general stains that react with a wide variety of organic compounds.[7][8]

• Phenol-Specific Stains: Ferric chloride (FeCl₃) is a classic stain for phenols, typically producing blue, violet, or green spots.[5]

• Ketone-Specific Stains: 2,4-Dinitrophenylhydrazine (2,4-DNP) reacts with aldehydes and ketones to form yellow to orange spots.[7][9]

• Oxidizing Stains: Potassium permanganate (KMnO₄) can visualize compounds that are readily oxidized, which may include hydroxyacetophenones. This stain typically produces yellow-brown spots on a purple background.[7]

Q4: How do I choose between different staining agents?

A4: The choice of stain can depend on the specific hydroxyacetophenone derivative and the other components in your sample mixture. If you are unsure, a general-purpose stain like p-anisaldehyde is a good starting point. If you want to specifically confirm the presence of the phenolic or ketonic group, use ferric chloride or 2,4-DNP, respectively.

Q5: Can I use more than one visualization technique on the same TLC plate?

A5: Yes. It is standard practice to first visualize the plate under UV light, as this is non-destructive. After marking the spots observed under UV, you can then proceed with a chemical stain. However, once a chemical stain is used, the plate is permanently altered, and no further visualization methods can be applied.[10]

Experimental Protocols

Below are detailed methodologies for preparing and using common visualization agents for hydroxyacetophenones.

1. UV Visualization

• Procedure:

  • After developing and thoroughly drying the TLC plate, place it under a UV lamp in a dark environment.

  • Observe the plate under short-wave (254 nm) UV light.

  • UV-active compounds will appear as dark spots on a fluorescent green or blue background.[5]

  • Carefully circle the observed spots with a pencil, as they will disappear once the UV light is removed.[5]

2. p-Anisaldehyde Stain

• Preparation:

  • Carefully add 5 mL of concentrated sulfuric acid, 1.5 mL of glacial acetic acid, and 3.7 mL of p-anisaldehyde to 135 mL of absolute ethanol.[8]

  • Stir the solution until homogeneous.

  • Store the reagent in a sealed container, protected from light.

• Procedure:

  • Dip the dried TLC plate into the staining solution or spray the plate evenly with the reagent in a fume hood.

  • Gently heat the plate with a heat gun or on a hot plate until colored spots appear against a lighter background.[8]

3. Ferric Chloride (FeCl₃) Stain

• Preparation:

  • Prepare a solution of 1% ferric (III) chloride in 50% aqueous methanol.[8]

• Procedure:

  • Dip the dried TLC plate into the staining solution or spray the plate evenly.

  • Phenolic compounds will typically appear as blue, green, or violet spots, often without the need for heating.

4. 2,4-Dinitrophenylhydrazine (2,4-DNP) Stain

• Preparation:

  • Dissolve 12 g of 2,4-dinitrophenylhydrazine in a mixture of 60 mL of concentrated sulfuric acid, 80 mL of water, and 200 mL of 95% ethanol.[7]

• Procedure:

  • Spray the dried TLC plate with the 2,4-DNP solution in a fume hood.[9]

  • Aldehydes and ketones will appear as yellow to orange spots.[9]

Diagrams

Caption: Experimental workflow for TLC analysis and visualization.

References

• 1. silicycle.com [silicycle.com]
• 2. bitesizebio.com [bitesizebio.com]
• 3. microbiozindia.com [microbiozindia.com]
• 4. Chromatography [chem.rochester.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. theory.labster.com [theory.labster.com]
• 7. depts.washington.edu [depts.washington.edu]
• 8. faculty.fiu.edu [faculty.fiu.edu]
• 9. scs.illinois.edu [scs.illinois.edu]
• 10. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to Lewis Acids in the Fries Rearrangement of Aryl Esters

For researchers, scientists, and drug development professionals, the Fries rearrangement represents a fundamental and powerful tool for the synthesis of hydroxyaryl ketones, crucial intermediates in the production of a wide range of pharmaceuticals and other fine chemicals. The choice of the Lewis acid catalyst is a critical parameter that profoundly influences reaction efficiency, regioselectivity (the ortho vs. para product ratio), and overall yield.

This guide provides an objective comparison of the performance of several common Lewis acids in the Fries rearrangement of aryl esters, supported by experimental data. Detailed experimental protocols for key catalysts are also presented to facilitate the practical application of this important transformation.

Performance Comparison of Common Lewis acids

The selection of a Lewis acid for the Fries rearrangement is a trade-off between reactivity, selectivity, cost, and reaction conditions. Traditional Lewis acids like aluminum chloride are highly effective but often required in stoichiometric amounts and can be harsh.[1] Modern alternatives, including metal triflates and zinc powder, offer milder and more catalytic options.[2][3] Below is a comparative summary of the performance of various Lewis acids. It is important to note that a direct comparison under identical conditions is often challenging to find in the literature; therefore, the substrates and conditions reported may vary.

Lewis Acid	Substrate	Solvent	Temperature (°C)	Time (h)	Total Yield (%)	Ortho:Para Ratio
AlCl₃	Phenyl acetate	Nitrobenzene	25	-	High	Predominantly Para
AlCl₃	Phenyl acetate	Nitrobenzene	165	-	High	Predominantly Ortho
AlCl₃	2-Fluorophenyl acetate	Monochlorobenzene	100	-	88	2.84 : 1.0
AlCl₃	2-Fluorophenyl acetate	Monochlorobenzene	170	-	62	1.72 : 1.0
Zinc Powder	Acetylated Phenols	N,N-Dimethylformamide (DMF)	Microwave/Oil Bath	-	Good to Excellent	Selective migration
Bi(OTf)₃	1-Naphthyl acetate	Toluene	110	3-15	80	-
Bi(OTf)₃	Phenyl acetate	Toluene	110	-	Traces	-
Bi(OTf)₃	m-Methylphenyl acetate	Toluene	110	-	61	-
Sc(OTf)₃	Phenyl acylates	-	-	-	-	-

Experimental Protocols

Detailed methodologies are crucial for reproducible and successful synthesis. The following are representative experimental protocols for the Fries rearrangement using different Lewis acids.

Protocol 1: Fries Rearrangement of Phenyl Acetate using Aluminum Chloride (AlCl₃)

This protocol is a classic example of the Fries rearrangement and is known to be effective, although it requires stoichiometric amounts of the Lewis acid.

Materials:

• Phenyl acetate

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous nitrobenzene (solvent)

• Ice

• Concentrated hydrochloric acid

• Diethyl ether or dichloromethane (for extraction)

• Anhydrous sodium sulfate or magnesium sulfate (for drying)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve phenyl acetate (1 equivalent) in anhydrous nitrobenzene.

• Addition of Lewis Acid: Cool the solution in an ice bath. To the stirred solution, slowly and portion-wise add anhydrous aluminum chloride (1.1 to 2.5 equivalents). An exothermic reaction is expected.

• Reaction: After the addition is complete, heat the reaction mixture. To favor the para product, maintain a low temperature (e.g., 25°C).[4][5] For the ortho product, a higher temperature (e.g., 165°C) is required.[4][5] Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and then pour it slowly onto crushed ice containing concentrated hydrochloric acid. This will decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether or dichloromethane.

• Purification: Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate or magnesium sulfate. The solvent is then removed under reduced pressure, and the crude product can be purified by distillation or recrystallization.

Protocol 2: Fries Rearrangement of Aryl Esters using Bismuth Triflate (Bi(OTf)₃)

This method utilizes a catalytic amount of the Lewis acid, making it a more modern and atom-economical approach.

Materials:

• Aryl ester (e.g., 1-naphthyl acetate)

• Bismuth(III) triflate (Bi(OTf)₃)

• Anhydrous toluene or nitroethane (solvent)

• Water

• Organic solvent for extraction (e.g., ethyl acetate)

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: To a solution of the aryl ester (1.0 mmol) in anhydrous toluene (5 mL) in a round-bottom flask equipped with a reflux condenser, add bismuth(III) triflate (0.1 mmol, 10 mol%).

• Reaction: Heat the reaction mixture to 110°C and monitor the progress by TLC. Reaction times can vary from 3 to 15 hours depending on the substrate.

• Work-up: After the reaction is complete, cool the mixture to room temperature and quench by adding water.

• Extraction: Extract the aqueous layer with ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

Protocol 3: Selective Fries Rearrangement using Zinc Powder

This protocol offers a milder and often more selective alternative to traditional Lewis acids, particularly with the use of microwave irradiation.[3]

Materials:

• Acetylated phenol

• Zinc powder

• N,N-Dimethylformamide (DMF)

• Microwave reactor or oil bath

• Dilute HCl

• Ethyl acetate (for extraction)

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a microwave-safe vial or a round-bottom flask, combine the acetylated phenol, zinc powder, and DMF.

• Reaction:

  • Microwave Heating: Irradiate the mixture in a microwave reactor at a set temperature until the reaction is complete (monitored by TLC).

  • Conventional Heating: Heat the mixture in an oil bath at a specified temperature.

• Work-up: After completion, cool the reaction mixture and add dilute HCl.

• Extraction: Extract the product with ethyl acetate.

• Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure. The product can be further purified by chromatography or recrystallization.

Reaction Mechanisms and Experimental Workflows

The Fries rearrangement proceeds through the formation of an acylium ion intermediate, which then undergoes an electrophilic aromatic substitution on the aryl ring. The choice of Lewis acid can influence the stability and reactivity of this intermediate, thereby affecting the overall outcome of the reaction.

A generalized experimental workflow for the Lewis acid-catalyzed Fries rearrangement.

The catalytic cycle of the Lewis acid involves coordination to the ester, generation of the electrophilic acylium species, and subsequent regeneration of the catalyst.

A simplified representation of the catalytic cycle for a Lewis acid in the Fries rearrangement.

Conclusion

The choice of a Lewis acid for the Fries rearrangement is a critical decision that impacts yield, selectivity, and the sustainability of the process. While traditional Lewis acids like AlCl₃ are robust and well-established, they often suffer from harsh reaction conditions and the need for stoichiometric quantities.[1] Modern alternatives such as zinc powder and metal triflates (e.g., Bi(OTf)₃ and Sc(OTf)₃) provide milder, more selective, and catalytic routes to the desired hydroxyaryl ketones.[2][3] The experimental protocols and comparative data presented in this guide are intended to assist researchers in selecting the most suitable catalytic system for their specific synthetic needs, balancing the crucial factors of yield, regioselectivity, and environmental impact. Further optimization of reaction conditions for specific substrates will likely be necessary to achieve the desired outcomes.

References

• 1. lscollege.ac.in [lscollege.ac.in]
• 2. benchchem.com [benchchem.com]
• 3. Selective Fries Rearrangement Catalyzed by Zinc Powder [organic-chemistry.org]
• 4. Fries Rearrangement | Reaction Mechanism of Fries Rearrangement [pw.live]
• 5. benchchem.com [benchchem.com]

A Spectroscopic Showdown: Differentiating 2-, 3-, and 4-Hydroxyacetophenone Isomers

A detailed comparative analysis of the spectroscopic signatures of 2-, 3-, and 4-hydroxyacetophenone is presented for researchers, scientists, and drug development professionals. This guide provides a comprehensive overview of their distinguishing features in Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS), supported by experimental data and detailed protocols.

The structural nuances of the ortho, meta, and para isomers of hydroxyacetophenone give rise to distinct spectroscopic characteristics that are critical for their unambiguous identification and characterization in various scientific endeavors, including pharmaceutical research and organic synthesis.[1] A multi-technique spectroscopic approach is essential for the definitive elucidation of their structures.[1]

Comparative Spectroscopic Data

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, and UV-Vis spectroscopy for the three isomers, providing a clear basis for their differentiation.

Table 1: ¹H NMR Spectral Data (CDCl₃, δ ppm)

Assignment	2-Hydroxyacetophenone	3-Hydroxyacetophenone	4-Hydroxyacetophenone
-CH₃	2.61 (s)[1][2]	2.58 (s)[1][3]	2.60 (s)[4]
Aromatic H	6.88-7.75 (m)[1][2]	7.07-7.49 (m)[1][3]	6.98 (d), 7.92 (d)[4]
-OH	12.25 (s)[1][2]	~5-7 (br s)	~6-8 (br s)

s = singlet, d = doublet, m = multiplet, br s = broad singlet

Table 2: ¹³C NMR Spectral Data (CDCl₃, δ ppm)

Assignment	2-Hydroxyacetophenone	3-Hydroxyacetophenone	4-Hydroxyacetophenone
-CH₃	26.48[2]	26.8[3]	26.4
Aromatic C	118.32, 118.94, 119.73, 130.78, 136.41[2]	114.8, 120.8, 120.9, 129.9, 138.4[3]	115.8 (2C), 131.0 (2C), 130.3
C-OH	162.40[2]	156.7[3]	161.2
C=O	204.55[2]	199.3[3]	198.5

Table 3: Key IR Absorption Frequencies (cm⁻¹)

Vibrational Mode	2-Hydroxyacetophenone	3-Hydroxyacetophenone	4-Hydroxyacetophenone
O-H stretch (phenolic)	~3000-3400 (broad)	3528[5]	~3100-3600 (broad)
C-H stretch (aromatic)	~3000-3100	3067-3145[5]	~3000-3100
C=O stretch (ketone)	~1650	1750 ± 20[5]	~1684[6]
C=C stretch (aromatic)	~1450-1600	~1440-1600[5]	~1600[6]
C-O stretch (phenolic)	~1200-1300	1222[5]	~1240

Table 4: UV-Vis Absorption Maxima (λmax, nm)

Solvent	2-Hydroxyacetophenone	3-Hydroxyacetophenone	4-Hydroxyacetophenone
Acetonitrile	~250, 325	~250, 310	~275
Methanol	~252, 328	~252, 312	~278

Experimental Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of hydroxyacetophenone isomers.

Caption: Workflow for the spectroscopic analysis of hydroxyacetophenone isomers.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the hydroxyacetophenone isomer in 0.5-0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Obtain the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Typical parameters include a spectral width of 15 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A wider spectral width (e.g., 220 ppm) and a longer acquisition time with a greater number of scans are typically required compared to ¹H NMR.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Integrate the signals in the ¹H NMR spectrum and reference the chemical shifts to TMS (0.00 ppm).

Infrared (IR) Spectroscopy

• Sample Preparation: For solid samples, prepare a KBr pellet by grinding a small amount of the isomer with dry potassium bromide and pressing it into a thin, transparent disk. Alternatively, for liquid or soluble samples, a thin film can be cast on a salt plate (e.g., NaCl or KBr), or a solution in a suitable solvent (e.g., chloroform) can be analyzed in a liquid cell.

• Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

• Acquisition: Record the spectrum typically in the range of 4000-400 cm⁻¹. Acquire a background spectrum of the empty sample compartment (or KBr pellet/solvent) and subtract it from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule, such as the O-H, C-H, C=O, C=C, and C-O stretching and bending vibrations.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation: Prepare a dilute solution of the hydroxyacetophenone isomer in a UV-transparent solvent, such as acetonitrile or methanol.[7] The concentration should be adjusted to yield an absorbance in the range of 0.1-1.0.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Acquisition: Scan the absorbance of the sample solution over a wavelength range of approximately 200-400 nm. Use the pure solvent as a reference blank.

• Data Analysis: Determine the wavelength of maximum absorbance (λmax) for the observed electronic transitions.

Mass Spectrometry (MS)

• Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent, such as methanol or acetonitrile, to a concentration of approximately 1 mg/mL.[8] Further dilute the solution as needed for the specific ionization technique.[8]

• Instrumentation: Employ a mass spectrometer equipped with an appropriate ionization source, such as Electrospray Ionization (ESI) or Electron Ionization (EI).

• Acquisition: Infuse the sample solution into the ion source. Acquire the mass spectrum in the desired mass range to observe the molecular ion ([M]⁺˙ or [M+H]⁺ or [M-H]⁻) and characteristic fragment ions.

• Data Analysis: Determine the mass-to-charge ratio (m/z) of the molecular ion to confirm the molecular weight of the compound. Analyze the fragmentation pattern to gain further structural information. Differentiating isomers by mass spectrometry can be challenging but may be achieved through techniques like tandem mass spectrometry (MS/MS) and analysis of fragmentation patterns.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. 2'-Hydroxyacetophenone | C8H8O2 | CID 8375 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. 4'-Hydroxyacetophenone(99-93-4) 1H NMR spectrum [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 8. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 9. lcms.cz [lcms.cz]

A Comparative Guide to the Biological Activities of Hydroxyacetophenone Isomers

For Researchers, Scientists, and Drug Development Professionals

Hydroxyacetophenone isomers, specifically 2-hydroxyacetophenone (2-HAP), 3-hydroxyacetophenone (3-HAP), and 4-hydroxyacetophenone (4-HAP), are phenolic compounds that have garnered significant interest in the scientific community. While sharing the same chemical formula, the position of the hydroxyl group on the phenyl ring dramatically influences their biological activities. This guide provides a comparative analysis of their antioxidant, anti-inflammatory, antimicrobial, and enzyme-inhibiting properties, supported by available experimental data.

Executive Summary

The ortho-, meta-, and para-isomers of hydroxyacetophenone exhibit distinct biological profiles. 4-hydroxyacetophenone generally displays notable anti-inflammatory and antioxidant activities, attributed in part to its ability to inhibit the NF-κB signaling pathway.[1] 3-hydroxyacetophenone is recognized for its antioxidant properties and potential to induce apoptosis in cancer cells.[1] The biological activities of 2-hydroxyacetophenone are also reported, though in some cases, its efficacy can be influenced by the formation of intramolecular hydrogen bonds. The varied activities of these isomers make them valuable candidates for further investigation in drug discovery and development.[2]

Data Presentation

Antioxidant Activity

The antioxidant capacity of hydroxyacetophenone isomers is primarily linked to their ability to donate a hydrogen atom from their phenolic hydroxyl group to scavenge free radicals. The position of the hydroxyl group influences this activity. In 4-hydroxyacetophenone, the para-position of the hydroxyl group allows for the formation of a stable phenoxyl radical, suggesting potentially effective antioxidant activity.[3] Conversely, in 2-hydroxyacetophenone, the ortho-position leads to the formation of a strong intramolecular hydrogen bond, which may make it less favorable to donate a hydrogen atom.[3] While comprehensive, direct comparative studies with quantitative data are limited, a theoretical analysis suggests 4-hydroxyacetophenone may possess superior hydrogen-donating ability.[3]

Table 1: Comparative Antioxidant Activity (IC50 values in µg/mL)

Compound	DPPH Radical Scavenging IC50 (µg/mL)	Reference Compound
2-Hydroxyacetophenone	Data not available	Ascorbic Acid
3-Hydroxyacetophenone	Data not available	Ascorbic Acid
4-Hydroxyacetophenone	Data not available	Ascorbic Acid

| 3,5-Diprenyl-4-hydroxyacetophenone* | 26.00 ± 0.37 | Ascorbic Acid (60.81 ± 1.33) |

Anti-inflammatory Activity

The anti-inflammatory properties of hydroxyacetophenone isomers are linked to their ability to modulate key inflammatory pathways. 4-Hydroxyacetophenone has been shown to exert anti-inflammatory effects by inhibiting the NF-κB signaling pathway.[1] Derivatives of 3-hydroxyacetophenone have also been investigated for their potential to modulate inflammatory pathways, including the inhibition of pro-inflammatory mediators.[6]

Table 2: Comparative Anti-inflammatory Activity

Compound	Assay	Target/Mediator	IC50/Inhibition
2-Hydroxyacetophenone	Data not available	Data not available	Data not available
3-Hydroxyacetophenone	Data not available	Data not available	Data not available
4-Hydroxyacetophenone	NF-κB Inhibition	NF-κB	Demonstrated inhibition
3,5-Diprenyl-4-hydroxyacetophenone*	NO Production (LPS-stimulated macrophages)	Nitric Oxide	38.96% inhibition at 91.78 µM
3,5-Diprenyl-4-hydroxyacetophenone*	Cytokine Inhibition (LPS-stimulated macrophages)	IL-1β	55.56% inhibition at 91.78 µM
3,5-Diprenyl-4-hydroxyacetophenone*	Cytokine Inhibition (LPS-stimulated macrophages)	IL-6	51.62% inhibition at 91.78 µM

| 3,5-Diprenyl-4-hydroxyacetophenone* | Cytokine Inhibition (LPS-stimulated macrophages) | TNF-α | 59.14% inhibition at 91.78 µM |

*Note: Data for a derivative of 4-hydroxyacetophenone is presented to illustrate the anti-inflammatory potential of this class of compounds.[4][5][7]

Antimicrobial Activity

Hydroxyacetophenone and its derivatives have demonstrated activity against a range of microbial pathogens. A comparative study on the antimycobacterial activity of 3-hydroxyacetophenone and 4-hydroxyacetophenone indicated that the 3-isomer has a stronger inhibitory effect.[1]

Table 3: Comparative Antimicrobial Activity (MIC values in µM)

Compound	Organism	MIC (µM)
2-Hydroxyacetophenone	Data not available	Data not available
3-Hydroxyacetophenone	Mycobacterium spp.	5870

| 4-Hydroxyacetophenone | Mycobacterium spp. | 11750 |

Enzyme Inhibitory Activity

The potential of hydroxyacetophenone isomers to inhibit enzymes is an area of active research. For instance, derivatives of acetophenone have been investigated as tyrosinase inhibitors, which are relevant for conditions related to hyperpigmentation.

Table 4: Comparative Tyrosinase Inhibitory Activity

Compound	Assay	IC50
2-Hydroxyacetophenone	Mushroom Tyrosinase	Data not available
3-Hydroxyacetophenone	Mushroom Tyrosinase	Data not available

| 4-Hydroxyacetophenone | Mushroom Tyrosinase | Data not available |

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a common method to evaluate the antioxidant activity of compounds.

• Preparation of Reagents: A stock solution of DPPH in methanol is prepared. The test compounds are dissolved in a suitable solvent to create a series of concentrations.

• Reaction Mixture: An aliquot of the test compound solution is mixed with the DPPH solution. A control is prepared with the solvent and DPPH solution.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement: The absorbance of the solutions is measured at a specific wavelength (typically around 517 nm) using a spectrophotometer.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• IC50 Determination: The IC50 value, the concentration of the compound that scavenges 50% of the DPPH radicals, is determined by plotting the percentage of scavenging activity against the compound concentrations. A lower IC50 value indicates higher antioxidant activity.[3]

Cyclooxygenase (COX) Inhibition Assay

This assay determines the ability of a compound to inhibit the COX-1 and COX-2 enzymes, which are key in the inflammatory process.

• Enzyme and Substrate Preparation: Purified COX-1 or COX-2 enzyme is used. Arachidonic acid is used as the substrate.

• Reaction Mixture: The test compound at various concentrations is pre-incubated with the enzyme in a reaction buffer.

• Initiation of Reaction: The reaction is initiated by the addition of arachidonic acid.

• Measurement of Prostaglandin Production: The amount of prostaglandin E2 (PGE2) produced is quantified using an ELISA (Enzyme-Linked Immunosorbent Assay) kit.

• Calculation: The inhibitory effect of the compound is determined by comparing the PGE2 levels in the presence and absence of the test compound. The IC50 value is then calculated.

Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

• Preparation of Inoculum: A standardized suspension of the target microorganism is prepared in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria).

• Serial Dilution: The test compound is serially diluted in the growth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Tyrosinase Inhibition Assay

This assay measures the ability of a compound to inhibit the enzyme tyrosinase, which is involved in melanin production.

• Reagent Preparation: A solution of mushroom tyrosinase and a solution of L-DOPA (a substrate for tyrosinase) are prepared in a phosphate buffer.

• Reaction Mixture: The test compound at various concentrations is pre-incubated with the tyrosinase enzyme solution.

• Initiation of Reaction: The reaction is initiated by adding the L-DOPA solution.

• Measurement: The formation of dopachrome is monitored by measuring the increase in absorbance at a specific wavelength (around 475 nm) over time using a spectrophotometer.

• Calculation: The percentage of tyrosinase inhibition is calculated. The IC50 value, the concentration of the compound that inhibits 50% of the tyrosinase activity, is then determined.

Signaling Pathways and Experimental Workflows

General Experimental Workflow for Biological Activity Screening

The following diagram illustrates a typical workflow for screening the biological activities of the hydroxyacetophenone isomers.

Caption: A general workflow for the comparative biological screening of hydroxyacetophenone isomers.

NF-κB Signaling Pathway Inhibition

4-Hydroxyacetophenone has been shown to inhibit the NF-κB signaling pathway, a key regulator of inflammation. The proposed mechanism involves the prevention of the degradation of IκBα, which in turn prevents the nuclear translocation of the NF-κB p65 subunit.

Caption: Proposed mechanism of NF-κB pathway inhibition by 4-hydroxyacetophenone.

References

• 1. benchchem.com [benchchem.com]
• 2. jpub.org [jpub.org]
• 3. benchchem.com [benchchem.com]
• 4. Anti-Inflammatory Activity of 3, 5-Diprenyl-4-hydroxyacetophenone Isolated from Ageratina pazcuarensis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-Inflammatory Activity of 3, 5-Diprenyl-4-hydroxyacetophenone Isolated from Ageratina pazcuarensis [ouci.dntb.gov.ua]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to the HPLC Retention Times of Hydroxyacetophenone Isomers

For researchers, scientists, and drug development professionals, achieving optimal separation of structurally similar isomers is a critical challenge in analytical chemistry. This guide provides a comprehensive comparison of the High-Performance Liquid Chromatography (HPLC) retention times of three common isomers of hydroxyacetophenone: 2-hydroxyacetophenone, 3-hydroxyacetophenone, and 4-hydroxyacetophenone. By presenting experimental data and detailed methodologies, this document serves as a practical resource for method development and optimization.

The separation of positional isomers such as the hydroxyacetophenones is crucial for accurate quantification and characterization in various applications, including pharmaceutical analysis and quality control. Their structural similarity often leads to co-elution or poor resolution, making the selection of appropriate chromatographic conditions paramount. This guide explores the retention behavior of these isomers under typical reversed-phase HPLC (RP-HPLC) conditions and discusses the key factors influencing their separation.

Elucidation of Retention Behavior

The elution order of the hydroxyacetophenone isomers in reversed-phase HPLC is primarily governed by their relative polarities. In RP-HPLC, a nonpolar stationary phase (like C18) is used with a polar mobile phase. Consequently, more polar compounds have weaker interactions with the stationary phase and elute earlier, resulting in shorter retention times.

The polarity of the hydroxyacetophenone isomers is influenced by the position of the hydroxyl (-OH) group on the benzene ring relative to the acetyl group (-COCH₃). The 2-hydroxyacetophenone isomer can form an intramolecular hydrogen bond between the hydroxyl group and the carbonyl oxygen of the acetyl group. This internal hydrogen bonding reduces the molecule's overall external polarity, leading to stronger interactions with the nonpolar stationary phase and thus a longer retention time compared to its meta and para counterparts.

Between the 3- and 4-hydroxyacetophenone isomers, the 4-hydroxyacetophenone is generally considered more polar than the 3-hydroxyacetophenone.[1] This difference in polarity dictates their elution order, with the more polar 4-isomer eluting before the 3-isomer.

Comparative Retention Time Data

While specific retention times are highly dependent on the exact experimental conditions, the following table summarizes representative data for the separation of hydroxyacetophenone isomers under a common set of RP-HPLC conditions.

Isomer	Retention Time (minutes)
4-Hydroxyacetophenone	Data not available in search results
3-Hydroxyacetophenone	Data not available in search results
2-Hydroxyacetophenone	Data not available in search results

Note: The inability to locate a single source with a complete set of retention times for all three isomers under identical conditions highlights a gap in readily available comparative data. The elution order is consistently reported as 4- > 3- > 2-hydroxyacetophenone based on polarity principles.

Experimental Protocol: A Generalized RP-HPLC Method

The following protocol outlines a typical starting point for the separation of hydroxyacetophenone isomers.[1][2] Optimization of the mobile phase composition and pH is often necessary to achieve baseline separation.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a UV-Vis or Diode-Array Detector (DAD).

• Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is a common choice.[1][2] Alternative stationary phases like Phenyl-Hexyl or Pentafluorophenyl (PFP) can offer different selectivity through π-π interactions.

• Mobile Phase: A mixture of acetonitrile (ACN) and water or an aqueous buffer (e.g., 20 mM potassium phosphate, pH 2.5).[1]

• Elution Mode: Isocratic elution with a starting composition of 40-60% acetonitrile is recommended for initial assessment.[2] Gradient elution can be employed to optimize separation and reduce run times.

• Flow Rate: A standard flow rate of 1.0 mL/min for a 4.6 mm ID column is typical.[1][2]

• Column Temperature: Maintaining a constant column temperature, for instance at 30°C, is crucial for reproducible retention times.[3]

• Detection: UV detection at a wavelength of approximately 254 nm.[3]

• Injection Volume: A small injection volume (e.g., 10 µL) is recommended to prevent band broadening.[2][3]

Reagents and Sample Preparation:

• HPLC-grade acetonitrile and water.

• Potassium phosphate monobasic and phosphoric acid for buffer preparation.

• Reference standards of 2-, 3-, and 4-hydroxyacetophenone.

• Samples and standards should be dissolved in the mobile phase or a compatible solvent and filtered through a 0.22 or 0.45 µm filter before injection.[1]

Logical Workflow for HPLC Method Development

The process of developing a robust HPLC method for separating these isomers follows a logical progression. The following diagram illustrates the key steps involved.

Caption: A flowchart illustrating the typical workflow for developing and optimizing an HPLC method for the separation of hydroxyacetophenone isomers.

Conclusion

The separation of 2-, 3-, and 4-hydroxyacetophenone isomers by reversed-phase HPLC is a clear demonstration of how subtle differences in molecular structure can be exploited for analytical resolution. The key to successful separation lies in understanding the interplay between the polarity of the isomers and the chromatographic conditions. While a definitive, universally applicable set of retention times is difficult to provide due to the variability of HPLC systems and conditions, the principles and methodologies outlined in this guide offer a solid foundation for researchers to develop and tailor their own separation methods. The ability of 2-hydroxyacetophenone to form an intramolecular hydrogen bond is a dominant factor in its retention behavior, causing it to be the most retained isomer. The relative polarities of the 3- and 4-isomers determine their elution order, with the more polar 4-hydroxyacetophenone eluting first. By systematically optimizing parameters such as mobile phase composition and pH, and considering alternative stationary phases, researchers can achieve the necessary selectivity for accurate and reliable analysis of these important compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Researcher's Guide to Navigating Ortho vs. Para Selectivity in the Fries Rearrangement of Substituted Phenols

For researchers, scientists, and drug development professionals, the Fries rearrangement represents a powerful tool for the synthesis of hydroxyaryl ketones, crucial intermediates in the production of a wide array of pharmaceuticals and other fine chemicals. This organic reaction involves the rearrangement of a phenolic ester to a hydroxy aryl ketone, catalyzed by a Lewis acid. A critical aspect of this synthesis is controlling the regioselectivity to favor either the ortho or para isomer. This guide provides an objective comparison of the factors influencing this selectivity, supported by experimental data and detailed methodologies, to aid in the strategic design of synthetic routes.

The regiochemical outcome of the Fries rearrangement is not arbitrary; it is a finely tuned interplay of reaction conditions and substrate structure. The primary determinants of whether the acyl group migrates to the position adjacent (ortho) or opposite (para) to the hydroxyl group are temperature and the polarity of the solvent employed. Substituent groups on the phenol ring also exert a significant, albeit more nuanced, influence.

Generally, lower reaction temperatures and the use of polar solvents tend to favor the formation of the para isomer.[1] Conversely, higher temperatures and non-polar solvents promote the formation of the ortho product.[1] This selectivity can be rationalized by considering the reaction mechanism, which is believed to proceed through the formation of an acylium carbocation.[2][3]

The Decisive Factors: Temperature and Solvent Polarity

The selectivity of the Fries rearrangement is a classic example of kinetic versus thermodynamic control.

• Temperature: At lower temperatures (typically below 60°C), the reaction is under kinetic control, favoring the formation of the more rapidly formed para product.[2] At higher temperatures (often exceeding 160°C), the reaction shifts to thermodynamic control.[2] Under these conditions, the initially formed products can revert to the starting material or isomerize, ultimately leading to a predominance of the more stable ortho isomer. The enhanced stability of the ortho product is attributed to the formation of a stable six-membered chelate ring between the Lewis acid catalyst and the proximate hydroxyl and carbonyl groups.[2]

• Solvent Polarity: The choice of solvent plays a crucial role in directing the rearrangement. Non-polar solvents favor the formation of the ortho product.[4][5] In a non-polar environment, the intermediate acylium ion is thought to remain in close proximity to the phenoxide within a "solvent cage," facilitating intramolecular rearrangement to the nearby ortho position. In contrast, polar solvents can solvate the acylium ion more effectively, allowing it to diffuse further from the ring and attack the less sterically hindered and electronically favorable para position.[2]

The Influence of Substituents

The electronic nature and position of substituents on the phenolic ring can also impact the ortho/para product ratio. Electron-donating groups generally accelerate the reaction, while electron-withdrawing groups can hinder it.[2] The steric bulk of substituents can also play a role, potentially disfavoring migration to a sterically congested ortho position. For instance, a substituent at the para position will inherently direct the acylation to the ortho position.[2]

Experimental Data: A Comparative Overview

The following tables summarize the observed ortho to para product ratios for the Fries rearrangement of various substituted phenyl acetates under different experimental conditions. This data provides a quantitative basis for selecting the appropriate reaction parameters to achieve the desired regioselectivity.

Substrate	Catalyst	Solvent	Temperature (°C)	Ortho:Para Ratio
Phenyl Acetate	AlCl₃	Nitrobenzene	25	Predominantly Para
Phenyl Acetate	AlCl₃	Nitrobenzene	165	Predominantly Ortho
p-Tolyl Acetate	AlCl₃	Nitrobenzene	Not specified	Exclusively Ortho
o-Tolyl Acetate	AlCl₃	Nitrobenzene	Not specified	Mainly Para
2-Fluorophenyl Acetate	AlCl₃	Monochlorobenzene	100	2.84 : 1
2-Fluorophenyl Acetate	AlCl₃	Monochlorobenzene	170	1.72 : 1

Table 1: Ortho vs. Para selectivity in the Fries rearrangement of various substituted phenyl acetates. This table consolidates data from multiple sources to provide a comparative overview.[2][6]

Experimental Protocols

Below is a generalized methodology for conducting the Fries rearrangement, which can be adapted based on the specific substrate and desired outcome.

General Procedure for the Fries Rearrangement of a Substituted Phenyl Acetate

Materials:

• Substituted Phenyl Acetate (1.0 eq)

• Anhydrous Lewis Acid (e.g., AlCl₃) (1.1 - 2.5 eq)

• Anhydrous Solvent (e.g., nitrobenzene, chlorobenzene, or carbon disulfide)

• Hydrochloric Acid (concentrated)

• Ice

• Sodium Bicarbonate solution (saturated)

• Anhydrous Magnesium Sulfate

• Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel is assembled. The entire apparatus is maintained under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition: The substituted phenyl acetate is dissolved in the chosen anhydrous solvent and added to the reaction flask. The solution is cooled in an ice-water bath. The anhydrous Lewis acid is then added portion-wise through the dropping funnel, ensuring the temperature remains low.

• Reaction: The reaction mixture is stirred at the desired temperature (low temperature for para selectivity, high temperature for ortho selectivity) for the appropriate time (typically several hours). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and then slowly poured onto a mixture of crushed ice and concentrated hydrochloric acid. This hydrolyzes the aluminum complexes.

• Extraction: The aqueous mixture is extracted several times with an organic solvent. The combined organic layers are washed with saturated sodium bicarbonate solution and then with brine.

• Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The resulting crude product, a mixture of ortho and para isomers, can be purified by techniques such as fractional distillation, recrystallization, or column chromatography.

Visualizing the Pathways: Reaction Mechanism and Selectivity

The following diagrams, generated using the DOT language, illustrate the generally accepted mechanism of the Fries rearrangement and the factors that dictate the regiochemical outcome.

Caption: The reaction mechanism of the Fries rearrangement.

Caption: Factors influencing ortho vs. para selectivity.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. benchchem.com [benchchem.com]
• 3. Fries Rearrangement [organic-chemistry.org]
• 4. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 5. byjus.com [byjus.com]
• 6. researchgate.net [researchgate.net]

Validating the Structure of 1-(2-Hydroxy-5-propylphenyl)ethanone by NMR: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Comparative NMR Data Analysis

The structural validation of 1-(2-Hydroxy-5-propylphenyl)ethanone hinges on the characteristic signals of its constituent protons and carbons in ¹H and ¹³C NMR spectra, respectively. The following tables present a comparison of the expected chemical shifts for the target molecule with the experimental data for key analogs: 2'-Hydroxyacetophenone and 4'-Propylacetophenone. This comparison allows for a clear understanding of the influence of the hydroxyl, acetyl, and propyl substituents on the NMR spectrum.

Table 1: Comparative ¹H NMR Spectral Data (Chemical Shifts in ppm)

Proton Assignment	1-(2-Hydroxy-5-propylphenyl)ethanone (Predicted)	2'-Hydroxyacetophenone (Experimental) [1][2][3][4]	4'-Propylacetophenone (Experimental) [5][6]
-OH	~12.0 (s, 1H)	12.25 (s, 1H)	-
-C(O)CH₃	~2.6 (s, 3H)	2.61 (s, 3H)	2.59 (s, 3H)
Aromatic H-3	~7.6 (d, 1H)	7.77 (dd, 1H)	-
Aromatic H-4	~7.3 (dd, 1H)	7.46 (ddd, 1H)	-
Aromatic H-6	~6.9 (d, 1H)	6.88 (d, 1H)	-
Aromatic (para to acetyl)	-	-	7.91 (d, 2H)
Aromatic (ortho to acetyl)	-	-	7.32 (d, 2H)
-CH₂- (propyl)	~2.5 (t, 2H)	-	2.67 (t, 2H)
-CH₂CH₂- (propyl)	~1.6 (sextet, 2H)	-	1.68–1.58 (m, 2H)
-CH₃ (propyl)	~0.9 (t, 3H)	-	0.90 (t, 3H)

Predicted values are based on standard additive models and comparison with analogs. Coupling constants are expected to be in the typical range for ortho (7-9 Hz) and meta (1-3 Hz) coupling.

Table 2: Comparative ¹³C NMR Spectral Data (Chemical Shifts in ppm)

Carbon Assignment	1-(2-Hydroxy-5-propylphenyl)ethanone (Predicted)	2'-Hydroxyacetophenone (Experimental) [2]	4'-Propylacetophenone (Experimental)
C=O	~204	204.55	~198
C-1 (aromatic, attached to acetyl)	~118	119.73	~135
C-2 (aromatic, attached to -OH)	~162	162.40	-
C-3 (aromatic)	~136	136.41	-
C-4 (aromatic)	~130	130.78	-
C-5 (aromatic, attached to propyl)	~138	-	~149
C-6 (aromatic)	~118	118.94	-
Aromatic (para to acetyl)	-	-	~129
Aromatic (ortho to acetyl)	-	-	~129
-C(O)CH₃	~26	26.48	~26
-CH₂- (propyl)	~37	-	~38
-CH₂CH₂- (propyl)	~24	-	~24
-CH₃ (propyl)	~14	-	~14

Predicted values are based on standard additive models and comparison with analogs.

Experimental Protocols

To acquire high-quality NMR data for the structural validation of 1-(2-Hydroxy-5-propylphenyl)ethanone, the following standardized experimental protocols should be followed.

Sample Preparation

• Dissolution: Accurately weigh 5-10 mg of the purified compound and dissolve it in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Chloroform-d (CDCl₃) is a common choice for initial analysis.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), to the solution. TMS provides a reference signal at 0 ppm.

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Filtration (Optional): If any particulate matter is present, filter the solution through a small plug of glass wool into the NMR tube to prevent shimming issues.

¹H NMR Spectroscopy

• Instrument Tuning: Tune and match the NMR probe for the ¹H frequency.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and perform automated or manual shimming to optimize the magnetic field homogeneity.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse sequence (e.g., 'zg30') is typically used.

  • Spectral Width: Set a spectral width of approximately 16 ppm, centered around 6-8 ppm.

  • Acquisition Time: An acquisition time of at least 2-3 seconds is recommended to ensure good resolution.

  • Relaxation Delay: Use a relaxation delay of 1-2 seconds.

  • Number of Scans: Acquire a sufficient number of scans (typically 8 to 16) to achieve an adequate signal-to-noise ratio.

• Processing:

  • Apply a Fourier transform to the Free Induction Decay (FID).

  • Phase the spectrum manually or automatically.

  • Calibrate the chemical shift scale by setting the TMS signal to 0 ppm.

  • Integrate all signals to determine the relative number of protons.

  • Analyze the multiplicity (singlet, doublet, triplet, etc.) and coupling constants (J-values) of the signals.

¹³C NMR Spectroscopy

• Instrument Tuning: Tune and match the NMR probe for the ¹³C frequency.

• Locking and Shimming: Maintain the lock and shimming from the ¹H NMR experiment.

• Acquisition Parameters:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., 'zgpg30') is commonly used to simplify the spectrum to singlets.

  • Spectral Width: Set a spectral width of approximately 220-240 ppm, centered around 100-120 ppm.

  • Acquisition Time: An acquisition time of 1-2 seconds is typical.

  • Relaxation Delay: Use a relaxation delay of 2-5 seconds to allow for the slower relaxation of quaternary carbons.

  • Number of Scans: A larger number of scans (e.g., 128 to 1024 or more) is generally required due to the low natural abundance of ¹³C.

• Processing:

  • Apply a Fourier transform to the FID.

  • Phase the spectrum.

  • Calibrate the chemical shift scale using the solvent signal (e.g., CDCl₃ at 77.16 ppm) or TMS at 0 ppm.

Logical Workflow for Structural Validation

The following diagram illustrates the logical workflow for validating the structure of a synthesized compound like 1-(2-Hydroxy-5-propylphenyl)ethanone using NMR spectroscopy.

NMR Structural Validation Workflow

References

• 1. Human Metabolome Database: 1H NMR Spectrum (1D, 90 MHz, CDCl3, experimental) (HMDB0032568) [hmdb.ca]
• 2. 2'-Hydroxyacetophenone | C8H8O2 | CID 8375 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2'-Hydroxyacetophenone(118-93-4) 1H NMR spectrum [chemicalbook.com]
• 4. spectrabase.com [spectrabase.com]
• 5. 4-n-Propylacetophenone [webbook.nist.gov]
• 6. Design, Synthesis and Biological Evaluation of 1-Phenyl-2-(phenylamino) Ethanone Derivatives as Novel MCR-1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Mass Spectrometric Fragmentation Pattern Analysis of Substituted Hydroxyacetophenones

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the mass spectrometric (MS) fragmentation patterns of substituted hydroxyacetophenones. Understanding these fragmentation pathways is crucial for the structural elucidation and differentiation of isomers, which is of paramount importance in drug discovery, metabolomics, and quality control. This document presents experimental data, detailed analytical protocols, and a comparison with alternative analytical techniques to aid researchers in selecting the most appropriate methods for their specific needs.

Introduction to Mass Spectrometry of Hydroxyacetophenones

Mass spectrometry is a powerful analytical technique used to determine the molecular weight and elucidate the structure of compounds by analyzing the mass-to-charge ratio (m/z) of their ions. For substituted hydroxyacetophenones, electron ionization (EI) and electrospray ionization (ESI) are common ionization techniques. Subsequent fragmentation of the molecular ion provides a characteristic fingerprint that aids in isomer differentiation and structural confirmation.

The fragmentation of acetophenone and its derivatives is primarily driven by cleavages adjacent to the carbonyl group and reactions influenced by the position of the hydroxyl and other substituents on the aromatic ring.

Comparative Fragmentation Analysis

The position of the hydroxyl group and the nature of other substituents on the aromatic ring significantly influence the fragmentation patterns of hydroxyacetophenones. This section provides a comparative analysis of the fragmentation of key isomers.

Positional Isomers of Hydroxyacetophenone

The three primary positional isomers of hydroxyacetophenone (2-hydroxy-, 3-hydroxy-, and 4-hydroxyacetophenone) exhibit distinct fragmentation patterns under electron ionization.

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z) and Proposed Structures
2-Hydroxyacetophenone	136	121 ([M-CH₃]⁺), 93 ([M-CH₃-CO]⁺), 65 ([C₅H₅]⁺)
3-Hydroxyacetophenone	136	121 ([M-CH₃]⁺), 93 ([M-CH₃-CO]⁺), 65 ([C₅H₅]⁺)
4-Hydroxyacetophenone	136	121 (base peak, [M-CH₃]⁺) , 93 ([M-CH₃-CO]⁺), 65 ([C₅H₅]⁺)

Data compiled from NIST Mass Spectrometry Data Center.

While the major fragments are the same for all three isomers, the relative abundance of these ions can differ. For instance, in 4-hydroxyacetophenone, the loss of a methyl radical to form the [M-CH₃]⁺ ion at m/z 121 is the most favorable fragmentation pathway, resulting in the base peak.

Effect of Methoxy Substitution

The introduction of a methoxy group further diversifies the fragmentation pathways.

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z) and Proposed Structures
2-Hydroxy-4-methoxyacetophenone	166	151 ([M-CH₃]⁺), 123 ([M-CH₃-CO]⁺), 108 ([M-CH₃-CO-CH₃]⁺)
3-Hydroxy-4-methoxyacetophenone	166	151 ([M-CH₃]⁺), 123 ([M-CH₃-CO]⁺), 95, 67
4-Hydroxy-3-methoxyacetophenone	166	151 (base peak, [M-CH₃]⁺) , 123 ([M-CH₃-CO]⁺), 95, 67

Data compiled from NIST Mass Spectrometry Data Center.

In methoxy-substituted hydroxyacetophenones, the initial loss of a methyl group from the acetyl moiety is a common fragmentation. Subsequent losses of carbon monoxide and a methyl radical from the methoxy group are also observed. The relative positions of the hydroxyl and methoxy groups influence the stability of the resulting fragment ions, leading to differences in the mass spectra.

Fragmentation Pathways

The fragmentation of substituted hydroxyacetophenones can be visualized through logical pathways. Below are diagrams generated using the DOT language to illustrate these processes.

Caption: General fragmentation pathway for hydroxyacetophenones.

A Comparative Analysis of Mechanochemical versus Solvent-Based Fries Rearrangement

The Fries rearrangement, a cornerstone reaction in organic synthesis for the preparation of hydroxyaryl ketones, has traditionally been conducted using solvent-based methods.[1] However, with the increasing demand for sustainable and efficient chemical processes, mechanochemistry has emerged as a promising solvent-free alternative.[2] This guide provides a detailed comparison of mechanochemical and solvent-based Fries rearrangements, supported by experimental data, to assist researchers, scientists, and drug development professionals in selecting the optimal method for their specific needs.

Executive Summary

The mechanochemical Fries rearrangement offers significant advantages over its solvent-based counterpart, primarily in terms of environmental impact, reaction time, and in some cases, improved control over product selectivity. By eliminating the need for bulk solvents, mechanochemistry aligns with the principles of green chemistry, reducing hazardous waste and simplifying product work-up.[2] While solvent-based methods are well-established and offer a high degree of predictability, they often involve toxic and corrosive reagents and solvents, posing safety and environmental challenges.[1]

Data Presentation: A Quantitative Comparison

The following table summarizes key quantitative data for the Fries rearrangement of phenyl acetate, a model substrate, under various conditions. This allows for a direct comparison of the performance of mechanochemical and solvent-based approaches.

Method	Catalyst	Solvent/Additive	Temperature (°C)	Time	Conversion (%)	p/o Ratio	Reference(s)
Mechanochemical (Ball Mill)	AlCl₃	None	Ambient	90 min	37	0.8	[2]
Mechanochemical (Ball Mill)	AlCl₃	Nitrobenzene (LAG)	Ambient	90 min	>95	2.5	[2]
Mechanochemical (Extrusion)	AlCl₃	None	75	3 min	>95	2.1	[2]
Mechanochemical (Extrusion)	AlCl₃	None	100	3 min	>95	1.5	[2]
Solvent-Based	AlCl₃	Carbon Disulfide	Reflux	2 h	~60	Predominantly ortho	[3]
Solvent-Based	AlCl₃	Nitrobenzene	25	24 h	~70	Predominantly para	[3][4]
Solvent-Based	AlCl₃	None	100-140	-	-	Predominantly ortho	[3]

LAG: Liquid-Assisted Grinding

Reaction Mechanisms and Pathways

The fundamental mechanism of the Fries rearrangement involves the generation of an acylium ion intermediate, which then undergoes an electrophilic aromatic substitution on the phenyl ring.[3][4] The choice of reaction conditions, particularly temperature and solvent polarity, significantly influences the regioselectivity, favoring either the ortho or para product.[3][4]

Experimental Protocols

Detailed methodologies for both mechanochemical and solvent-based Fries rearrangements of phenyl acetate are provided below.

Mechanochemical Method (Ball Milling)

This protocol is adapted from the work of Baier et al. (2022).[2]

Materials:

• Phenyl acetate

• Anhydrous aluminum chloride (AlCl₃)

• Nitrobenzene (for Liquid-Assisted Grinding, optional)

• Milling vessel and balls (e.g., zirconium dioxide)

• Ball mill

Procedure:

• In a milling vessel, combine phenyl acetate, anhydrous aluminum chloride, and, if applicable, a small amount of nitrobenzene as a liquid-assisted grinding (LAG) additive.

• Add the milling balls to the vessel.

• Securely close the vessel and place it in the ball mill.

• Mill the mixture at a specified frequency (e.g., 30 Hz) for the desired reaction time (e.g., 90 minutes).

• After milling, carefully open the vessel in a fume hood.

• The reaction mixture can then be quenched with ice-water and the product extracted with a suitable organic solvent.

• The product composition (ortho vs. para isomers) can be determined by techniques such as gas chromatography-mass spectrometry (GC-MS).

Solvent-Based Method

This protocol is a general representation of a typical solvent-based Fries rearrangement.

Materials:

• Phenyl acetate

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous solvent (e.g., nitrobenzene or carbon disulfide)

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and heating mantle

• Ice bath

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve phenyl acetate in the chosen anhydrous solvent.

• Cool the mixture in an ice bath.

• Carefully add anhydrous aluminum chloride portion-wise with stirring. The reaction is exothermic.

• After the addition is complete, heat the reaction mixture to the desired temperature (e.g., reflux for carbon disulfide or room temperature for nitrobenzene) and stir for the specified time.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and carefully pour it onto crushed ice to quench the reaction and decompose the aluminum chloride complex.

• Extract the product with a suitable organic solvent.

• Wash the organic layer with dilute acid, water, and brine, then dry over an anhydrous salt (e.g., MgSO₄).

• Remove the solvent under reduced pressure to obtain the crude product, which can be further purified by chromatography or recrystallization.

Experimental Workflows

The following diagrams illustrate the typical workflows for both mechanochemical and solvent-based Fries rearrangements.

Safety and Environmental Considerations

A significant advantage of the mechanochemical approach is the elimination of bulk solvents, which are often flammable, toxic, and contribute to volatile organic compound (VOC) emissions.[2] Solvents like nitrobenzene are classified as carcinogens and can cause significant health issues.[5][6] Carbon disulfide is also highly flammable and toxic.[7]

However, it is crucial to note that the Lewis acid catalyst, typically aluminum chloride (AlCl₃), is used in both methods and poses significant safety risks. Anhydrous AlCl₃ reacts violently with water, releasing corrosive hydrogen chloride gas.[8][9] It is also corrosive to the skin and eyes.[10][11] Therefore, proper personal protective equipment (PPE) and handling procedures are essential for both mechanochemical and solvent-based approaches.

Conclusion

The mechanochemical Fries rearrangement presents a compelling green alternative to traditional solvent-based methods. It offers the potential for faster reactions, reduced waste, and simplified workflows. The ability to control product selectivity through liquid-assisted grinding or by adjusting temperature in extrusion processes further enhances its appeal. While the initial investment in milling or extrusion equipment may be a consideration, the long-term benefits in terms of safety, sustainability, and efficiency are substantial. For researchers and drug development professionals seeking to modernize their synthetic strategies, the mechanochemical Fries rearrangement is a powerful tool worthy of consideration.

References

• 1. Fries Rearrangement [organic-chemistry.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 4. byjus.com [byjus.com]
• 5. nj.gov [nj.gov]
• 6. Nitrobenzene | ToxFAQs™ | ATSDR [wwwn.cdc.gov]
• 7. epa.gov [epa.gov]
• 8. fishersci.com [fishersci.com]
• 9. vanchlor.com [vanchlor.com]
• 10. carlroth.com [carlroth.com]
• 11. materion.com [materion.com]

A Comparative Guide to Assessing the Purity of Synthetic 1-(2-Hydroxy-5-propylphenyl)ethanone

For researchers, scientists, and professionals engaged in drug development, the purity of synthetic compounds is a critical parameter that directly impacts experimental outcomes, product efficacy, and safety. This guide provides a comprehensive comparison of analytical methods for assessing the purity of 1-(2-Hydroxy-5-propylphenyl)ethanone, a key intermediate in various synthetic pathways. We will explore High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, presenting their respective protocols, comparative data, and potential impurity profiles.

Understanding Potential Impurities

The most common synthetic route to 1-(2-Hydroxy-5-propylphenyl)ethanone is the Fries rearrangement of 4-propylphenyl acetate. This reaction is known to produce several byproducts that can be present as impurities in the final product. Understanding these potential impurities is crucial for developing and validating appropriate analytical methods for purity assessment.

Key Potential Impurities:

• 1-(4-Hydroxy-3-propylphenyl)ethanone (para-isomer): The primary isomeric impurity formed during the Fries rearrangement.

• 4-Propylphenyl acetate: Unreacted starting material.

• 4-Propylphenol: A potential hydrolysis product of the starting material or byproduct of side reactions.

• Diacylated products: Formed by the addition of a second acetyl group to the phenol ring.

Comparative Analysis of Purity Assessment Methods

The choice of analytical method for purity determination depends on several factors, including the desired level of accuracy, the nature of the impurities, and the available instrumentation. This section compares the performance of HPLC, GC-MS, and qNMR for the analysis of 1-(2-Hydroxy-5-propylphenyl)ethanone.

Table 1: Comparison of Purity Data for a Representative Batch of 1-(2-Hydroxy-5-propylphenyl)ethanone

Analytical Method	Purity (%)	Major Impurity Detected	Concentration of Major Impurity (%)
HPLC-UV	99.2	1-(4-Hydroxy-3-propylphenyl)ethanone	0.6
GC-MS	99.1	1-(4-Hydroxy-3-propylphenyl)ethanone	0.7
qNMR	99.3	1-(4-Hydroxy-3-propylphenyl)ethanone	0.5

Note: The data presented in this table is representative and intended for illustrative purposes.

Table 2: Impurity Profile of a Representative Batch of 1-(2-Hydroxy-5-propylphenyl)ethanone by GC-MS

Impurity	Potential Source	Retention Time (min)	Relative Abundance (%)
4-Propylphenol	Hydrolysis/Side-reaction	8.5	0.1
4-Propylphenyl acetate	Unreacted Starting Material	10.2	0.1
1-(4-Hydroxy-3-propylphenyl)ethanone	Isomeric byproduct	12.1	0.7

Note: The data presented in this table is representative and intended for illustrative purposes.

Experimental Protocols

Detailed methodologies for each analytical technique are provided below. These protocols are based on established methods for similar substituted acetophenones and can be adapted and validated for the specific analysis of 1-(2-Hydroxy-5-propylphenyl)ethanone.

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is a robust and widely used technique for the quantitative analysis of non-volatile and thermally labile compounds. A reverse-phase method is suitable for separating 1-(2-Hydroxy-5-propylphenyl)ethanone from its potential impurities.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (or formic acid for MS compatibility)

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., 60:40 v/v) with 0.1% phosphoric acid. The exact ratio may need to be optimized for best separation.

• Standard Preparation: Accurately weigh and dissolve a reference standard of 1-(2-Hydroxy-5-propylphenyl)ethanone in the mobile phase to a known concentration (e.g., 1 mg/mL).

• Sample Preparation: Prepare the sample by dissolving a known amount in the mobile phase to a similar concentration as the standard.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm

• Quantification: Calculate the purity based on the peak area percentage of the main component relative to the total peak area.

HPLC Purity Assessment Workflow.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds. It is particularly useful for identifying unknown impurities through mass spectral analysis.

Instrumentation:

• GC system coupled with a Mass Spectrometer

• Capillary column suitable for aromatic compounds (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

Reagents:

• Acetonitrile or Dichloromethane (GC grade)

• Derivatizing agent (e.g., BSTFA with 1% TMCS, if required for polar impurities)

Procedure:

• Sample Preparation: Dissolve a known amount of the sample in a suitable solvent (e.g., acetonitrile) to a concentration of approximately 1 mg/mL. For certain polar impurities, derivatization may be necessary to improve volatility.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

  • Oven Temperature Program: Start at 100 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • Injection Volume: 1 µL (split or splitless mode)

• MS Conditions:

  • Ion Source Temperature: 230 °C

  • Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 40-400

• Analysis: Identify impurities by comparing their mass spectra with a reference library (e.g., NIST). Quantify purity based on the relative peak areas.

GC-MS Purity and Impurity Profiling Workflow.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is an absolute quantification method that provides a highly accurate determination of purity without the need for a specific reference standard of the analyte.[1] The purity is determined by comparing the integral of a specific proton signal of the analyte with that of a certified internal standard of known purity and concentration.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

Reagents:

• Deuterated solvent (e.g., DMSO-d6, CDCl3)

• Certified internal standard (e.g., maleic acid, dimethyl sulfone)

Procedure:

• Internal Standard Selection: Choose an internal standard that is soluble in the same deuterated solvent as the analyte, does not react with the analyte, and has at least one signal that is well-resolved from the analyte's signals.

• Sample Preparation:

  • Accurately weigh a specific amount of the 1-(2-Hydroxy-5-propylphenyl)ethanone sample.

  • Accurately weigh a specific amount of the certified internal standard.

  • Dissolve both in a precise volume of the chosen deuterated solvent.

• NMR Data Acquisition:

  • Acquire the 1H NMR spectrum with parameters optimized for quantitative analysis, including a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest.

  • Ensure a high signal-to-noise ratio by acquiring a sufficient number of scans.

• Data Processing and Purity Calculation:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved signal for the analyte and a signal for the internal standard.

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / m_analyte) * (m_IS / MW_IS) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_IS = Purity of the internal standard

Logical Flow for qNMR Purity Determination.

Conclusion

The purity assessment of synthetic 1-(2-Hydroxy-5-propylphenyl)ethanone can be effectively achieved using HPLC, GC-MS, and qNMR.

• HPLC is a robust and reliable method for routine quantitative analysis.

• GC-MS offers superior capability for the identification and quantification of volatile and semi-volatile impurities.

• qNMR provides a highly accurate, absolute measure of purity without the need for a specific reference standard of the analyte.

The selection of the most appropriate method will depend on the specific requirements of the analysis, including the need for impurity identification, the desired level of accuracy, and the available instrumentation. For a comprehensive purity assessment, a combination of these techniques is often employed.

References

• 1. merckmillipore.com [merckmillipore.com]

Safety & Regulatory Compliance

Proper Disposal of 1-(2-Hydroxy-5-propylphenyl)ethanone: A Comprehensive Guide for Laboratory Professionals

The responsible disposal of chemical waste is a critical aspect of laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for the proper disposal of 1-(2-Hydroxy-5-propylphenyl)ethanone, ensuring the safety of laboratory personnel and compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle 1-(2-Hydroxy-5-propylphenyl)ethanone with appropriate safety measures. This compound is a phenolic derivative and should be treated with care.

• Personal Protective Equipment (PPE): Always wear suitable protective clothing, gloves, and eye/face protection.[1] A lab coat, chemical-resistant gloves (such as butyl rubber or neoprene), and safety goggles are mandatory.

• Ventilation: All handling and preparation for disposal should be conducted in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of any fumes.[1][2]

• Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, immediately follow first-aid procedures.[1]

Waste Characterization and Segregation

Proper identification and segregation of chemical waste are the foundational steps for safe disposal.

1-(2-Hydroxy-5-propylphenyl)ethanone should be classified as hazardous chemical waste. It is crucial to not mix this waste with other waste streams unless compatibility has been confirmed.[3] Incompatible chemicals, when mixed, can react violently or release toxic gases.

Key Prohibitions:

• Do NOT dispose of 1-(2-Hydroxy-5-propylphenyl)ethanone or its containers down the sink drain.[4][5] This can lead to the contamination of water sources and is a violation of environmental regulations.

• Do NOT dispose of this chemical in the regular trash.[6] Contaminated materials require treatment at a licensed hazardous waste facility.

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 1-(2-Hydroxy-5-propylphenyl)ethanone is through an approved and licensed hazardous waste disposal facility.[1][7]

Step 1: Waste Collection

• Collect all waste containing 1-(2-Hydroxy-5-propylphenyl)ethanone, including the pure compound, solutions, and any contaminated materials (e.g., pipette tips, gloves, absorbent materials), in a dedicated and compatible waste container.[2][4]

• For liquid waste, use a leak-proof container that will not react with the chemical. For solid waste, a sealable, puncture-proof container is recommended.[4][8]

Step 2: Container Labeling

• Clearly label the waste container with the words "Hazardous Waste."[9]

• The label must include the full chemical name: "1-(2-Hydroxy-5-propylphenyl)ethanone" and a description of the contents (e.g., "waste solvent," "contaminated solids").[9]

• Indicate the associated hazards (e.g., toxic, irritant). Hazard pictograms or other warning symbols should be used.[9]

Step 3: Waste Storage

• Store the sealed waste container in a designated "Satellite Accumulation Area" (SAA), which should be close to the point of generation and under the direct supervision of laboratory personnel.[8][9]

• Ensure the storage area is well-ventilated.[8]

• Keep the container tightly closed except when adding waste.[1]

• Store incompatible waste types separately to prevent accidental mixing.

Step 4: Arrange for Disposal

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for pickup and disposal.

• Follow your institution's specific procedures for requesting a waste pickup. This may involve submitting an online form or contacting the EHS office directly.

• Provide the waste manifest or any other required documentation to the disposal personnel.

Quantitative Data and Regulatory Compliance

While specific quantitative data for 1-(2-Hydroxy-5-propylphenyl)ethanone disposal is not universally defined and can vary by region and institution, the following table outlines key parameters to consider. Always consult your local and institutional regulations for specific requirements.[1]

Parameter	Guideline	Source of Information
EPA Hazardous Waste Codes	To be determined based on the specific waste stream and local regulations. Phenolic compounds may fall under various codes.	Your institution's EHS office or local environmental agency.
Satellite Accumulation Area (SAA) Volume Limits	Up to 55 gallons of hazardous waste may be stored in each SAA.[9]	Institutional and federal regulations (e.g., EPA).
Storage Time Limits	Varies by generator status (e.g., up to 90 days for Large Quantity Generators).[8][10] Partially filled containers may be stored for up to one year in an SAA.	Institutional and federal regulations (e.g., EPA).

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 1-(2-Hydroxy-5-propylphenyl)ethanone.

Caption: Disposal Workflow for 1-(2-Hydroxy-5-propylphenyl)ethanone.

By adhering to these procedures, researchers and laboratory professionals can ensure the safe and compliant disposal of 1-(2-Hydroxy-5-propylphenyl)ethanone, thereby protecting themselves, their colleagues, and the environment.

References

• 1. aksci.com [aksci.com]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. safety.net.technion.ac.il [safety.net.technion.ac.il]
• 4. Phenol, Chloroform, or TRIzol™ Waste Disposal | Research Safety Affairs | Office of Research | UTHSC [uthsc.edu]
• 5. youtube.com [youtube.com]
• 6. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]
• 7. chemicalbook.com [chemicalbook.com]
• 8. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 9. MedicalLab Management Magazine [medlabmag.com]
• 10. acs.org [acs.org]

Safeguarding Your Research: A Comprehensive Guide to Handling 1-(2-Hydroxy-5-propylphenyl)ethanone

For Immediate Use by Laboratory Professionals: This document provides critical safety and logistical information for the handling and disposal of 1-(2-Hydroxy-5-propylphenyl)ethanone. Adherence to these protocols is essential for ensuring a safe laboratory environment and the integrity of your research.

As a trusted partner in your scientific endeavors, we are committed to providing value beyond the product itself. This guide is designed to be your preferred source for laboratory safety and chemical handling information, empowering your research, discovery, and development with the highest standards of safety.

Essential Safety and Personal Protective Equipment (PPE)

The primary hazards associated with 1-(2-Hydroxy-5-propylphenyl)ethanone are skin irritation, serious eye irritation, and potential respiratory irritation.[1] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Engineering Controls

• Ventilation: Always handle this compound in a well-ventilated area.[1] For procedures that may generate dust or aerosols, a chemical fume hood is required.

Personal Protective Equipment (PPE) Summary

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield.[1]	Protects against splashes and airborne particles that can cause serious eye irritation.[1]
Hand Protection	Chemically resistant gloves. Butyl rubber or natural rubber gloves are recommended. Nitrile gloves are generally not recommended for prolonged contact with ketones.[2]	Prevents skin contact which can cause irritation.[1] The choice of glove material is crucial for adequate protection against aromatic ketones.
Body Protection	A laboratory coat or other suitable protective clothing.	Protects against contamination of personal clothing and skin.
Respiratory Protection	Not typically required if handled in a well-ventilated area or fume hood. If dust or aerosols are generated and ventilation is inadequate, a NIOSH-approved respirator for organic vapors and particulates should be used.	Prevents respiratory tract irritation.[1]

Experimental Protocol: Safe Handling of a Solid Chemical

The following is a general, step-by-step protocol for the safe handling of solid 1-(2-Hydroxy-5-propylphenyl)ethanone. This should be adapted to your specific experimental needs while adhering to the core safety principles.

Objective: To safely weigh and dissolve a solid chemical for use in a reaction.

Materials:

• 1-(2-Hydroxy-5-propylphenyl)ethanone

• Appropriate solvent

• Beaker or flask

• Weighing paper or boat

• Spatula

• Stir bar or rod

• Analytical balance

Procedure:

• Preparation:

  • Ensure the work area (preferably a chemical fume hood) is clean and uncluttered.

  • Don all required PPE as specified in the table above.

  • Have a designated waste container ready for contaminated materials.

• Weighing the Compound:

  • Place a clean weighing boat or a piece of creased weighing paper on the analytical balance and tare the balance.

  • Carefully use a clean spatula to transfer the desired amount of 1-(2-Hydroxy-5-propylphenyl)ethanone from its container to the weighing boat. Avoid generating dust.

  • If weighing a precise amount, use the "tare method" within a fume hood to minimize exposure. Pre-weigh a sealed container, add the chemical inside the hood, seal it again, and then re-weigh it outside the hood. Any adjustments to the amount of chemical should be done inside the hood.

  • Record the exact weight.

• Transfer and Dissolution:

  • Carefully transfer the weighed solid into the designated beaker or flask. A powder funnel may be useful for narrow-mouthed vessels.

  • If using a weighing boat, you can rinse any remaining solid into the vessel with a small amount of the intended solvent to ensure a complete transfer.

  • Add the appropriate solvent to the vessel containing the solid.

  • If necessary, use a stir bar and stir plate or a stirring rod to facilitate dissolution.

• Post-Handling:

  • Securely close the container of 1-(2-Hydroxy-5-propylphenyl)ethanone.

  • Clean the spatula and any other contaminated reusable equipment.

  • Dispose of the weighing paper/boat and any other contaminated disposable items in the designated hazardous waste container.

  • Wipe down the work surface.

  • Remove gloves using the proper technique (without touching the outer surface) and dispose of them in the hazardous waste container.

  • Wash hands thoroughly with soap and water.

Operational and Disposal Plans

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

• Keep away from incompatible substances such as strong oxidizing agents.[3]

Spill Management

• Minor Spills:

  • Alert others in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

  • Collect the absorbed material into a suitable, labeled container for hazardous waste disposal.

  • Clean the spill area with an appropriate solvent.

• Major Spills:

  • Evacuate the area immediately.

  • Alert your institution's environmental health and safety department.

Disposal Plan

• Unused Chemical and Contaminated Materials: Dispose of contents and container to an approved waste disposal plant.[1] This chemical is a non-halogenated aromatic ketone and should be disposed of in a designated hazardous waste container for non-halogenated organic solids.

• Empty Containers: Unless thoroughly decontaminated, empty containers should be treated as hazardous waste and disposed of accordingly.

Logical Workflow for Safe Handling

References

• 1. afd.calpoly.edu [afd.calpoly.edu]
• 2. General Rules for Working with Chemicals | Compliance and Risk Management [kent.edu]
• 3. artsci.usu.edu [artsci.usu.edu]